4,4'-Sulfonyldiphenol-13C12

Core Science & Biosynthesis

An In-depth Technical Guide to 4,4'-Sulfonyldiphenol-¹³C₁₂

This guide provides a comprehensive overview of 4,4'-Sulfonyldiphenol-¹³C₁₂, a stable isotope-labeled internal standard for Bisphenol S (BPS). It is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, analytical applications, and the biological pathways of its unlabeled analogue, Bisphenol S.

Core Concepts and Properties

4,4'-Sulfonyldiphenol-¹³C₁₂ is the ¹³C-labeled form of Bisphenol S, a synthetic compound used as a replacement for Bisphenol A (BPA) in various consumer products.[1][2][3][4] The incorporation of twelve ¹³C atoms into the phenol (B47542) rings provides a distinct mass shift, making it an ideal internal standard for accurate quantification of BPS in complex matrices using isotope dilution mass spectrometry.[5]

Physicochemical and Analytical Data

The following tables summarize the key physicochemical and analytical properties of 4,4'-Sulfonyldiphenol-¹³C₁₂ and its unlabeled counterpart, Bisphenol S.

Table 1: Physicochemical Properties

Property	4,4'-Sulfonyldiphenol-¹³C₁₂	4,4'-Sulfonyldiphenol (Bisphenol S)
Molecular Formula	¹³C₁₂H₁₀O₄S	C₁₂H₁₀O₄S
Molecular Weight	262.18 g/mol [6]	250.27 g/mol [7]
Appearance	White to off-white solid[8]	White to grayish-green crystalline powder[9]
Melting Point	Not explicitly available	245-250 °C[7]
Solubility	Soluble in methanol	Soluble in alcohol, ether, and dimethyl sulfoxide; slightly soluble in water[9][10]
CAS Number	1991267-29-8[8]	80-09-1[11]

Table 2: Analytical Data for Quantification of Bisphenol S using 4,4'-Sulfonyldiphenol-¹³C₁₂

Parameter	Value	Matrix	Analytical Method
Limit of Detection (LOD)	0.02 µg/L	Urine	UPLC-ESI-MS/MS[12]
Limit of Quantification (LOQ)	0.05 µg/L	Urine	UPLC-ESI-MS/MS[12]
Recovery	91.7% - 97.2%	Urine	UPLC-ESI-MS/MS[12]
Within-day Precision (RSD)	6.6% - 14.0%	Urine	UPLC-ESI-MS/MS[12]
Day-to-day Precision (RSD)	2.8% - 8.2%	Urine	UPLC-ESI-MS/MS[12]

Experimental Protocols

This section provides detailed methodologies for key experiments involving the quantification of Bisphenol S using 4,4'-Sulfonyldiphenol-¹³C₁₂ and for studying the biological effects of Bisphenol S.

Quantification of Bisphenol S in Biological Matrices by UPLC-MS/MS

This protocol describes the determination of total Bisphenol S in urine, adapted from validated methods.[12]

Materials:

• 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution (in methanol)

• Bisphenol S calibration standards

• β-glucuronidase/sulfatase from Helix pomatia

• Ammonium (B1175870) acetate (B1210297) buffer (pH 5.0)

• Formic acid

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• UPLC system coupled to a tandem mass spectrometer (e.g., Agilent 1290 Infinity II with a 6470 Triple Quadrupole LC/MS)

• C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

Procedure:

• Sample Preparation:

  • To 1 mL of urine sample, add 50 µL of 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution.

  • Add 500 µL of ammonium acetate buffer.

  • Add 20 µL of β-glucuronidase/sulfatase solution.

  • Vortex and incubate at 37°C for at least 4 hours to deconjugate BPS metabolites.

  • Stop the reaction by adding 100 µL of formic acid.

  • Centrifuge at 10,000 x g for 10 minutes.

• UPLC-MS/MS Analysis:

  • Inject 5 µL of the supernatant onto the UPLC-MS/MS system.

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • MRM Transitions:

    • Bisphenol S: Precursor ion (m/z) 249.0 -> Product ion (m/z) 108.0

    • 4,4'-Sulfonyldiphenol-¹³C₁₂: Precursor ion (m/z) 261.1 -> Product ion (m/z) 113.0

• Quantification:

  • Construct a calibration curve using the peak area ratios of Bisphenol S to 4,4'-Sulfonyldiphenol-¹³C₁₂.

  • Calculate the concentration of Bisphenol S in the samples based on the calibration curve.

Analysis of ERK and JNK Phosphorylation by Fixed-Cell Immunoassay

This protocol is based on methods used to study the disruption of estradiol-induced nongenomic signaling by Bisphenol S.[3][13]

Materials:

• GH3/B6/F10 rat pituitary cells

• Cell culture medium (e.g., DMEM with 10% fetal bovine serum)

• Bisphenol S

• Estradiol (B170435) (E₂)

• Phosphate-buffered saline (PBS)

• 4% paraformaldehyde in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Primary antibodies: anti-phospho-ERK1/2, anti-phospho-JNK

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed GH3/B6/F10 cells in a 96-well plate and allow them to adhere.

  • Starve the cells in serum-free medium for 24 hours.

  • Treat the cells with various concentrations of Bisphenol S, Estradiol, or a combination of both for the desired time points (e.g., 2.5 to 60 minutes).

• Cell Fixation and Permeabilization:

  • Aspirate the medium and wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 20 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

• Immunostaining:

  • Wash the cells three times with PBS.

  • Block non-specific binding with blocking buffer for 1 hour at room temperature.

  • Incubate the cells with primary antibodies against phospho-ERK1/2 or phospho-JNK overnight at 4°C.

  • Wash the cells three times with PBS containing 0.05% Tween 20.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the cells three times with PBS containing 0.05% Tween 20.

  • Add TMB substrate and incubate in the dark until a blue color develops.

  • Stop the reaction with the stop solution.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Normalize the absorbance values to cell number (e.g., using a crystal violet assay).

Investigation of the ROS-Mediated PERK/ATF4 Signaling Pathway

This section outlines the protocols for detecting reactive oxygen species (ROS) and analyzing the expression of key proteins in the PERK/ATF4 pathway following Bisphenol S exposure.[14]

This protocol is adapted from methods for measuring cellular ROS levels.[15][16][17]

Materials:

• Human choriocarcinoma cells (JEG-3)

• Cell culture medium

• Bisphenol S

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• PBS

• Fluorescence microscope or microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed JEG-3 cells in a suitable format (e.g., 24-well plate or 96-well black plate).

  • Treat the cells with Bisphenol S at the desired concentrations for the appropriate duration.

• Staining with DCFH-DA:

  • Wash the cells twice with PBS.

  • Add DCFH-DA solution (e.g., 10 µM in serum-free medium) to the cells.

  • Incubate for 30 minutes at 37°C in the dark.

• Measurement of Fluorescence:

  • Wash the cells twice with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence microscope or a microplate reader with excitation at ~485 nm and emission at ~535 nm.

  • Quantify the fluorescence intensity relative to control cells.

This protocol is a general guideline for Western blotting to detect changes in protein expression in the PERK/ATF4 pathway.[18][19]

Materials:

• JEG-3 cells

• Bisphenol S

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-PERK, anti-PERK, anti-phospho-eIF2α, anti-eIF2α, anti-ATF4, anti-CHOP, anti-GRP78, and anti-β-actin (as a loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction:

  • Treat JEG-3 cells with Bisphenol S.

  • Lyse the cells in RIPA buffer.

  • Determine the protein concentration using the BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times with TBST.

  • Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize to the loading control.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by Bisphenol S and a typical experimental workflow for its quantification.

Caption: Disruption of Estradiol-Induced Nongenomic Signaling by Bisphenol S.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. Bisphenol S disrupts estradiol-induced nongenomic signaling in a rat pituitary cell line: effects on cell functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 6. 24 Bisphenol S-13C12 | CymitQuimica [cymitquimica.com]
• 7. 4,4′-磺酰基二苯酚 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. chembk.com [chembk.com]
• 10. Bisphenol S | C12H10O4S | CID 6626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Bisphenol S - Wikipedia [en.wikipedia.org]
• 12. series.publisso.de [series.publisso.de]
• 13. researchgate.net [researchgate.net]
• 14. Bisphenol A and its analogue bisphenol S exposure reduce estradiol synthesis via the ROS-mediated PERK/ATF4 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. abcam.com [abcam.com]
• 16. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

An In-depth Technical Guide to 4,4'-Sulfonyldiphenol-¹³C₁₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Sulfonyldiphenol-¹³C₁₂, a stable isotope-labeled form of Bisphenol S (BPS). This document details its chemical structure, physicochemical properties, and applications, with a focus on its use as an internal standard in analytical chemistry. Furthermore, it delves into the biological signaling pathways affected by its unlabeled counterpart, BPS, and provides detailed experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Chemical Structure and Properties

4,4'-Sulfonyldiphenol-¹³C₁₂ is an isotopically labeled version of 4,4'-Sulfonyldiphenol, also known as Bisphenol S. In this labeled compound, the twelve carbon atoms of the two phenyl rings are replaced with the stable isotope carbon-13 (¹³C). This isotopic substitution results in a molecule with a higher molecular weight than its unlabeled analog, which allows for its differentiation in mass spectrometry-based analyses.[1][2]

The fundamental structure consists of two phenol (B47542) rings linked by a sulfonyl group. This structure is analogous to Bisphenol A (BPA), with the sulfonyl group replacing the dimethylmethylene bridge.[3]

Synonyms: Bisphenol S-¹³C₁₂, Bis(4-hydroxyphenyl) Sulfone-¹³C₁₂, 4,4'-sulfonylbisphenol-¹³C₁₂[4]

Physicochemical Properties

A summary of the key physicochemical properties for both unlabeled and ¹³C₁₂-labeled 4,4'-Sulfonyldiphenol is presented in Table 1. It is important to note that many experimental physicochemical properties are reported for the more common, unlabeled form. The isotopic labeling is not expected to significantly alter most physical properties other than those related to mass.

Property	4,4'-Sulfonyldiphenol (Unlabeled BPS)	4,4'-Sulfonyldiphenol-¹³C₁₂	Reference(s)
CAS Number	80-09-1	1991267-29-8	[4]
Molecular Formula	C₁₂H₁₀O₄S	¹³C₁₂H₁₀O₄S	[4]
Molecular Weight	250.27 g/mol	262.18 g/mol	[4]
Appearance	White to light pink solid	Off-white to light pink solid	[4]
Melting Point	245-250 °C	Not explicitly reported, but expected to be very similar to unlabeled BPS	[3][5]
Water Solubility	1.1 g/L (20 °C)	Not explicitly reported, but expected to be very similar to unlabeled BPS	[3][5]
Purity (Typical)	≥98%	≥98%	[6]
Storage	Room temperature	2-8°C (Refrigerator)	[4][5]

Synthesis Overview

The synthesis of the unlabeled 4,4'-Sulfonyldiphenol (Bisphenol S) is typically achieved through the reaction of two equivalents of phenol with one equivalent of sulfuric acid or oleum.[3]

The synthesis of 4,4'-Sulfonyldiphenol-¹³C₁₂ involves the use of a ¹³C-labeled phenol precursor. While specific, proprietary synthesis protocols for the labeled compound are not publicly available, a general workflow can be conceptualized. This process would likely involve a Friedel-Crafts-type reaction.

Below is a conceptual workflow for the synthesis of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Conceptual synthesis workflow for 4,4'-Sulfonyldiphenol-¹³C₁₂.

Biological Activity and Signaling Pathways of Bisphenol S

As 4,4'-Sulfonyldiphenol-¹³C₁₂ is chemically identical to its unlabeled counterpart (BPS) in terms of biological interactions, the known signaling pathways affected by BPS are directly relevant. BPS is recognized as an endocrine-disrupting chemical (EDC), similar to BPA.[7][8] It can interfere with hormonal signaling, leading to a range of biological effects.

Disruption of Estradiol-Induced Nongenomic Signaling

BPS has been shown to disrupt the nongenomic signaling of estradiol (B170435) (E2). It can activate the extracellular signal-regulated kinase (ERK) pathway in a nonmonotonic dose-dependent manner.[9][10] Furthermore, while BPS alone may not activate the c-Jun-N-terminal kinase (JNK) pathway, it can enhance E2-induced JNK activation.[9][10] This interference with critical signaling cascades can lead to altered cell proliferation, apoptosis, and hormone release.[9][10]

The diagram below illustrates the interference of BPS with E2-induced nongenomic signaling.

BPS interference with E2-induced nongenomic signaling pathways.

Induction of Endoplasmic Reticulum Stress

BPS exposure has been linked to the induction of endoplasmic reticulum (ER) stress. This can occur through the activation of the PERK/eIF2α/ATF4 signaling pathway.[11] This pathway is a key component of the unfolded protein response (UPR), which is activated when misfolded proteins accumulate in the ER. Chronic activation of this pathway can lead to cellular dysfunction and apoptosis. Studies have shown that BPS can reduce the synthesis of estradiol by downregulating the expression of CYP19A1, a key enzyme in estrogen synthesis, through this ER stress pathway.[11]

The following diagram depicts the BPS-induced ER stress signaling pathway.

BPS-induced endoplasmic reticulum stress signaling pathway.

Application in Analytical Chemistry

The primary application of 4,4'-Sulfonyldiphenol-¹³C₁₂ is as an internal standard for the quantification of BPS in various biological and environmental matrices using LC-MS/MS.[12] The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it corrects for matrix effects and variations in sample preparation and instrument response.

Experimental Protocol: Quantification of BPS in Human Urine by LC-MS/MS

This protocol is a representative example compiled from various sources for the analysis of BPS in human urine.

4.1.1. Materials and Reagents

• 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution (e.g., 1 µg/mL in methanol)

• Unlabeled BPS analytical standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• β-glucuronidase/arylsulfatase

• Ammonium acetate (B1210297) buffer

• Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

4.1.2. Sample Preparation

• Enzymatic Hydrolysis: To a 1 mL urine sample, add 50 µL of the 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution. Add buffer and β-glucuronidase/arylsulfatase to deconjugate BPS metabolites. Incubate at 37°C for a specified time (e.g., 2-4 hours).

• Protein Precipitation (if necessary): Add a volume of cold methanol or acetonitrile (B52724) to precipitate proteins. Centrifuge and collect the supernatant.

• Solid-Phase Extraction (SPE) (Optional): For cleaner samples, an SPE step can be employed. Condition the SPE cartridge, load the sample, wash with a weak solvent, and elute the analytes with a stronger solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the mobile phase.

4.1.3. LC-MS/MS Conditions

Parameter	Typical Value/Condition
LC System	UPLC or HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	A suitable gradient to separate BPS from matrix components
Flow Rate	0.2-0.4 mL/min
Injection Volume	5-10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	BPS: m/z 249 -> 108; ¹³C₁₂-BPS: m/z 261 -> 113 (example transitions)
Collision Energy	Optimized for each transition

4.1.4. Data Analysis

Quantification is performed by creating a calibration curve of the peak area ratio of the unlabeled BPS to the ¹³C₁₂-labeled internal standard versus the concentration of the unlabeled BPS standards.

Conclusion

4,4'-Sulfonyldiphenol-¹³C₁₂ is an indispensable tool for researchers in toxicology, environmental science, and drug development for the accurate quantification of BPS. Understanding its properties and the biological pathways affected by its unlabeled counterpart is crucial for interpreting exposure data and assessing potential health risks. The provided experimental protocol serves as a robust starting point for the development of sensitive and reliable analytical methods.

References

• 1. The Mechanism of Bisphenol S-Induced Atherosclerosis Elucidated Based on Network Toxicology, Molecular Docking, and Machine Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bisphenol S - Wikipedia [en.wikipedia.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 4,4'-Sulfonyldiphenol [chembk.com]
• 6. Bisphenol S (ring-¹³C₁₂, 99%) 100 µg/mL in methanol - Cambridge Isotope Laboratories, CLM-9319-1.2 [isotope.com]
• 7. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 10. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bisphenol A and its analogue bisphenol S exposure reduce estradiol synthesis via the ROS-mediated PERK/ATF4 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to 4,4'-Sulfonyldiphenol-¹³C₁₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4,4'-Sulfonyldiphenol-¹³C₁₂, an isotopically labeled form of Bisphenol S (BPS). This guide covers its chemical and physical properties, analytical methodologies, and its role in biological pathways, making it an essential resource for professionals in research and development. 4,4'-Sulfonyldiphenol-¹³C₁₂ serves as a crucial internal standard for quantification studies of its unlabeled counterpart, which is a widespread industrial chemical with known endocrine-disrupting properties.

Chemical Identity and Properties

4,4'-Sulfonyldiphenol-¹³C₁₂ is the stable isotope-labeled version of 4,4'-Sulfonyldiphenol (B7728063), also known as Bisphenol S. The labeling with twelve ¹³C atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods such as GC-MS or LC-MS.[1]

Table 1: Quantitative Data for 4,4'-Sulfonyldiphenol-¹³C₁₂ and Unlabeled 4,4'-Sulfonyldiphenol

Property	4,4'-Sulfonyldiphenol-¹³C₁₂	4,4'-Sulfonyldiphenol (BPS)
CAS Number	1991267-29-8[1][2]	80-09-1[1][2][3][4][5][6]
Molecular Formula	¹³C₁₂H₁₀O₄S[1][2][7]	C₁₂H₁₀O₄S[3][5][8]
Molecular Weight	262.18 g/mol [1][2][7][9]	250.27 g/mol [3][6][8]
Appearance	White to Off-White Solid[1][2][7]	White needle-like crystals[10]
Melting Point	Not specified	245-250 °C[6][10]
LogP	Not specified	1.21[4]
Purity	≥97.0%[1][7]	≥98%[6]
Storage Conditions	4°C, stored under nitrogen[1][7]	Store below +30°C[10]
SMILES	O=S([13C]1=[13CH][13CH]=--INVALID-LINK--O)([13C]2=[13CH][13CH]=--INVALID-LINK--O)=O[1][7]	Oc1ccc(cc1)S(=O)(=O)c2ccc(O)cc2[5][6]

Experimental Protocols

Synthesis of 4,4'-Sulfonyldiphenol

The following protocol describes a general method for the synthesis of 4,4'-Sulfonyldiphenol, which can be adapted for the synthesis of its ¹³C₁₂ labeled analogue by utilizing ¹³C-labeled phenol (B47542).

Objective: To synthesize 4,4'-Sulfonyldiphenol via the reaction of phenol and sulfuric acid.

Materials:

• Phenol (or Phenol-¹³C₆)

• Concentrated Sulfuric Acid

• Mesitylene (B46885) (as a dehydrating agent)

• Methanol (B129727)

• Water

• Reaction vessel with a Dean-Stark trap

• Stirring apparatus

• Heating mantle

• Filtration apparatus

• Recrystallization apparatus

Procedure:

• Reaction Setup: In a reaction vessel equipped with a stirrer and a Dean-Stark trap, add phenol and concentrated sulfuric acid.

• Dehydration: Add mesitylene to the reaction mixture to serve as a dehydrating agent.

• Reaction: Heat the mixture to initiate the reaction. The water produced during the reaction will be azeotropically removed by the mesitylene and collected in the Dean-Stark trap, driving the reaction to completion.

• Cooling and Precipitation: Once the reaction is complete (as monitored by an appropriate analytical technique like TLC or HPLC), cool the reaction mixture. The crude product should precipitate out.

• Purification by Recrystallization: The crude product is purified using a mixture of methanol and water.[11]

  • Dissolve the crude product in a minimal amount of hot methanol.

  • Slowly add water until turbidity is observed.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the purified crystals by filtration, wash with a cold methanol-water mixture, and dry under vacuum. The resulting product is 4,4'-Sulfonyldiphenol with a purity that can exceed 99.8%.[11]

Analytical Quantification using HPLC

This protocol outlines a reverse-phase HPLC method for the analysis of 4,4'-Sulfonyldiphenol. 4,4'-Sulfonyldiphenol-¹³C₁₂ would be used as an internal standard for quantification by LC-MS/MS.

Objective: To separate and quantify 4,4'-Sulfonyldiphenol in a sample matrix.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector.

• Reverse-phase C18 column (e.g., Newcrom R1).[4]

• Mobile Phase A: Water with 0.1% formic acid (for MS compatibility).[4]

• Mobile Phase B: Acetonitrile (B52724) (MeCN).[4]

• 4,4'-Sulfonyldiphenol standard.

• 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard.

• Sample for analysis.

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of 4,4'-Sulfonyldiphenol and 4,4'-Sulfonyldiphenol-¹³C₁₂ in a suitable solvent (e.g., methanol).

  • Create a series of calibration standards by spiking known concentrations of the 4,4'-Sulfonyldiphenol standard with a constant concentration of the 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard.

  • Prepare the sample for analysis by extracting the analyte and spiking it with the same concentration of the internal standard as in the calibration standards.

• HPLC Conditions:

  • Column: Newcrom R1 or equivalent C18 column.[4]

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B). The specific gradient will depend on the sample matrix and desired separation.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Injection Volume: 5 - 20 µL.

  • Detector: UV detector set at an appropriate wavelength (e.g., 295 nm) or a mass spectrometer set for selected ion monitoring (SIM) or multiple reaction monitoring (MRM) of the parent and daughter ions of both the analyte and the internal standard.[10]

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

  • Determine the concentration of 4,4'-Sulfonyldiphenol in the sample by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

Biological Signaling and Metabolism

4,4'-Sulfonyldiphenol (Bisphenol S) is recognized as an endocrine disruptor, primarily through its interaction with estrogen receptors.[12] Its metabolism in the body is a critical factor in its potential toxicity.

Metabolic Pathway of Bisphenol S

Bisphenol S undergoes Phase I and Phase II metabolism, primarily in the liver.[13] The major metabolic pathway is glucuronidation, which is a detoxification process.[13][14]

Caption: Metabolic pathway of Bisphenol S (BPS) in the liver.

PI3K/AKT/mTOR Signaling Pathway Activation by Bisphenol S

Studies have shown that 4,4'-Sulfonyldiphenol can promote the progression of certain cancers, such as glioblastoma, by upregulating the EZH2-mediated PI3K/AKT/mTOR pathway.[12]

Caption: BPS-induced activation of the PI3K/AKT/mTOR pathway.

Experimental Workflow for In Vivo Metabolism Study

The following diagram illustrates a typical workflow for studying the metabolism of Bisphenol S in an animal model, for which 4,4'-Sulfonyldiphenol-¹³C₁₂ would be an invaluable tool for metabolite identification and quantification.

Caption: Workflow for a BPS in vivo metabolism study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Bisphenol S | C12H10O4S | CID 6626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4,4’-Sulfonyldiphenol | SIELC Technologies [sielc.com]
• 5. 4,4'-sulfonyldiphenol [stenutz.eu]
• 6. 4,4 -Sulfonyldiphenol 0.98 Bis(4-hydroxyphenyl) sulfone [sigmaaldrich.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 4,4'-SULFONYLDIPHENOL synthesis - chemicalbook [chemicalbook.com]
• 9. 24 Bisphenol S-13C12 | CymitQuimica [cymitquimica.com]
• 10. Bis(4-hydroxyphenyl) Sulfone | 80-09-1 [chemicalbook.com]
• 11. CN104016893A - A preparing method of 4,4'-sulfonyldiphenol - Google Patents [patents.google.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. Influence of metabolism on endocrine activities of bisphenol S - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of 4,4'-Sulfonyldiphenol-¹³C₁₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 4,4'-Sulfonyldiphenol-¹³C₁₂ (Bisphenol S-¹³C₁₂, BPS-¹³C₁₂). This isotopically labeled internal standard is crucial for accurate quantification in metabolic and environmental studies, particularly in the context of endocrine disruption research. This document details the synthetic route from ¹³C-labeled phenol, purification protocols, and methods for purity assessment. Furthermore, it explores a key signaling pathway affected by Bisphenol S, offering valuable context for researchers in toxicology and drug development.

Synthesis of 4,4'-Sulfonyldiphenol-¹³C₁₂

The synthesis of 4,4'-Sulfonyldiphenol-¹³C₁₂ is achieved through the electrophilic aromatic substitution reaction between two equivalents of phenol-¹³C₆ and one equivalent of a sulfonating agent, typically concentrated sulfuric acid.[1] The reaction proceeds by the sulfonation of one phenol-¹³C₆ molecule, followed by its condensation with a second molecule. A key challenge in this synthesis is the potential formation of the isomeric byproduct, 2,4'-sulfonyldiphenol.[1] The following protocol is adapted for a laboratory-scale synthesis to maximize yield and purity from the valuable isotopically labeled starting material.

Experimental Protocol: Synthesis

Materials:

• Phenol-¹³C₆ (ensure high isotopic purity)

• Concentrated Sulfuric Acid (98%)

• Mesitylene (B46885) (dehydrating agent)[2]

• Toluene (B28343)

• Sodium Thiosulfate (B1220275)

• Methanol (B129727)

• Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a condenser, and a Dean-Stark trap, combine phenol-¹³C₆ and mesitylene. The mesitylene acts as a dehydrating agent to drive the reaction to completion.[2]

• Sulfonation: While stirring, slowly add concentrated sulfuric acid to the phenol-¹³C₆ solution. The molar ratio of phenol-¹³C₆ to sulfuric acid should be approximately 2.1:1 to favor the formation of the desired product.[3]

• Dehydration and Reaction: Heat the mixture to reflux. The water generated during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by observing the amount of water collected. The total reaction time is typically around 8 hours.[3]

• Initial Product Isolation: After the reaction is complete, cool the mixture. Add toluene to the reaction mixture to selectively precipitate the 4,4'-Sulfonyldiphenol-¹³C₁₂ adduct.

• Filtration: Collect the crude product by vacuum filtration and wash the filter cake with cold toluene to remove unreacted starting materials and soluble impurities.

Purification of 4,4'-Sulfonyldiphenol-¹³C₁₂

Purification of the crude 4,4'-Sulfonyldiphenol-¹³C₁₂ is critical to remove any remaining starting materials, the 2,4'-isomer, and other byproducts. Recrystallization is the most common and effective method.

Experimental Protocol: Purification by Recrystallization

Procedure:

• Dissolution: Dissolve the crude 4,4'-Sulfonyldiphenol-¹³C₁₂ in a minimal amount of boiling methanol.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration (if decolorized): If activated carbon was used, perform a hot gravity filtration to remove it.

• Crystallization: To the hot methanolic solution, slowly add hot deionized water containing a small amount of sodium thiosulfate until the solution becomes slightly turbid. The addition of water reduces the solubility of the product, inducing crystallization.[4] Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the purified white, needle-shaped crystals by vacuum filtration. Wash the crystals with a small amount of cold 20% methanol-water solution.[3] Dry the crystals under vacuum to a constant weight. Purity of over 99.5% can be achieved through this method.[4]

Data Presentation

Table 1: Synthesis and Purification Parameters

Parameter	Value	Reference
Synthesis
Phenol:Sulfuric Acid Molar Ratio	2.1-2.13 : 1	[3]
Reaction Temperature	160-170 °C	[3]
Reaction Time	~8 hours	[3]
Dehydrating Agent	Mesitylene	[2]
Purification
Recrystallization Solvent System	Methanol/Water	[2][4]
Typical Purity after Recrystallization	> 99.5%	[4]
Reported Yield	~90%	[3]

Table 2: Analytical Characterization of 4,4'-Sulfonyldiphenol (B7728063)

Analytical Technique	Key Parameters and Observations
HPLC	Used to determine purity. A common mobile phase is a gradient of methanol and water.
¹H NMR	Provides structural confirmation. In DMSO-d₆, characteristic peaks appear for the aromatic protons and the hydroxyl protons.
¹³C NMR	Confirms the isotopic labeling and the carbon skeleton of the molecule.
Mass Spectrometry	Determines the molecular weight and confirms the isotopic enrichment of the ¹³C₁₂-labeled compound.
Melting Point	245-250 °C

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis and purification of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Signaling Pathway: BPS-Induced Estrogen Synthesis

Bisphenol S is recognized as an endocrine-disrupting chemical. One of its mechanisms of action involves the overstimulation of estrogen synthesis. BPS has been shown to bind to the Follicle-Stimulating Hormone Receptor (FSHR) on ovarian granulosa cells. This binding activates the downstream cyclic adenosine (B11128) monophosphate/protein kinase A (cAMP/PKA) signaling pathway, which in turn enhances the activity of aromatase (CYP19A1), the key enzyme responsible for converting testosterone (B1683101) into 17β-estradiol.[5]

Caption: Signaling pathway of BPS-induced excessive estrogen synthesis.

Conclusion

This technical guide provides a detailed framework for the synthesis and purification of 4,4'-Sulfonyldiphenol-¹³C₁₂ for research applications. The provided protocols, data tables, and diagrams offer a comprehensive resource for scientists and professionals in drug development and related fields. The elucidation of the signaling pathway through which BPS exerts its endocrine-disrupting effects underscores the importance of using high-purity, isotopically labeled standards for accurate risk assessment and mechanistic studies of environmental contaminants.

References

• 1. Highly efficient synthesis of sustainable bisphenols from hydroxycinnamic acids - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00175J [pubs.rsc.org]
• 2. CN104016893A - A preparing method of 4,4'-sulfonyldiphenol - Google Patents [patents.google.com]
• 3. CN1508127A - High-purity 4,4'-dihydroxy diphenyl sulfone preparing method - Google Patents [patents.google.com]
• 4. EP0495097A4 - Preparation of relatively pure p, p-bisphenol s - Google Patents [patents.google.com]
• 5. Bisphenol S causes excessive estrogen synthesis by activating FSHR and the downstream cAMP/PKA signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of 4,4'-Sulfonyldiphenol-¹³C₁₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4,4'-Sulfonyldiphenol-¹³C₁₂, an isotopic analog of Bisphenol S. This document is intended for use by researchers, scientists, and professionals in drug development and environmental analysis who utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Introduction

4,4'-Sulfonyldiphenol-¹³C₁₂ (also known as Bisphenol S-¹³C₁₂) is the ¹³C-labeled version of 4,4'-Sulfonyldiphenol (Bisphenol S), a monomer used in the production of various polymers and as a substitute for Bisphenol A (BPA) in some applications.[1] The incorporation of twelve ¹³C atoms into the aromatic rings provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods such as GC-MS and LC-MS.[2] Its primary application lies in the accurate quantification of Bisphenol S in complex matrices.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4,4'-Sulfonyldiphenol-¹³C₁₂ are summarized in the table below. These properties are critical for its handling, storage, and application in experimental settings.

Property	Value	Source(s)
Molecular Formula	¹³C₁₂H₁₀O₄S	[3][4][5]
Molecular Weight	262.18 g/mol	[3][4][5]
Appearance	White to Off-White/Beige Solid/Powder	[5][6]
Purity	≥96.92%	[7][8]
Melting Point	245-250 °C (for unlabeled compound)
Solubility	Soluble in Methanol (B129727)	[3][4]
Storage	Store at room temperature, away from light and moisture.	[3][4]
CAS Number	1991267-29-8	[6]
Unlabeled CAS Number	80-09-1	[3][4]

Note on Melting Point: The provided melting point is for the unlabeled 4,4'-Sulfonyldiphenol. The melting point of the ¹³C₁₂ isotopologue is expected to be very similar, as isotopic substitution typically has a negligible effect on this physical property.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 4,4'-Sulfonyldiphenol-¹³C₁₂ are not extensively published, as this is a commercially available standard. However, the methodologies employed would be standard analytical chemistry techniques:

• Mass Spectrometry (MS): Used to confirm the molecular weight and isotopic enrichment. The compound is introduced into a mass spectrometer, and the mass-to-charge ratio of the molecular ion is measured.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Employed to confirm the chemical structure and the positions of the ¹³C labels.

• High-Performance Liquid Chromatography (HPLC): Utilized to determine the chemical purity of the compound.

• Melting Point Apparatus: A standard laboratory instrument used to determine the melting point range of a solid.

• Solubility Tests: Performed by dissolving a known amount of the substance in various solvents to determine its solubility profile.

Logical Relationship of Compound Use

The following diagram illustrates the logical workflow for the use of 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard in a typical quantitative analysis experiment.

Caption: Workflow for quantitative analysis using an internal standard.

Conclusion

4,4'-Sulfonyldiphenol-¹³C₁₂ is a high-purity, stable isotope-labeled compound that serves as a critical tool for the accurate quantification of Bisphenol S in various samples. Its well-defined physical properties ensure its reliability and suitability for use in sensitive analytical methodologies. Researchers and scientists can confidently employ this internal standard to obtain high-quality data in their studies.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bisphenol S (ring-¹³C₁₂, 99%) 100 µg/mL in methanol - Cambridge Isotope Laboratories, CLM-9319-1.2 [isotope.com]
• 4. Bisphenol S (¹³C₁₂, 98%) 1 mg/mL in methanol - Cambridge Isotope Laboratories, CLM-9319-10X-1-2 [isotope.com]
• 5. 24 Bisphenol S-13C12 | CymitQuimica [cymitquimica.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Guide: Spectral and Biological Insights into 4,4'-Sulfonyldiphenol-¹³C₁₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectral data for 4,4'-Sulfonyldiphenol-¹³C₁₂ and its unlabeled analogue, 4,4'-Sulfonyldiphenol (Bisphenol S). It also delves into the biological implications of Bisphenol S, particularly its interference with thyroid hormone signaling pathways. This document is intended to serve as a valuable resource for researchers utilizing this isotopically labeled compound in their studies.

Spectral Data

This section presents the available nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectral data for 4,4'-Sulfonyldiphenol and its ¹³C₁₂ labeled counterpart.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹³C NMR Spectral Data for 4,4'-Sulfonyldiphenol (Unlabeled)

Carbon Atom	Chemical Shift (ppm)
C1 (C-OH)	161.4
C2/C6	116.1
C3/C5	129.8
C4 (C-S)	134.8

Data obtained from publicly available spectral databases. The specific solvent and instrument frequency can influence exact chemical shifts.

Mass Spectrometry (MS)

High-resolution mass spectrometry, particularly tandem mass spectrometry (MS/MS), is a powerful tool for the structural elucidation and quantification of 4,4'-Sulfonyldiphenol-¹³C₁₂. A study by Yang et al. (2015) investigated the fragmentation pathways of bisphenols, including ¹³C₁₂-labeled Bisphenol S (BPS), using electrospray ionization Orbitrap mass spectrometry.

Table 2: High-Resolution MS/MS Fragmentation Data for [M-H]⁻ of 4,4'-Sulfonyldiphenol-¹³C₁₂

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
261.0718	169.0195	¹³C₆H₅SO₂
261.0718	104.0553	¹³C₆H₅O₃S

Note: The precursor ion corresponds to the deprotonated molecule of 4,4'-Sulfonyldiphenol-¹³C₁₂. The increased mass of the fragments compared to the unlabeled compound is due to the presence of ¹³C atoms.

Infrared (IR) Spectroscopy

The IR spectrum of 4,4'-Sulfonyldiphenol provides characteristic absorption bands for its functional groups. The spectrum for the ¹³C₁₂ labeled analogue is expected to show shifts in the fingerprint region due to the heavier carbon isotopes, while the functional group frequencies will be largely unaffected.

Table 3: Characteristic IR Absorption Bands for 4,4'-Sulfonyldiphenol (Unlabeled)

Functional Group	Wavenumber (cm⁻¹)	Description
O-H stretch	3600-3200	Broad, indicative of hydrogen bonding
C-H stretch (aromatic)	3100-3000
C=C stretch (aromatic)	1600-1450
S=O stretch (sulfonyl)	1350-1300 and 1180-1140	Asymmetric and symmetric stretching
C-O stretch (phenol)	1260-1180

Experimental Protocols

This section outlines generalized experimental methodologies for acquiring the spectral data presented above. Specific parameters may need to be optimized based on the instrumentation and experimental goals.

¹³C NMR Spectroscopy

Objective: To obtain a high-resolution ¹³C NMR spectrum of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Methodology:

• Sample Preparation: Dissolve an appropriate amount of 4,4'-Sulfonyldiphenol-¹³C₁₂ in a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄). The concentration should be optimized for the instrument's sensitivity, typically in the range of 10-50 mg/mL.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended.

• Data Acquisition Parameters:

  • Experiment: ¹³C observe with broadband proton decoupling.

  • Spectral Width: Approximately 200-250 ppm, centered around 100-120 ppm.

  • Pulse Angle: 30-45° flip angle to allow for a shorter relaxation delay.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans (ns): Sufficient to achieve an adequate signal-to-noise ratio. This will depend on the sample concentration and instrument sensitivity.

  • Temperature: 298 K (25 °C).

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectrum to the solvent peak.

High-Resolution Mass Spectrometry (LC-MS/MS)

Objective: To obtain accurate mass measurements of the precursor and product ions of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Methodology:

• Sample Preparation: Prepare a dilute solution of 4,4'-Sulfonyldiphenol-¹³C₁₂ in a suitable solvent compatible with liquid chromatography and electrospray ionization (e.g., methanol, acetonitrile).

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a small amount of additive (e.g., formic acid for positive mode, ammonium (B1175870) hydroxide (B78521) for negative mode) to improve ionization.

  • Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min.

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray ionization (ESI) in negative ion mode is effective for phenols.

  • Mass Analyzer: A high-resolution mass analyzer such as an Orbitrap or a Time-of-Flight (TOF) is required for accurate mass measurements.

  • MS Scan: Acquire full scan MS data to identify the [M-H]⁻ precursor ion of 4,4'-Sulfonyldiphenol-¹³C₁₂.

  • MS/MS Scan: Select the precursor ion for fragmentation using an appropriate collision energy (e.g., Higher-energy C-trap Dissociation - HCD). Acquire product ion spectra.

• Data Analysis: Determine the elemental compositions of the precursor and product ions from their accurate masses.

Biological Activity and Signaling Pathways

4,4'-Sulfonyldiphenol, commonly known as Bisphenol S (BPS), is an endocrine-disrupting chemical that has been shown to interfere with thyroid hormone signaling.[1][2][3] This interaction is of significant interest to researchers in toxicology and drug development.

Interference with Thyroid Hormone Signaling

Studies have demonstrated that BPS can act as an antagonist to the thyroid hormone receptor (TR), particularly the beta isoform (TRβ).[1][2] Thyroid hormones (T3 and T4) play a crucial role in regulating metabolism, growth, and development by binding to TRs, which are nuclear receptors that modulate gene expression. By binding to the TR, BPS can block the binding of the natural thyroid hormones, thereby inhibiting the downstream signaling cascade.[3] This antagonistic activity can lead to a disruption of thyroid hormone homeostasis.[4]

The following diagram illustrates the antagonistic effect of 4,4'-Sulfonyldiphenol (BPS) on the thyroid hormone signaling pathway.

Caption: Antagonistic action of BPS on the thyroid hormone receptor.

The diagram below illustrates the experimental workflow for assessing the impact of 4,4'-Sulfonyldiphenol on thyroid hormone signaling.

Caption: Workflow for evaluating BPS endocrine disruption.

References

• 1. Bisphenol A alternatives bisphenol S and bisphenol F interfere with thyroid hormone signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bisphenols and Thyroid Hormone [e-enm.org]
• 4. Bisphenol analogues induce thyroid dysfunction via the disruption of the thyroid hormone synthesis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mass Spectrum of 4,4'-Sulfonyldiphenol-¹³C₁₂

This guide provides a comprehensive overview of the mass spectrum of 4,4'-Sulfonyldiphenol-¹³C₁₂, also known as Bisphenol S-¹³C₁₂ (BPS-¹³C₁₂). It is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds in their studies. This document details the expected fragmentation patterns, experimental protocols for analysis, and visual representations of the fragmentation pathways and analytical workflow.

Introduction

4,4'-Sulfonyldiphenol (Bisphenol S) is an industrial chemical used in the production of plastics and other materials. Its isotopically labeled form, 4,4'-Sulfonyldiphenol-¹³C₁₂, serves as an internal standard for accurate quantification in various analytical methods, particularly in mass spectrometry-based studies. Understanding its mass spectrum is crucial for its effective use in research. The molecular formula of 4,4'-Sulfonyldiphenol-¹³C₁₂ is ¹³C₁₂H₁₀O₄S, and its molecular weight is approximately 262.18 g/mol .[1][2]

Mass Spectrum Analysis

The mass spectrum of 4,4'-Sulfonyldiphenol-¹³C₁₂ is characterized by a distinct fragmentation pattern under electrospray ionization (ESI) in negative ion mode.[3] While a complete quantitative mass spectrum with relative intensities is not publicly available, the major product ions can be inferred from studies on the unlabeled compound, which have been verified using its ¹³C₁₂-labeled counterpart.[3] The analysis is typically performed using high-resolution mass spectrometry, such as with an Orbitrap mass spectrometer.[3]

Predicted Mass Spectrum Data

The following table summarizes the expected major ions in the mass spectrum of 4,4'-Sulfonyldiphenol-¹³C₁₂ when analyzed by ESI-MS/MS in negative ion mode. The precursor ion is the deprotonated molecule, [M-H]⁻.

m/z (Da)	Ion Formula	Description
261.06	[¹³C₁₂H₉O₄S]⁻	Deprotonated molecule (Precursor Ion)
167.03	[¹³C₆H₄O₃S]⁻	Loss of a ¹³C₆-phenoxide group
108.02	[¹³C₆H₄O₂]⁻	Further fragmentation
98.04	[¹³C₆H₅O]⁻	¹³C₆-phenoxide ion

Note: The m/z values are calculated based on the fragmentation of the unlabeled compound and the incorporation of twelve ¹³C atoms.

Experimental Protocols

The following is a detailed methodology for the analysis of 4,4'-Sulfonyldiphenol-¹³C₁₂ using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). This protocol is based on established methods for the analysis of bisphenols.[3]

Chemicals and Reagents

• 4,4'-Sulfonyldiphenol-¹³C₁₂ (¹³C₁₂, 98%) standard solution (e.g., 100 µg/mL in methanol).[3]

• Acetonitrile (B52724) (HPLC grade).[3]

• Methanol (B129727) (HPLC grade).[3]

• Water (HPLC grade).[3]

Sample Preparation

• Prepare a mixed standard solution by dissolving the 4,4'-Sulfonyldiphenol-¹³C₁₂ standard in methanol.

• Dilute the standard solution in an acetonitrile/water (6:4, v/v) mixture to achieve the desired concentration (e.g., 100 ng/mL).[3]

• Store all standard solutions at -20°C prior to analysis.[3]

Liquid Chromatography

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., Thermo Hypersil GOLD, 2.1 mm × 100 mm, 1.9 µm).[3]

• Mobile Phase: A gradient of water (A) and acetonitrile (B).[3]

• Flow Rate: 0.2 mL/min.[3]

• Column Temperature: 30°C.[3]

Mass Spectrometry

• Mass Spectrometer: A high-resolution mass spectrometer, such as a Q Exactive Focus Hybrid Quadrupole-Orbitrap mass spectrometer.[3]

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.[3]

• MS/MS Analysis: Higher-energy collisional dissociation (HCD) is used for fragmentation.[3]

• Precursor Ion Selection: The deprotonated molecule [M-H]⁻ is selected as the precursor ion for MS/MS analysis.[3]

Visualizations

Fragmentation Pathway

The following diagram illustrates the proposed fragmentation pathway of 4,4'-Sulfonyldiphenol-¹³C₁₂ in negative ion mode ESI-MS/MS.

Caption: Proposed fragmentation pathway of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Experimental Workflow

The diagram below outlines the general workflow for the analysis of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Caption: General experimental workflow for LC-MS/MS analysis.

References

• 1. Bisphenol S (ring-¹³C₁₂, 99%) 100 µg/mL in methanol - Cambridge Isotope Laboratories, CLM-9319-1.2 [isotope.com]
• 2. Bisphenol S (¹³C₁₂, 98%) 1 mg/mL in methanol - Cambridge Isotope Laboratories, CLM-9319-10X-1-2 [isotope.com]
• 3. library.dphen1.com [library.dphen1.com]

An In-depth Technical Guide to the ¹³C NMR Interpretation of 4,4'-Sulfonyldiphenol (Bisphenol S)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 4,4'-Sulfonyldiphenol, also known as Bisphenol S. The content herein is designed to assist in the structural elucidation and quality control of this important industrial chemical, which is also of significant interest in environmental and toxicological research.

Introduction

4,4'-Sulfonyldiphenol is a symmetrical aromatic compound widely used in the production of polysulfone polymers, epoxy resins, and as a developer in thermal papers. Its molecular structure presents a high degree of symmetry, which simplifies its ¹³C NMR spectrum. Understanding this spectrum is crucial for confirming the compound's identity and purity. Due to the plane of symmetry bisecting the sulfonyl group, the twelve carbon atoms of the molecule give rise to only four distinct signals in the ¹³C NMR spectrum.

Molecular Structure and Carbon Numbering

The chemical structure of 4,4'-Sulfonyldiphenol is characterized by two phenol (B47542) rings linked by a sulfonyl group at the para position. The numbering of the carbon atoms for the purpose of NMR signal assignment is as follows:

The Role of 4,4'-Sulfonyldiphenol-¹³C₁₂ in Advanced Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Sulfonyldiphenol-¹³C₁₂, the stable isotope-labeled form of 4,4'-Sulfonyldiphenol (more commonly known as Bisphenol S or BPS), serves a critical and highly specific function in modern analytical and metabolic research. As concerns over the endocrine-disrupting properties of Bisphenol A (BPA) have led to its replacement with analogues like BPS in numerous consumer products, the need for accurate and sensitive detection methods for BPS has become paramount. This technical guide provides an in-depth overview of the core applications of 4,4'-Sulfonyldiphenol-¹³C₁₂, focusing on its use as an internal standard in quantitative analysis and its utility in metabolic studies.

Core Function: Isotope Dilution Mass Spectrometry

The primary and most vital role of 4,4'-Sulfonyldiphenol-¹³C₁₂ in research is as an internal standard in isotope dilution mass spectrometry (IDMS), particularly in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique is the gold standard for the accurate quantification of analytes in complex matrices such as biological fluids (urine, blood), environmental samples, and food products.

The ¹³C₁₂-labeling of the 4,4'-Sulfonyldiphenol molecule renders it chemically identical to the native (unlabeled) BPS. However, its increased mass allows it to be distinguished by a mass spectrometer. When a known amount of 4,4'-Sulfonyldiphenol-¹³C₁₂ is spiked into a sample, it experiences the same sample preparation losses and ionization suppression or enhancement effects as the endogenous BPS. By measuring the ratio of the signal from the native BPS to the labeled internal standard, a highly accurate and precise quantification of the BPS concentration in the original sample can be achieved.

Applications in Quantitative Analysis

The use of 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard has been pivotal in numerous studies aimed at determining human exposure to BPS and its presence in various consumer products.

Biomonitoring of Human Exposure

Researchers utilize 4,4'-Sulfonyldiphenol-¹³C₁₂ to accurately measure BPS concentrations in human urine, providing a reliable biomarker of recent exposure. These studies are crucial for assessing the extent of human contact with BPS and understanding its potential health implications.

Food and Environmental Contamination

The analysis of BPS in food products, beverages, and environmental samples (e.g., water, dust) is another significant application. 4,4'-Sulfonyldiphenol-¹³C₁₂ enables the precise quantification of BPS that may have leached from packaging materials or is present as a contaminant.

Data Presentation: Quantitative Analysis of Bisphenol S using 4,4'-Sulfonyldiphenol-¹³C₁₂ Internal Standard

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Urine	UPLC-ESI-MS/MS	0.05 µg/L	-	91.7 - 97.2	[1]
Urine	HPLC-MS/MS	0.03 ng/mL	-	-	[2]
Food	LC-MS/MS	0.0017 - 3.1 ng/g	-	-	[3][4][5]
Animal Feed	UPLC-MS/MS	0.02 - 0.75 µg/kg	0.04 - 0.95 µg/kg	-	[6]

Experimental Protocols

Quantification of Bisphenol S in Human Urine using LC-MS/MS

This protocol describes a general procedure for the determination of BPS in human urine using isotope dilution LC-MS/MS with 4,4'-Sulfonyldiphenol-¹³C₁₂ as the internal standard.

a) Sample Preparation:

• Thaw frozen urine samples at 4°C.

• To 100 µL of urine in a microcentrifuge tube, add 10 µL of a 1 µg/mL solution of 4,4'-Sulfonyldiphenol-¹³C₁₂ in methanol (B129727).

• Add 50 µL of an enzyme mixture containing β-glucuronidase and sulfatase in a suitable buffer (e.g., 1M ammonium (B1175870) acetate, pH 6.5).

• Incubate the mixture at 37°C for 90 minutes to deconjugate the BPS metabolites.

• Acidify the sample by adding 5 µL of glacial acetic acid.

• Perform a liquid-liquid extraction by adding 1 mL of methyl tert-butyl ether (MtBE), vortexing for 30 seconds, and centrifuging to separate the phases.

• Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

b) LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte and internal standard, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Bisphenol S (BPS): Monitor the transition from the precursor ion (m/z 249.0) to a specific product ion.

    • 4,4'-Sulfonyldiphenol-¹³C₁₂: Monitor the transition from the precursor ion (m/z 261.0) to its corresponding product ion.

  • Quantification: The concentration of BPS is determined by comparing the peak area ratio of the native BPS to the ¹³C₁₂-labeled internal standard against a calibration curve prepared with known concentrations of BPS and a fixed concentration of the internal standard.

Experimental Workflow for BPS Quantification in Urine

Caption: Workflow for the quantification of Bisphenol S in urine.

Metabolic Studies

Beyond its use as an internal standard, 4,4'-Sulfonyldiphenol-¹³C₁₂ has potential as a tracer in metabolic studies to investigate the biotransformation of BPS in vivo and in vitro. By administering the labeled compound, researchers can track its metabolic fate, identify its metabolites, and elucidate the enzymatic pathways involved in its detoxification.

The primary metabolic pathways for BPS in humans are glucuronidation and sulfation, which are Phase II detoxification reactions that increase the water solubility of the compound and facilitate its excretion.

• Glucuronidation: This process is catalyzed by UDP-glucuronosyltransferases (UGTs), with UGT1A9 being a key enzyme in the liver.

• Sulfation: This reaction is mediated by sulfotransferases (SULTs).

Metabolic Pathway of Bisphenol S

Caption: Major metabolic pathways of Bisphenol S (BPS).

Synthesis of 4,4'-Sulfonyldiphenol-¹³C₁₂

While detailed proprietary synthesis methods are not always publicly available, a general approach for the synthesis of ¹³C-labeled phenols can be described. A plausible route for 4,4'-Sulfonyldiphenol-¹³C₁₂ would involve starting with a ¹³C-labeled precursor, such as ¹³C-labeled phenol. The synthesis would then proceed through established organic chemistry reactions to construct the final molecule. A general method for synthesizing ¹³C-labeled phenols involves a [5+1] cyclization reaction using a ¹³C-labeled carbonate ester.

General Synthesis Workflow

Caption: Generalized synthesis workflow for 4,4'-Sulfonyldiphenol-¹³C₁₂.

Conclusion

4,4'-Sulfonyldiphenol-¹³C₁₂ is an indispensable tool for researchers in the fields of analytical chemistry, toxicology, and drug metabolism. Its primary function as an internal standard in isotope dilution mass spectrometry allows for the highly accurate and precise quantification of Bisphenol S in a variety of complex matrices. This capability is essential for assessing human exposure to this ubiquitous environmental contaminant and for monitoring its presence in consumer products. Furthermore, its potential use in metabolic studies provides a means to understand the biotransformation and detoxification pathways of Bisphenol S. As research into the health effects of BPA alternatives continues, the role of 4,4'-Sulfonyldiphenol-¹³C₁₂ in providing reliable analytical data will remain of utmost importance.

References

• 1. series.publisso.de [series.publisso.de]
• 2. Automated on-line column-switching high performance liquid chromatography isotope dilution tandem mass spectrometry method for the quantification of bisphenol A, bisphenol F, bisphenol S, and 11 other phenols in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples | Semantic Scholar [semanticscholar.org]
• 4. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. library.dphen1.com [library.dphen1.com]

Early Studies on Bisphenol S and its Analogues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing concern over the endocrine-disrupting properties of Bisphenol A (BPA) has led to its replacement in many consumer products with a variety of structural analogues.[1][2] This guide provides an in-depth technical overview of the early scientific studies (primarily from the early 2000s to the mid-2010s) on Bisphenol S (BPS) and its key analogues, including Bisphenol F (BPF), Bisphenol AF (BPAF), Bisphenol Z (BPZ), Bisphenol P (BPP), Bisphenol AP (BPAP), and Tetramethyl Bisphenol F (TMBPF). The focus is on their endocrine-disrupting capabilities, other toxicological effects, and the experimental methodologies used in these initial assessments.

Bisphenol S (BPS)

Bisphenol S was one of the first major replacements for BPA. Early research quickly established that BPS is not an inert substitute and exhibits hormonal activity.

Estrogenic and Endocrine Activity of BPS

• In Vitro Studies: Early in vitro assays consistently demonstrated the estrogenic activity of BPS.[3][4] Studies using human breast cancer cell lines, such as MCF-7, showed that BPS could induce cell proliferation, an indicator of estrogenic action.[5] Reporter gene assays in yeast and mammalian cells confirmed that BPS can activate estrogen receptors (ERα and ERβ).[6][7] The estrogenic potency of BPS was generally found to be in the same order of magnitude as BPA, although some studies reported it to be slightly less potent.[3][8] For instance, one study found the average estrogenic potency of BPS compared to BPA to be 0.32 ± 0.28, with a range of 0.01–0.90.[3] Some studies also indicated that BPS possesses antiandrogenic activity.[4]

• In Vivo Studies: Early in vivo studies in animal models supported the in vitro findings. The uterotrophic assay in rats, a standard test for estrogenicity, showed that BPS could induce an increase in uterine weight, a classic estrogenic response.[3][9] Studies in zebrafish revealed that BPS exposure could lead to endocrine disruptions, including altered gonad weight and changes in sex hormone levels.[3][9]

Other Toxicological Effects of BPS

Early research also investigated other potential toxic effects of BPS. In vitro studies indicated that BPS could induce oxidative stress and apoptosis in dermal fibroblasts, although to a lesser extent than BPA.[10]

Bisphenol F (BPF)

Similar to BPS, Bisphenol F was another early substitute for BPA.

Estrogenic and Endocrine Activity of BPF

• In Vitro Studies: A substantial body of early in vitro evidence demonstrated the estrogenic activity of BPF.[3][4] Like BPS, BPF was shown to induce proliferation in MCF-7 cells and activate estrogen receptors in various reporter gene assays.[5] Comparative studies found that the estrogenic potency of BPF is comparable to, and in some cases greater than, that of BPA.[3] One review reported the average estrogenic potency of BPF compared to BPA as 1.07 ± 1.20, with a range of 0.10–4.83.[3]

• In Vivo Studies: Early in vivo studies corroborated the estrogenic potential of BPF. Uterotrophic assays in rats demonstrated an increase in uterine weight upon BPF exposure.[3][9] Zebrafish studies also showed evidence of endocrine disruption.[2]

Other Toxicological Effects of BPF

Early toxicological assessments of BPF indicated potential for other adverse effects. In vitro studies on dermal fibroblasts suggested that BPF could induce oxidative injury and apoptosis.[10]

Other Bisphenol Analogues: Early Findings

Bisphenol AF (BPAF)

Early studies on BPAF consistently highlighted its potent estrogenic activity, often exceeding that of BPA.[1][11] In vitro assays, including cell proliferation and reporter gene assays, demonstrated its strong estrogenic and antiandrogenic properties.[11][12] Some studies ranked the estrogenic potency of several bisphenols, with BPAF often being the most potent.[12] The activation of estrogen receptor alpha (ERα) and downstream signaling pathways by BPAF was a focus of early mechanistic studies.[13]

Bisphenol Z (BPZ)

Early research on BPZ also pointed towards its endocrine-disrupting potential. Studies in zebrafish indicated its toxicity, with some ranking its toxicity higher than BPF and BPS.[14] In vitro studies that compared multiple bisphenol analogues found BPZ to have estrogenic activity comparable to BPA.[12]

Bisphenol P (BPP) and Bisphenol AP (BPAP)

Early investigations into BPP and BPAP were less extensive than for BPS and BPF but still raised concerns. Some in vitro comparative studies included these analogues and reported their estrogenic and anti-androgenic activities.[15] For example, one study found that BPAP had estrogenic activity, although it was less potent than BPA in their assays.[12] Another study identified that BPP could selectively inhibit ERβ-mediated activity.[15]

Tetramethyl Bisphenol F (TMBPF)

TMBPF was introduced as a BPA alternative with the claim of having no estrogenic activity.[16][17] Indeed, some early industry-sponsored studies reported a lack of estrogenic effects in both in vitro and in vivo assays.[10][16] However, other independent early research began to question its safety, with some studies indicating anti-estrogenic and anti-androgenic activity in vitro.[17] Later studies, though outside the primary "early studies" window of this guide, have reported a range of toxic effects.[16][18]

Quantitative Data Summary

The following tables summarize quantitative data from early studies on the estrogenic and androgenic activity of BPS and its analogues.

Table 1: Estrogenic Potency of Bisphenol Analogues Compared to BPA from Early In Vitro Studies

Bisphenol Analogue	Assay Type	Cell Line	Relative Potency (BPA = 1)	Reference(s)
BPS	Estrogenic Activity (various)	Various	0.32 ± 0.28 (Range: 0.01 - 0.90)	[3]
BPF	Estrogenic Activity (various)	Various	1.07 ± 1.20 (Range: 0.10 - 4.83)	[3]
BPAF	ERE-Luciferase	MCF-7	~5.3	[19]
BPB	ERE-Luciferase	MCF-7	~1.3	[19]
BPZ	ERE-Luciferase	MCF-7	~1.0	[19]
BPAP	ERE-Luciferase	MCF-7	~0.4	[19]

Table 2: In Vitro Estrogenic and Anti-Androgenic Activities of Various Bisphenol Analogues

Bisphenol Analogue	Estrogenic Activity (EC50 in µM)	Anti-Androgenic Activity	Reference(s)
BPA	0.4 (ERE-Luciferase)	Yes	[12][15]
BPS	1.5 (ERE-Luciferase)	Yes	[4][12]
BPF	1.0 (ERE-Luciferase)	Yes	[3][12]
BPAF	0.08 (ERE-Luciferase)	Yes	[11][12]
BPZ	0.4 (ERE-Luciferase)	Yes	[12][15]
BPAP	1.0 (ERE-Luciferase)	Yes	[12][15]
TMBPF	No significant activity reported in early studies	Equivocal anti-androgenic activity at high doses	[16][20]

Experimental Protocols

MCF-7 Cell Proliferation Assay (E-SCREEN)

This assay is a widely used in vitro method to assess the estrogenicity of chemicals by measuring the proliferation of the estrogen-responsive human breast cancer cell line, MCF-7.[21]

Protocol Outline: [13][22][23]

• Cell Culture: MCF-7 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS). For the assay, cells are switched to a phenol (B47542) red-free medium with charcoal-dextran stripped FBS to remove endogenous estrogens.

• Seeding: Cells are seeded into 96-well plates at a low density (e.g., 3,000 cells/well) and allowed to attach.

• Treatment: The medium is replaced with fresh medium containing various concentrations of the test compound. A positive control (e.g., 17β-estradiol) and a vehicle control (e.g., DMSO) are included.

• Incubation: The cells are incubated for a period of 6 days.

• Cell Viability Measurement: After incubation, cell viability is assessed using methods such as the MTT assay or by staining with crystal violet followed by spectrophotometric measurement.

• Data Analysis: The proliferation of cells in the presence of the test compound is compared to the controls to determine the estrogenic potential.

Luciferase Reporter Gene Assay

This in vitro assay is used to quantify the ability of a chemical to activate a specific nuclear receptor, such as the estrogen receptor.[5][24]

Protocol Outline: [5][6][25]

• Cell Culture and Transfection: A suitable cell line (e.g., HeLa, HepG2, or a specific cell line engineered for the assay) is cultured. The cells are transiently transfected with two plasmids: one containing the gene for the estrogen receptor and another containing a reporter gene (e.g., luciferase) linked to an estrogen response element (ERE).

• Seeding and Treatment: Transfected cells are seeded in multi-well plates and treated with various concentrations of the test compound, along with positive and negative controls.

• Incubation: The cells are incubated for a period (e.g., 24 hours) to allow for receptor activation and reporter gene expression.

• Cell Lysis and Luciferase Assay: The cells are lysed, and the luciferase activity in the cell lysate is measured using a luminometer after the addition of a luciferin (B1168401) substrate.

• Data Analysis: The luminescence signal is proportional to the activation of the estrogen receptor by the test compound.

Rat Uterotrophic Bioassay

This in vivo assay is a standard method for assessing the estrogenic activity of a chemical by measuring the increase in uterine weight in immature or ovariectomized female rats.[3][16][19]

Protocol Outline (based on OECD Guideline 440): [3][12]

• Animal Model: Immature female rats (e.g., Sprague-Dawley) of a specific age (e.g., 20 days old) are used.

• Dosing: The test substance is administered daily for three consecutive days via oral gavage or subcutaneous injection at various dose levels. A vehicle control group and a positive control group (e.g., treated with ethinyl estradiol) are included.

• Necropsy: On the day after the last dose, the animals are euthanized, and their uteri are carefully dissected and weighed (both wet and blotted weight).

• Data Analysis: The uterine weights of the treated groups are compared to the vehicle control group. A statistically significant increase in uterine weight indicates an estrogenic effect.

Signaling Pathways

Early studies on BPS and its analogues began to elucidate the molecular mechanisms underlying their endocrine-disrupting effects. The primary mechanism identified was the interaction with nuclear estrogen receptors, ERα and ERβ, leading to the activation of downstream signaling pathways.

Estrogen Receptor Signaling Pathway

Downstream Signaling Cascades

Early research also implicated the activation of other signaling pathways downstream of or in parallel to direct ER activation. These include the PI3K/Akt and MAPK/ERK pathways, which are involved in cell survival, proliferation, and differentiation.[26][27]

Conclusion

Early studies on Bisphenol S and its analogues, conducted primarily between the early 2000s and mid-2010s, provided a crucial foundation for understanding the potential health risks associated with these BPA replacements. The evidence from this period consistently demonstrated that many of these analogues are not inert and possess endocrine-disrupting properties, particularly estrogenic and anti-androgenic activities, with potencies that are often comparable to or even greater than that of BPA. This early body of work highlighted the importance of thorough toxicological evaluation of BPA alternatives and set the stage for ongoing research into their mechanisms of action and long-term health effects.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Toxicological Evaluation of Bisphenol A and Its Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. policycommons.net [policycommons.net]
• 4. Detection of thyroid hormone receptor disruptors by a novel stable in vitro reporter gene assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Using Reporter Gene Assays to Screen and Identify Chemical Compounds that Modulate Estrogen Receptor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Thyroid Hormone Receptor Mediated Luciferase Reporter Gene Assays Screening for EDCs [ykxb.scu.edu.cn]
• 7. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Comparative Analysis of Bisphenol A and Its Derivatives (BPF and BPS) on Oxidative Injury and Apoptosis in Dermal Fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. edlists.org [edlists.org]
• 12. oecd.org [oecd.org]
• 13. E-SCREEN - Wikipedia [en.wikipedia.org]
• 14. mdpi.com [mdpi.com]
• 15. Characterization of Estrogenic and Androgenic Activities for Bisphenol A-like Chemicals (BPs): In Vitro Estrogen and Androgen Receptors Transcriptional Activation, Gene Regulation, and Binding Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. policycommons.net [policycommons.net]
• 17. Assessment of the endocrine disrupting properties of bisphenol AF: a case study applying the European regulatory criteria and guidance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Teratogenicity and toxicity of the new BPA alternative TMBPF, and BPA, BPS, and BPAF in chick embryonic development - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The OECD program to validate the rat uterotrophic bioassay to screen compounds for in vivo estrogenic responses: phase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. The E-screen assay: a comparison of different MCF7 cell stocks - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Critical parameters in the MCF-7 cell proliferation bioassay (E-Screen) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 24. indigobiosciences.com [indigobiosciences.com]
• 25. In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]

The Toxicological Profile of 4,4'-Sulfonyldiphenol (Bisphenol S): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Sulfonyldiphenol, commonly known as Bisphenol S (BPS), has emerged as a primary substitute for Bisphenol A (BPA) in the manufacturing of polycarbonate plastics and epoxy resins.[1] Its use is prevalent in a wide array of consumer products, including thermal paper, food packaging, and personal care items.[2] While initially considered a safer alternative due to its lower leaching potential from plastic products, a growing body of scientific evidence indicates that BPS is not inert and may exert a range of toxicological effects.[1][3] This technical guide provides an in-depth overview of the toxicological profile of BPS, summarizing key quantitative data, detailing experimental methodologies, and visualizing implicated signaling pathways to support informed research and risk assessment.

Acute Toxicity

The acute toxicity of 4,4'-Sulfonyldiphenol is relatively low. The primary route of exposure in humans is oral, with dermal contact and inhalation also being potential routes.[4]

Table 1: Acute Toxicity of 4,4'-Sulfonyldiphenol

Test Type	Species	Route of Exposure	LD50 (mg/kg bw)	Reference
LD50	Rat	Oral	4556	[5]
LD50	Mouse	Oral	1600	[5]
LD50	Rat	Intraperitoneal	400	[5]
Standard Draize Test	Rabbit	Skin	No skin irritation	[6]
Standard Draize Test	Rabbit	Eye	Mild eye irritation	[6]

Experimental Protocols

Oral LD50 Test (as per OECD Guideline 425):

The acute oral toxicity is determined using a stepwise procedure to minimize the number of animals required.[3] The test substance is administered orally to a single animal at a defined dose. The outcome for that animal (survival or death) determines the dose for the next animal. The process continues until the LD50 value can be estimated with a certain level of confidence. Observations of toxic effects and mortality are recorded for at least 14 days.[3]

Genotoxicity

4,4'-Sulfonyldiphenol has been evaluated for its potential to cause genetic mutations. The consensus from multiple studies is that BPS is not mutagenic in the Ames test, both with and without metabolic activation.[7][8]

Table 2: Genotoxicity of 4,4'-Sulfonyldiphenol

Assay	Test System	Metabolic Activation	Result	Reference
Ames Test	Salmonella typhimurium strains TA98 and TA100	With and without S9	Non-mutagenic	[7][8]
In Vitro Chromosomal Aberration Test	Cultured mammalian cells	With and without S9	Positive	[9][10]

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay - as per OECD Guideline 471):

This test uses several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid.[11][12] The bacteria are exposed to the test substance, with and without a metabolic activation system (S9 mix from rat liver), and plated on a minimal agar (B569324) medium lacking histidine.[12][13] If the substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow and form colonies. The number of revertant colonies is compared to the number of spontaneous revertant colonies in the negative control.[11]

In Vitro Mammalian Chromosomal Aberration Test (as per OECD Guideline 473):

Cultured mammalian cells, such as Chinese hamster ovary (CHO) cells or human peripheral blood lymphocytes, are exposed to the test substance for a defined period, both with and without metabolic activation.[9][10] After treatment, the cells are arrested in metaphase, harvested, and stained. The chromosomes are then examined microscopically for structural aberrations, such as breaks and exchanges.[14][15]

Reproductive and Developmental Toxicity

Concerns regarding the impact of BPS on reproductive and developmental health have been a primary focus of research. Studies have indicated that BPS can affect the reproductive system.[2] According to the European Chemicals Agency (ECHA), 4,4'-Sulfonyldiphenol is classified as a substance that may damage fertility and the unborn child.[16]

Table 3: Reproductive and Developmental Toxicity of 4,4'-Sulfonyldiphenol

Species	Study Type	Endpoint	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Reference
Rat	Oral	Prolonged estrous cycle, decreased fertility index, decreased number of live offspring	-	300	[6]
Mouse	In Vitro Embryo Development	Developmental arrest	-	0.000001 (1 pg/ml)	[17]

Experimental Protocols

Uterotrophic Assay (as per OECD Guideline 440):

This assay is used to detect the estrogenic activity of a chemical by measuring the increase in uterine weight in immature or ovariectomized female rats.[18][19] The animals are administered the test substance daily for three consecutive days via oral gavage or subcutaneous injection. On the fourth day, the animals are euthanized, and their uteri are excised and weighed. A significant increase in uterine weight compared to the vehicle control indicates an estrogenic effect.[19][20]

Endocrine Disruption and Signaling Pathways

A significant body of evidence points to 4,4'-Sulfonyldiphenol's activity as an endocrine-disrupting chemical (EDC). It primarily interacts with estrogenic signaling pathways and has also been shown to affect other nuclear receptors.

Estrogen Receptor Signaling

BPS can bind to estrogen receptors (ERs) and initiate signaling cascades. It has been shown to activate both membrane-bound and nuclear estrogen receptors, leading to the transcription of estrogen-responsive genes.[21][22] This can disrupt normal hormonal balance and cellular functions.

BPS interaction with the classical estrogen receptor signaling pathway.

Non-Genomic Signaling Pathways (ERK and JNK)

BPS can also elicit rapid, non-genomic effects by activating signaling pathways such as the Extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK) pathways. These pathways are involved in regulating cell proliferation, differentiation, and apoptosis. BPS has been shown to activate ERK and potentiate estradiol-induced JNK activation, leading to altered cell proliferation and apoptosis.[21][23][24]

BPS-mediated activation of non-genomic ERK and JNK signaling pathways.

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Signaling

BPS has been identified as an activator of Peroxisome Proliferator-Activated Receptor Gamma (PPARγ), a nuclear receptor that plays a key role in adipogenesis and lipid metabolism.[25] Activation of PPARγ by BPS can lead to the expression of genes involved in lipid metabolism, potentially contributing to metabolic disturbances.[25][26]

BPS activation of the PPARγ signaling pathway.

Conclusion

The toxicological profile of 4,4'-Sulfonyldiphenol reveals a compound with low acute toxicity but significant concerns related to its endocrine-disrupting properties, particularly its effects on the reproductive system. While not genotoxic in the Ames test, it can induce chromosomal aberrations in mammalian cells. The ability of BPS to interfere with multiple signaling pathways, including estrogenic, non-genomic, and PPARγ pathways, underscores the complexity of its biological activity and highlights the need for continued research into its long-term health effects. This guide provides a foundational understanding for scientists and professionals engaged in the assessment and development of safer alternatives.

References

• 1. Determining a NOAEL for the consortium linking academic and regulatory insights on BPA toxicity (CLARITY-BPA) core study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 5. 4,4'-Sulfonyldiphenol | CAS#:80-09-1 | Chemsrc [chemsrc.com]
• 6. 4,4'-Sulfonyldiphenol - Hazardous Agents | Haz-Map [haz-map.com]
• 7. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. criver.com [criver.com]
• 10. oecd.org [oecd.org]
• 11. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. The in vitro mammalian chromosome aberration test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Redbook 2000: IV.C.1.b. In vitro Mammalian Chromosomal Aberration Test | FDA [fda.gov]
• 16. Abstract for TER85052 [ntp.niehs.nih.gov]
• 17. The deleterious effect of bisphenol S on early embryo development of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The OECD program to validate the rat uterotrophic bioassay. Phase 2: coded single-dose studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. urosphere.com [urosphere.com]
• 20. The rodent uterotrophic assay: critical protocol features, studies with nonyl phenols, and comparison with a yeast estrogenicity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 24. sigmaaldrich.com [sigmaaldrich.com]
• 25. Peroxisome proliferator-activated receptor gamma (PPARγ) activation and metabolism disturbance induced by bisphenol A and its replacement analog bisphenol S using in vitro macrophages and in vivo mouse models - 联科生物 [liankebio.com]
• 26. Structural Studies on the Binding Mode of Bisphenols to PPARγ - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 4,4'-Sulfonyldiphenol-¹³C₁₂ as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantification of Bisphenol S (BPS) in various matrices using 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard. The use of a stable isotope-labeled internal standard is crucial for accurate and precise quantification in complex samples by correcting for matrix effects and variations in sample preparation and instrument response.

Introduction

4,4'-Sulfonyldiphenol (Bisphenol S, BPS) is an industrial chemical used in the manufacturing of polycarbonate plastics, epoxy resins, and thermal paper.[1] It has been increasingly used as a replacement for Bisphenol A (BPA) due to concerns about BPA's endocrine-disrupting properties. However, studies have shown that BPS may also exhibit similar endocrine-disrupting effects, making the monitoring of its levels in environmental and biological samples essential.[2]

4,4'-Sulfonyldiphenol-¹³C₁₂ is the ¹³C-labeled analogue of BPS and serves as an ideal internal standard for quantification by isotope dilution mass spectrometry (IDMS). Its chemical and physical properties are nearly identical to the unlabeled BPS, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic separation. However, its increased mass allows it to be distinguished from the native analyte by a mass spectrometer, enabling accurate correction for any analytical variability.

Experimental Protocols

Analysis of Bisphenol S in Human Urine by UPLC-MS/MS

This protocol describes the determination of total BPS (free and conjugated forms) in human urine.

2.1.1. Materials and Reagents

• 4,4'-Sulfonyldiphenol-¹³C₁₂ solution (e.g., 1 µg/mL in methanol)

• Bisphenol S (BPS) analytical standard

• β-glucuronidase/arylsulfatase from Helix pomatia

• Ammonium (B1175870) acetate

• Glacial acetic acid

• Methyl tert-butyl ether (MtBE)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Human urine samples

2.1.2. Sample Preparation

• To 100 µL of human urine in a microcentrifuge tube, add 10 µL of the 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution (1 µg/mL).[3]

• Add 50 µL of a β-glucuronidase/arylsulfatase enzyme mixture (in 1M ammonium acetate, pH 6.5).[3]

• Incubate the mixture at 37°C for 90 minutes with gentle shaking to deconjugate the BPS metabolites.[3]

• Acidify the sample by adding 5 µL of glacial acetic acid.[3]

• Perform a liquid-liquid extraction by adding 1 mL of MtBE and vortexing for 30 seconds.[3]

• Centrifuge to separate the phases and transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

2.1.3. UPLC-MS/MS Conditions

• Chromatographic Column: A reversed-phase column suitable for the separation of polar compounds (e.g., C18, 1.7 µm particle size).

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of a modifier like formic acid or ammonium hydroxide (B78521) to improve peak shape and ionization.

• Flow Rate: A typical flow rate for UPLC is between 0.2 and 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor the specific precursor to product ion transitions for both BPS and 4,4'-Sulfonyldiphenol-¹³C₁₂.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Bisphenol S	249.0	108.0
4,4'-Sulfonyldiphenol-¹³C₁₂	261.0	114.0

2.1.4. Quantification

Prepare a calibration curve by plotting the ratio of the peak area of BPS to the peak area of 4,4'-Sulfonyldiphenol-¹³C₁₂ against the concentration of BPS standards. The concentration of BPS in the urine samples can then be determined from this calibration curve.

Analysis of Bisphenol S in Environmental Water Samples by SPE and LC-MS/MS

This protocol is suitable for the analysis of BPS in surface water, groundwater, and wastewater.

2.2.1. Materials and Reagents

• 4,4'-Sulfonyldiphenol-¹³C₁₂ solution

• Bisphenol S (BPS) analytical standard

• Solid-Phase Extraction (SPE) cartridges (e.g., polymeric reversed-phase)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Environmental water samples

2.2.2. Sample Preparation

• Filter the water sample (e.g., 100 mL) through a glass fiber filter to remove suspended particles.

• Spike the filtered water sample with a known amount of the 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard.

• Condition the SPE cartridge by passing methanol followed by water.

• Load the water sample onto the SPE cartridge at a slow flow rate.

• Wash the cartridge with a low percentage of organic solvent in water to remove interferences.

• Dry the cartridge under vacuum or with a stream of nitrogen.

• Elute the analytes with a small volume of methanol or acetonitrile.

• Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

2.2.3. LC-MS/MS Conditions and Quantification

Follow the LC-MS/MS conditions and quantification procedure as described in section 2.1.3 and 2.1.4.

Analysis of Bisphenol S in Food Matrices by QuEChERS and LC-MS/MS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of analytes from complex food matrices.

2.3.1. Materials and Reagents

• 4,4'-Sulfonyldiphenol-¹³C₁₂ solution

• Bisphenol S (BPS) analytical standard

• Acetonitrile (LC-MS grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride)

• Dispersive SPE (d-SPE) sorbents (e.g., PSA, C18)

• Food samples (e.g., infant formula, canned food)

2.3.2. Sample Preparation

• Homogenize the food sample (e.g., 10 g of liquid or semi-solid food).

• Add a known amount of the 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard.

• Add acetonitrile (e.g., 10 mL) and the QuEChERS extraction salts to a centrifuge tube containing the sample.

• Shake vigorously for 1 minute and centrifuge.

• Take an aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube containing the cleanup sorbents.

• Shake and centrifuge again.

• The final supernatant is ready for LC-MS/MS analysis, possibly after a solvent exchange step.

2.3.3. LC-MS/MS Conditions and Quantification

Follow the LC-MS/MS conditions and quantification procedure as described in section 2.1.3 and 2.1.4.

Data Presentation

The following tables summarize typical quantitative data for the analysis of BPS using 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard.

Table 1: Method Validation Parameters for BPS Analysis in Human Urine

Parameter	Result	Reference
Linearity Range	0.1 - 200 ng/mL	[3]
Correlation Coefficient (r²)	> 0.999	[3]
Limit of Detection (LOD)	0.02 µg/L	[4]
Limit of Quantification (LOQ)	0.05 µg/L	[4]
Within-day Precision (RSD)	6.6 - 14.0%	[4]
Day-to-day Precision (RSD)	2.8 - 8.2%	[4]
Recovery	91.7 - 97.2%	[4]

Table 2: Method Validation Parameters for BPS Analysis in Food Matrices

Parameter	Food Matrix	Result	Reference
Linearity Range	Infant Formula	1 - 100 ng/g
Correlation Coefficient (r²)	Infant Formula	> 0.99
LOD	Canned Foods	0.0017 - 3.1 ng/g	[5]
Recovery	Milk	78 - 94%
Precision (RSD)	Milk	< 15%

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Bisphenol S using 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard.

Caption: General workflow for BPS analysis with an internal standard.

Signaling Pathway of Bisphenol S Endocrine Disruption

Bisphenol S can interfere with multiple endocrine signaling pathways. The diagram below provides a simplified overview of some of the key mechanisms of BPS-induced endocrine disruption.

Caption: Simplified signaling pathways of BPS endocrine disruption.

Conclusion

The use of 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard provides a robust and reliable method for the quantification of Bisphenol S in a variety of complex matrices. The protocols outlined in these application notes, combined with the use of sensitive analytical instrumentation like UPLC-MS/MS, enable researchers to obtain high-quality data for assessing human exposure and understanding the potential health risks associated with BPS. The provided workflows and pathway diagrams offer a clear visual representation of the analytical process and the biological implications of BPS exposure.

References

• 1. mdpi.com [mdpi.com]
• 2. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improvement of bisphenol A quantitation from urine by LCMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. series.publisso.de [series.publisso.de]
• 5. jcpjournal.org [jcpjournal.org]

Application Note: Quantitative Analysis of 4,4'-Sulfonyldiphenol (Bisphenol S) in Complex Matrices using Isotope Dilution LC-MS/MS with 4,4'-Sulfonyldiphenol-13C12

For Research Use Only. Not for use in diagnostic procedures.

Introduction

4,4'-Sulfonyldiphenol, commonly known as Bisphenol S (BPS), is an industrial chemical used in the production of polycarbonates, epoxy resins, and as a developer in thermal paper.[1] Due to restrictions on the use of Bisphenol A (BPA), BPS has become a common substitute in many consumer products, including food packaging materials.[2] This has led to increased human exposure and a growing need for sensitive and reliable analytical methods to monitor its presence in various matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the quantification of BPS due to its high selectivity and sensitivity.[3]

The use of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-13C12 (BPS-13C12), is crucial for accurate quantification. Isotope dilution mass spectrometry compensates for variations in sample preparation, matrix effects, and instrument response, leading to improved precision and accuracy.[4][5] This application note provides a comprehensive protocol for the analysis of BPS in various matrices using LC-MS/MS with BPS-13C12 as an internal standard.

Principle of the Method

This method utilizes the principle of isotope dilution, where a known amount of 4,4'-Sulfonyldiphenol-13C12 is added to the sample prior to preparation and analysis. The isotopically labeled standard behaves chemically and physically identically to the native analyte (BPS) throughout the extraction, chromatography, and ionization processes. By measuring the ratio of the native analyte to the labeled internal standard using LC-MS/MS, accurate quantification can be achieved, regardless of sample losses during preparation or signal suppression/enhancement caused by the sample matrix.

Application

This method is suitable for the quantitative analysis of BPS in a variety of complex matrices, including:

• Environmental Samples: Water, soil, and dust.

• Biological Matrices: Urine, plasma, and tissue homogenates.[4][6]

• Food and Beverage Samples: Canned foods, beverages, and meat products.[2][7]

• Food Contact Materials: Plastics, papers, and resins.[8]

Experimental

Materials and Reagents

• 4,4'-Sulfonyldiphenol (BPS), analytical standard grade

• 4,4'-Sulfonyldiphenol-13C12 (BPS-13C12), ≥98% isotopic purity

• Methanol (B129727) (MeOH), LC-MS grade

• Acetonitrile (ACN), LC-MS grade

• Water, LC-MS grade

• Formic acid (FA), LC-MS grade

• Ammonium (B1175870) acetate (B1210297), analytical grade

• β-Glucuronidase/sulfatase from Helix pomatia

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient elution.

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Protocols

Protocol 1: Analysis of BPS in Human Urine

This protocol is designed for the quantification of total BPS (free and conjugated forms) in human urine samples.

1. Standard and Internal Standard Preparation:

• Prepare a stock solution of BPS (1 mg/mL) in methanol.
• Prepare a stock solution of BPS-13C12 (1 mg/mL) in methanol.
• From these stocks, prepare working solutions of BPS for the calibration curve (e.g., 0.1 to 200 ng/mL) and a working solution of BPS-13C12 (e.g., 1 µg/mL) by serial dilution in methanol.[9]

2. Sample Preparation:

• To 100 µL of urine sample, add 10 µL of the BPS-13C12 internal standard working solution.[9]
• Add 50 µL of β-glucuronidase/sulfatase enzyme mixture in 1 M ammonium acetate (pH 6.5).[9]
• Incubate the mixture at 37°C for 90 minutes to deconjugate the BPS metabolites.[9]
• Acidify the sample with 5 µL of glacial acetic acid.[9]
• Perform a liquid-liquid extraction by adding 1 mL of methyl tert-butyl ether (MtBE), vortexing, and collecting the organic layer.[9]
• Evaporate the organic extract to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 100 µL).

3. LC-MS/MS Analysis:

• Inject the reconstituted sample onto the LC-MS/MS system.
• Chromatographic and mass spectrometric conditions should be optimized for BPS and BPS-13C12. Representative conditions are provided in the tables below.

Protocol 2: Analysis of BPS in Food Contact Materials

This protocol is for the determination of BPS migration from plastic food contact materials into a food simulant.

1. Migration Experiment:

• Cut a defined surface area of the food contact material.
• Immerse the sample in a food simulant (e.g., 50% ethanol (B145695) for fatty foods) at a specified temperature and duration (e.g., 60°C for 10 days), according to regulatory guidelines.

2. Sample Preparation:

• Take an aliquot of the food simulant after the migration period.
• Add a known amount of the BPS-13C12 internal standard.
• Depending on the complexity of the simulant, a clean-up step using Solid-Phase Extraction (SPE) may be necessary.
• Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by water.
• Load the sample onto the cartridge.
• Wash the cartridge with water to remove interferences.
• Elute the analytes with methanol.
• Evaporate the eluate and reconstitute in the initial mobile phase.

3. LC-MS/MS Analysis:

• Analyze the prepared sample using the optimized LC-MS/MS method.

Data Presentation

Table 1: LC-MS/MS Method Parameters

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation of BPS from matrix interferences
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	2 - 10 µL
Column Temperature	30 - 40 °C
Ionization Mode	Electrospray Ionization (ESI), Negative
MS/MS Transitions	See Table 2

Table 2: MRM Transitions for BPS and BPS-13C12

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
BPS	249.0	108.0	154.0
BPS-13C12	261.0	114.0	160.0

Table 3: Method Validation Data Summary

Matrix	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Precision (%RSD)
Rodent Plasma (Free BPS)[6]	1.15	5.0	≥93.1	≤7.7
Rodent Plasma (Total BPS)[6]	0.862	5.0	≥93.1	≤7.7
Human Urine[10]	0.001 (µg/L)	-	83.3 - 119.2	2.2 - 18.9
Thermal Paper[11]	5 (ng/g)	-	92.2 - 109.0	1.8 - 5.6

Visualization of Experimental Workflow

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. library.dphen1.com [library.dphen1.com]
• 4. series.publisso.de [series.publisso.de]
• 5. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 6. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Improvement of bisphenol A quantitation from urine by LCMS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A fast and direct determination of bisphenol S in thermal paper samples using paper spray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Bisphenol S (BPS) in Human Urine using Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol S (BPS) is an industrial chemical used in the production of polycarbonate plastics and epoxy resins, and is increasingly utilized as a replacement for Bisphenol A (BPA).[1][2] Its widespread use in consumer products, including food packaging and thermal paper, has led to ubiquitous human exposure.[1][2] Growing evidence suggests that BPS, similar to BPA, is an endocrine-disrupting chemical that can interfere with hormonal signaling pathways, potentially leading to adverse health effects.[3][4] BPS has been shown to disrupt estradiol-induced nongenomic signaling and impact reproductive health.[4][5] Accurate and sensitive quantification of BPS in biological matrices is therefore crucial for assessing human exposure and understanding its potential health risks.

This application note details a robust and validated method for the quantitative analysis of BPS in human urine using a stable isotope-labeled internal standard (¹³C₁₂-BPS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of an isotope-labeled internal standard is critical for correcting matrix effects and other variations during sample preparation and analysis, ensuring high accuracy and precision.[6]

Signaling Pathway of BPS Endocrine Disruption

BPS can interfere with normal estrogenic signaling through multiple pathways. One key mechanism involves the disruption of estradiol (B170435) (E2)-induced nongenomic signaling. BPS can interact with membrane-bound estrogen receptors (mERs), leading to altered downstream signaling cascades, such as the activation of extracellular signal-regulated kinase (ERK), which can ultimately affect cell proliferation, apoptosis, and hormone release.[5] Additionally, BPS exposure has been linked to reduced estradiol synthesis through the reactive oxygen species (ROS)-mediated unfolded protein response (UPR) pathway, specifically involving the activation of PERK and ATF4.[7]

Caption: BPS interaction with membrane estrogen receptors and downstream signaling.

Experimental Protocols

This section provides a detailed protocol for the determination of BPS in human urine.

Materials and Reagents

• Bisphenol S (BPS) analytical standard

• ¹³C₁₂-Bisphenol S (¹³C₁₂-BPS) internal standard (IS)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• β-glucuronidase (from E. coli)

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB®)

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare individual stock solutions of BPS and ¹³C₁₂-BPS in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the BPS stock solution in a methanol/water (50:50, v/v) mixture to create calibration standards ranging from 0.05 to 50 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of ¹³C₁₂-BPS at a concentration of 100 ng/mL in methanol/water (50:50, v/v).

• QC Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 0.5, 5, and 40 ng/mL) by spiking known amounts of BPS into pooled human urine that has been previously tested and found to be free of BPS.

Sample Preparation and Solid Phase Extraction (SPE)

The sample preparation involves enzymatic hydrolysis to measure total BPS (free and conjugated forms), followed by solid-phase extraction for cleanup and concentration.

• Enzymatic Hydrolysis:

  • To a 1.0 mL aliquot of urine sample, add 50 µL of the ¹³C₁₂-BPS internal standard working solution.[8]

  • Add 100 µL of 1.0 M ammonium acetate buffer containing approximately 2000 units of β-glucuronidase.[8]

  • Vortex the mixture for 1 minute and incubate at 37°C for at least 5 hours.[8][9]

• Sample Dilution: After incubation, dilute the samples with LC-MS grade water.[8]

• Solid Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of water.[10]

  • Loading: Load the diluted urine sample onto the conditioned SPE cartridge.[10]

  • Washing: Wash the cartridge with 5 mL of water to remove interferences.

  • Elution: Elute the analytes with 10 mL of an appropriate solvent mixture, such as methanol or acetonitrile.[10]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial mobile phase.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

• System: UPLC/UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid[8]

• Mobile Phase B: Methanol with 0.1% formic acid[8]

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	85	15
15.0	10	90
18.0	10	90
18.1	85	15
20.0	85	15
(This is an example gradient and may need optimization)[11]

Tandem Mass Spectrometry (MS/MS):

• System: Triple quadrupole mass spectrometer

• Ionization: Electrospray Ionization (ESI), negative mode

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
BPS	249.0	108.0 (Quan)	Optimized
BPS	249.0	92.1 (Qual)	Optimized
¹³C₁₂-BPS (IS)	261.1	114.0 (Quan)	Optimized
¹³C₁₂-BPS (IS)	261.1	98.0 (Qual)	Optimized

Analytical Workflow

References

• 1. lcms.cz [lcms.cz]
• 2. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Bisphenol A and its analogue bisphenol S exposure reduce estradiol synthesis via the ROS-mediated PERK/ATF4 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Determination of the urinary concentrations of six bisphenols in public servants by online solid-phase extraction-liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples [mdpi.com]
• 11. series.publisso.de [series.publisso.de]

Application Note: High-Sensitivity Analysis of 4,4'-Sulfonyldiphenol (Bisphenol S) in Environmental Water Samples using Isotope Dilution LC-MS/MS with 4,4'-Sulfonyldiphenol-13C12

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Bisphenol S (BPS), chemically known as 4,4'-sulfonyldiphenol, is an industrial chemical used in the production of polycarbonates, epoxy resins, and as a developer in thermal paper.[1] Increasingly, BPS is utilized as a replacement for Bisphenol A (BPA) due to public health concerns and regulatory restrictions on BPA. This has led to a growing presence of BPS in various environmental compartments, including surface and drinking water. As an endocrine-disrupting compound, the detection and accurate quantification of BPS at trace levels in environmental samples are of significant importance for assessing environmental exposure and potential risks to human health.

This application note describes a robust and sensitive method for the analysis of Bisphenol S in environmental water samples. The method employs solid-phase extraction (SPE) for sample concentration and cleanup, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). To ensure the highest accuracy and precision, the method utilizes an isotope dilution strategy with 4,4'-Sulfonyldiphenol-13C12 as an internal standard. This isotopically labeled analog of BPS closely mimics the analyte's behavior during sample preparation and ionization, effectively compensating for matrix effects and variations in extraction recovery.

Principle of the Method

The analytical workflow involves the extraction and concentration of BPS from water samples using a C18 solid-phase extraction cartridge. The stable, isotopically labeled internal standard, 4,4'-Sulfonyldiphenol-13C12, is spiked into the sample prior to extraction. This internal standard co-elutes with the native BPS and is differentiated by the mass spectrometer based on its higher mass. By calculating the ratio of the native analyte signal to the labeled internal standard signal, accurate quantification is achieved, mitigating potential signal suppression or enhancement from co-extracting matrix components.

Data Presentation

The use of 4,4'-Sulfonyldiphenol-13C12 as an internal standard provides high-quality quantitative data. The following table summarizes typical performance data for the analysis of Bisphenol S in various water matrices using an isotope dilution LC-MS/MS method.

Parameter	Surface Water	Wastewater Effluent	Drinking Water
Limit of Detection (LOD)	0.01 - 0.05 ng/L	0.02 - 0.1 ng/L	0.005 - 0.02 ng/L
Limit of Quantification (LOQ)	0.04 - 0.15 ng/L	0.05 - 0.3 ng/L	0.015 - 0.06 ng/L
Recovery (%)	85 - 110%	80 - 105%	90 - 115%
Matrix Effect (%)	< 15% (Suppression/Enhancement)	< 20% (Suppression/Enhancement)	< 10% (Suppression/Enhancement)
Precision (%RSD)	< 10%	< 15%	< 5%

Data compiled and synthesized from multiple sources for representative values.[2][3]

Experimental Protocols

Sample Collection and Preservation

Collect water samples in pre-cleaned amber glass bottles to avoid photodegradation and contamination.[4] Upon collection, acidify the samples to a pH between 2 and 3 with a suitable acid (e.g., formic acid) to inhibit microbial degradation.[5] If not analyzed immediately, store the samples at 4°C and extract within 48 hours.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is based on a C18 SPE cartridge for the extraction of BPS.

Materials:

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized Water (18.2 MΩ·cm)

• 4,4'-Sulfonyldiphenol-13C12 internal standard solution (in methanol)

• Formic Acid

Procedure:

• Internal Standard Spiking: To a 100 mL water sample, add a known amount of 4,4'-Sulfonyldiphenol-13C12 internal standard solution to achieve a final concentration of approximately 10-50 ng/L.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.[5][6]

• Sample Loading: Load the pre-spiked water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.[5][6]

• Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove interfering hydrophilic compounds. Dry the cartridge under vacuum for 5-10 minutes.[6]

• Elution: Elute the retained analytes (BPS and 4,4'-Sulfonyldiphenol-13C12) with 6 mL of methanol into a clean collection tube.[6]

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature below 40°C. Reconstitute the residue in 500 µL of a methanol/water mixture (e.g., 50:50, v/v) for LC-MS/MS analysis.[6][7]

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.9 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: The following transitions are typical for BPS and its labeled internal standard. These should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bisphenol S (BPS)	249.0	108.0 (Quantifier)	-30
249.0	155.0 (Qualifier)	-25
4,4'-Sulfonyldiphenol-13C12	261.0	114.0 (Quantifier)	-30
261.0	161.0 (Qualifier)	-25

Note: Specific collision energies and other MS parameters should be optimized for the instrument in use.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of Bisphenol S.

Caption: Principle of isotope dilution for accurate quantification.

References

• 1. Matrix effects and recovery calculations in analyses of pharmaceuticals based on the determination of β-blockers and β-agonists in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. series.publisso.de [series.publisso.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Extraction of BPA [bio-protocol.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sciex.com [sciex.com]

Application Notes and Protocols for the Analysis of Bisphenol S in Tissue Samples using ¹³C₁₂-BPS Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol S (BPS) is an industrial chemical used in the manufacturing of polycarbonate plastics and epoxy resins, often as a replacement for Bisphenol A (BPA).[1] Due to its potential endocrine-disrupting properties and widespread human exposure, there is a growing need for sensitive and accurate methods to quantify BPS in biological matrices, including tissues.[2] This document provides a detailed protocol for the analysis of BPS in tissue samples using a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which is considered the gold standard for its high selectivity and accuracy.[3][4] The use of a ¹³C₁₂-labeled BPS internal standard (¹³C₁₂-BPS) is critical to correct for matrix effects and variations in sample preparation and instrument response.[5]

Experimental Principle

The method involves the homogenization of tissue samples, followed by the addition of a known amount of ¹³C₁₂-BPS as an internal standard. Proteins are then precipitated, and the supernatant containing BPS and ¹³C₁₂-BPS is further purified. For the determination of total BPS (free and conjugated forms), an enzymatic hydrolysis step is included to cleave glucuronide and sulfate (B86663) conjugates.[6] The final extract is analyzed by LC-MS/MS, and the concentration of BPS is determined by the ratio of the response of the native analyte to that of the isotopically labeled internal standard.

I. Experimental Protocols

A. Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), methanol (B129727) (MeOH), water (LC-MS grade)

• Reagents: Formic acid, ammonium (B1175870) acetate (B1210297), β-glucuronidase/arylsulfatase from Helix pomatia

• Standards: Native Bisphenol S (BPS), ¹³C₁₂-Bisphenol S (¹³C₁₂-BPS)

• Tissue Samples: Adipose, liver, or other tissues of interest, stored at -80°C

• Equipment: Homogenizer (e.g., bead beater), centrifuge, vortex mixer, analytical balance, LC-MS/MS system

B. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve BPS and ¹³C₁₂-BPS in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the primary stock solutions with 50:50 (v/v) methanol:water to prepare working solutions for calibration curves and spiking.

• Internal Standard Spiking Solution: Prepare a working solution of ¹³C₁₂-BPS at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

C. Sample Preparation and Extraction

• Tissue Homogenization:

  • Accurately weigh approximately 100-200 mg of frozen tissue.

  • Add the tissue to a 2 mL homogenization tube containing ceramic or stainless steel beads.

  • Add 500 µL of cold 1 M ammonium acetate buffer (pH 5.0).

  • Homogenize the tissue using a bead beater until a uniform homogenate is achieved. Keep samples on ice to prevent degradation.

• Internal Standard Spiking:

  • To each tissue homogenate, add 20 µL of the 100 ng/mL ¹³C₁₂-BPS internal standard spiking solution.

  • Vortex briefly to mix.

• Enzymatic Hydrolysis (for Total BPS determination):

  • To the spiked homogenate, add 10 µL of β-glucuronidase/arylsulfatase solution (~5000 units).

  • Incubate the samples at 37°C for 2-4 hours (or overnight) with gentle shaking.[2][6]

  • For the analysis of free BPS only, omit this step and proceed directly to protein precipitation.

• Protein Precipitation and Extraction:

  • Add 1 mL of ice-cold acetonitrile to the homogenate.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 200 µL of 50:50 (v/v) methanol:water.

  • Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

D. LC-MS/MS Analysis

• LC System: UPLC or HPLC system

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 - 0.4 mL/min

• Injection Volume: 5-10 µL

• Gradient Elution: A typical gradient starts with a low percentage of organic phase (e.g., 10% B), ramps up to a high percentage (e.g., 95% B) to elute the analytes, holds for a brief period, and then returns to initial conditions for column re-equilibration.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

II. Data Presentation

A. Method Performance Characteristics

The following tables summarize typical quantitative data for the analysis of BPS in biological matrices. These values are representative and may vary depending on the specific tissue matrix and instrumentation.

Table 1: Method Detection and Quantification Limits

Analyte	Matrix	LOD (ng/g)	LOQ (ng/g)	Reference
BPS	Plasma	0.862	5.0	[6]
BPS	Urine	0.02	0.05	[7]
BPS	Meat Products	0.0017 - 3.1	N/A	[1]
BPA	Adipose Tissue	N/A	0.1	[8]

Table 2: Accuracy and Precision

Analyte	Matrix	Spiked Conc. (ng/mL)	Recovery (%)	Precision (%RSD)	Reference
BPS	Plasma	5 - 1000	≥93.1%	≤7.7%	[6]
BPS	Urine	2.0 - 40.0	91.7% - 97.2%	2.8% - 8.2%	[7]
BPA	Adipose Tissue	1 - 100	85% - 115%	<15%	[8]

B. LC-MS/MS MRM Transitions

Table 3: Optimized MRM Parameters for BPS and ¹³C₁₂-BPS

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
BPS (Quantifier)	249.0	108.0	50	-27
BPS (Qualifier)	249.0	92.0	50	-40
¹³C₁₂-BPS (Internal Standard)	261.0	114.0	50	-27

(Note: MRM parameters, especially collision energies, should be optimized for the specific instrument used. The transitions for ¹³C₁₂-BPS are predicted based on the fragmentation of the ¹³C-labeled phenyl rings and should be confirmed experimentally.)

III. Visualizations

Caption: Workflow for BPS analysis in tissue.

Caption: BPS endocrine disruption pathway.

References

• 1. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Identification of the Bisphenol A (BPA) and the Two Analogues BPS and BPF in Cryptorchidism [frontiersin.org]
• 3. New techniques of on-line biological sample processing and their application in the field of biopharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Automated on-line column-switching high performance liquid chromatography isotope dilution tandem mass spectrometry method for the quantification of bisphenol A, bisphenol F, bisphenol S, and 11 other phenols in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bisphenol A, Bisphenol S, and 4-Hydro​xyphenyl 4-Isopro​oxyphenyl​sulfone (BPSIP) in Urine and Blood of Cashiers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. series.publisso.de [series.publisso.de]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Bisphenol S (BPS) using an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol S (BPS) is a chemical compound used in the manufacturing of polycarbonates and epoxy resins, often as a replacement for Bisphenol A (BPA). Due to its structural similarity to BPA, concerns have been raised about its potential endocrine-disrupting properties and other adverse health effects. Accurate and reliable quantification of BPS in various matrices is crucial for toxicological studies, environmental monitoring, and ensuring the safety of consumer products.

This document provides detailed application notes and protocols for the sample preparation and analysis of BPS using an internal standard method, primarily with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, such as deuterated BPS (d8-BPS) or ¹³C-labeled BPS, is highly recommended to compensate for matrix effects and variations in sample processing, thereby ensuring high accuracy and precision.

Quantitative Data Summary

The following table summarizes typical validation parameters for the analysis of BPS in various matrices using an internal standard and LC-MS/MS. These values are compiled from multiple studies and represent expected performance characteristics.

Matrix	Sample Preparation Method	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (%RSD)
Water	Solid-Phase Extraction (SPE)	d8-BPS	0.030 - 0.075 µg/L[1]	0.10 - 0.25 µg/L[1]	89 - 109[1]	< 15
Food (General)	QuEChERS	¹³C₁₂-BPS or BPA-d16	0.0017 - 3.1 ng/g[2]	0.5 - 4.7 µg/kg[3]	81 - 116[3]	< 17[3]
Urine (Total BPS)	Enzymatic Hydrolysis, Protein Precipitation	d8-BPS	0.862 ng/mL[4]	5.0 ng/mL[4]	93.1[4]	≤ 7.7[4]
Urine (Free BPS)	Protein Precipitation	d8-BPS	1.15 ng/mL[4]	5.0 ng/mL[4]	97.5[4]	≤ 7.7[4]
Plasma (Rodent)	Protein Precipitation	d8-BPS	0.862 ng/mL[4]	5.0 ng/mL[4]	93.1 - 97.5[4]	≤ 7.7[4]
Honey	Solvent Microextraction	BPA-d16	0.2 - 1.5 µg/kg[3]	0.5 - 4.7 µg/kg[3]	81 - 116[3]	< 17[3]

Experimental Protocols

Protocol 1: Analysis of BPS in Water Samples

This protocol describes a method for the determination of BPS in water using Solid-Phase Extraction (SPE) followed by LC-MS/MS analysis.

1. Materials and Reagents:

• Bisphenol S (BPS) analytical standard

• Bisphenol S-d8 (BPS-d8) internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Ultrapure water

• Formic acid

• SPE cartridges (e.g., Oasis HLB)

• Glass fiber filters

2. Sample Preparation:

• Filter the water sample (e.g., 100 mL) through a glass fiber filter to remove suspended particles.

• Spike the filtered water sample with the BPS-d8 internal standard to a final concentration of 10 ng/L.

• Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under a stream of nitrogen for 10 minutes.

• Elute the analytes with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • BPS: 249 > 108

  • BPS-d8: 257 > 112

Protocol 2: Analysis of BPS in Food Samples (QuEChERS Method)

This protocol outlines a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for the extraction of BPS from food matrices.

1. Materials and Reagents:

• BPS and ¹³C₁₂-BPS or BPA-d16 internal standards

• Acetonitrile (HPLC grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Dispersive SPE (dSPE) sorbents (e.g., PSA, C18)

• Homogenizer/blender

2. Sample Preparation:

• Homogenize a representative portion of the food sample (e.g., 10 g).

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with the internal standard.

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

• Shake vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a dSPE tube containing PSA and C18 sorbents.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• Take the supernatant, evaporate to dryness, and reconstitute in the mobile phase for LC-MS/MS analysis as described in Protocol 1.

Protocol 3: Analysis of Total BPS in Urine

This protocol is for the determination of total BPS (free and conjugated forms) in urine, involving an enzymatic hydrolysis step.

1. Materials and Reagents:

• BPS and BPS-d8 standards

• β-glucuronidase/arylsulfatase enzyme (from Helix pomatia)

• Ammonium acetate (B1210297) buffer (pH 5.0)

• Acetonitrile (HPLC grade)

• Centrifuge

2. Sample Preparation:

• Thaw the urine sample and vortex to mix.

• Take a 1 mL aliquot of the urine sample in a centrifuge tube.

• Spike with BPS-d8 internal standard.

• Add 50 µL of β-glucuronidase/arylsulfatase solution.

• Incubate at 37°C for at least 4 hours (or overnight).

• Stop the enzymatic reaction by adding 2 mL of cold acetonitrile (protein precipitation).

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis as described in Protocol 1.

Visualizations

References

• 1. Optimized Method for Quantifying Bisphenols in Bottled Water and PET/rPET Matrices | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 4,4'-Sulfonyldiphenol-13C12 in Food Contact Material Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the determination of 4,4'-Sulfonyldiphenol (Bisphenol S, BPS) migration from food contact materials (FCMs) using 4,4'-Sulfonyldiphenol-13C12 as an internal standard. The methodologies described are based on established analytical techniques, primarily High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), and are intended to support researchers in ensuring the safety and compliance of food packaging.

Introduction

4,4'-Sulfonyldiphenol, commonly known as Bisphenol S (BPS), is an industrial chemical used in the production of polycarbonate plastics and epoxy resins. It has been increasingly used as a substitute for Bisphenol A (BPA) in a variety of consumer products, including food and beverage containers.[1][2] However, concerns have been raised about the potential endocrine-disrupting effects of BPS, similar to those of BPA.[3][4][5] Regulatory bodies in the European Union and the United States are actively evaluating and regulating the use of bisphenols in food contact materials.[6][7][8][9][10]

Migration testing is crucial to assess the potential for BPS to transfer from packaging into food, thereby leading to consumer exposure. The use of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-13C12, is essential for accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Data Presentation

The following tables summarize quantitative data on BPS migration from various food contact materials into different food simulants under specific testing conditions.

Table 1: Migration of Bisphenol S from Polycarbonate Food Contact Materials

Food Simulant	Test Conditions (Time, Temperature)	BPS Migration Level (µg/kg or µg/dm²)	Reference
Water	1 hour, 100°C	< 30 µg/kg	[11]
10% Ethanol (B145695) (Simulant A)	24 hours, 40°C	Not Detected	[12]
3% Acetic Acid (Simulant B)	24 hours, 40°C	Not Detected	[12]
50% Ethanol (Simulant D1)	10 days, 65°C	13-368% of available BPS	[13]
Olive Oil (Simulant D2)	10 days, 60°C	Not specified	[14]

Table 2: Migration of Bisphenol S from Epoxy-Coated Cans

Food Simulant/Food Type	Test Conditions (Time, Temperature)	BPS Migration Level (ng/g)	Reference
Canned Meat Products	Not specified	1.2 - 35	[1][15][16]
Canned Fish	Not specified	Not Detected	[1][15][16]
Canned Vegetables	Not specified	Not Detected	[1][15][16]
Infant Formula	Not specified	Not Detected	[17]
10% Ethanol	3 months, 40°C	Not specified	[18]

Experimental Protocols

Migration Testing Protocol

This protocol describes the general procedure for conducting migration tests to simulate the transfer of BPS from food contact materials to food.

1.1. Materials:

• Food Contact Material (FCM) sample (e.g., polycarbonate bottle, epoxy-coated can).

• Food simulants:

  • Simulant A: 10% ethanol (v/v) in water (for aqueous foods with pH > 4.5).

  • Simulant B: 3% acetic acid (w/v) in water (for acidic foods with pH ≤ 4.5).

  • Simulant D1: 50% ethanol (v/v) in water (for alcoholic foods and oil-in-water emulsions).

  • Simulant D2: Olive oil or other fatty food simulant (for fatty foods).

• Migration cells or containers made of inert material (e.g., glass).

• Incubator or oven capable of maintaining the specified test temperatures.

1.2. Procedure:

• Cut the FCM sample into test specimens of a known surface area.

• Clean the specimens to remove any surface contamination.

• Place the test specimen in the migration cell.

• Fill the migration cell with a known volume of the pre-heated food simulant, ensuring the entire surface of the specimen is in contact with the simulant.

• Seal the migration cell to prevent evaporation.

• Place the migration cell in an incubator or oven at the specified temperature for the designated time. Test conditions should represent the worst-case scenario of actual use.

• After the exposure time, remove the cell and allow it to cool to room temperature.

• Carefully remove the food simulant, which now contains any migrated substances, and transfer it to a clean container for analysis.

Sample Preparation Protocol: Solid-Phase Extraction (SPE)

This protocol outlines the extraction and clean-up of BPS from food simulants using solid-phase extraction.

2.1. Materials:

• SPE cartridges (e.g., Oasis HLB or equivalent).

• Methanol (B129727) (HPLC grade).

• Water (HPLC grade).

• Nitrogen evaporator.

• 4,4'-Sulfonyldiphenol-13C12 internal standard solution.

2.2. Procedure for Aqueous Food Simulants (A, B, and D1):

• Take a known aliquot of the food simulant from the migration test.

• Spike the sample with a known amount of the 4,4'-Sulfonyldiphenol-13C12 internal standard solution.

• Condition the SPE cartridge by passing methanol followed by water.

• Load the spiked sample onto the conditioned SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the BPS and the internal standard from the cartridge with methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase for HPLC-MS/MS analysis.

2.3. Procedure for Fatty Food Simulant (D2 - Olive Oil):

• Take a known aliquot of the olive oil simulant.

• Spike with the 4,4'-Sulfonyldiphenol-13C12 internal standard.

• Perform a liquid-liquid extraction with a suitable solvent (e.g., acetonitrile) to extract BPS from the oil.

• Proceed with the SPE clean-up of the extract as described for aqueous simulants.

Analytical Protocol: HPLC-MS/MS

This protocol provides a general method for the quantification of BPS using HPLC-MS/MS.

3.1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system.

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• C18 analytical column (e.g., 100 x 2.1 mm, 2.6 µm).

3.2. HPLC Conditions:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

3.3. MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • BPS: Precursor ion (m/z 249.0) -> Product ions (e.g., m/z 108.0, m/z 155.0).

  • 4,4'-Sulfonyldiphenol-13C12: Precursor ion (m/z 261.0) -> Product ions (e.g., m/z 114.0, m/z 161.0).

• Optimize other MS parameters such as capillary voltage, cone voltage, and collision energy for maximum sensitivity.

3.4. Quantification:

• Create a calibration curve using standards of known BPS concentrations, each spiked with a constant amount of the 4,4'-Sulfonyldiphenol-13C12 internal standard.

• Calculate the concentration of BPS in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for BPS migration testing.

Potential Signaling Pathway Disruption by Bisphenol S

Caption: Potential signaling pathways affected by BPS.

References

• 1. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. What Does the EU Ban on Bisphenols in Food Contact Materials mean for industry? | SGS USA [sgs.com]
• 7. food-safety.com [food-safety.com]
• 8. EU gets ready to ban most BPA uses. Once again: Where’s FDA? [blogs.edf.org]
• 9. EU Ban of BPA and other Bisphenols in Food Contact Materials - ECA Academy [gmp-compliance.org]
• 10. apps.fas.usda.gov [apps.fas.usda.gov]
• 11. www2.mst.dk [www2.mst.dk]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Migration of Bisphenol A from Polycarbonate Plastic Food Contact Materials and Articles | National Agricultural Library [nal.usda.gov]
• 15. researchgate.net [researchgate.net]
• 16. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. library.dphen1.com [library.dphen1.com]

Application Notes and Protocols: 4,4'-Sulfonyldiphenol-¹³C₁₂ in Metabolomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,4'-Sulfonyldiphenol (Bisphenol S, BPS) is an industrial chemical used in the manufacturing of polycarbonate plastics, epoxy resins, and thermal paper. Due to restrictions on the use of Bisphenol A (BPA), BPS has become a common substitute. Consequently, human exposure to BPS is widespread. Understanding the metabolic fate and biological effects of BPS is a critical area of research in toxicology and drug development. Metabolomics, the large-scale study of small molecules within cells, tissues, or organisms, provides a powerful approach to investigate the biochemical impact of xenobiotics like BPS.

The stable isotope-labeled internal standard, 4,4'-Sulfonyldiphenol-¹³C₁₂ (BPS-¹³C₁₂), is an indispensable tool for the accurate and precise quantification of BPS in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use minimizes analytical variability and matrix effects, ensuring high-quality data for metabolomics studies.

These application notes provide detailed protocols for the quantification of BPS in biological samples using 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard and explore its application in metabolomics to understand the metabolic perturbations associated with BPS exposure.

I. Quantitative Analysis of Bisphenol S using 4,4'-Sulfonyldiphenol-¹³C₁₂

The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by LC-MS/MS, as it corrects for variations in sample preparation, injection volume, and matrix-induced ion suppression or enhancement.[1] 4,4'-Sulfonyldiphenol-¹³C₁₂ is the ideal internal standard for BPS quantification due to its identical chemical and physical properties to the unlabeled analyte.

Experimental Protocols

This protocol describes the quantification of both free BPS and its conjugated metabolites (total BPS) after enzymatic hydrolysis.

1. Materials and Reagents:

• 4,4'-Sulfonyldiphenol (BPS) analytical standard

• 4,4'-Sulfonyldiphenol-¹³C₁₂ (BPS-¹³C₁₂) internal standard solution (e.g., 1 µg/mL in methanol)

• β-glucuronidase/sulfatase from Helix pomatia

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5)

• Formic acid

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Ultrapure water

• Human urine samples

2. Sample Preparation:

• For Total BPS:

  • To 100 µL of urine sample in a polypropylene (B1209903) tube, add 10 µL of 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution.

  • Add 50 µL of β-glucuronidase/sulfatase enzyme mixture.

  • Incubate at 37°C for 3 hours to deconjugate BPS metabolites.

  • Proceed to the extraction step.

• For Free BPS:

  • To 100 µL of urine sample in a polypropylene tube, add 10 µL of 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution.

  • Add 50 µL of ammonium acetate buffer (without the enzyme).

  • Proceed to the extraction step.

• Extraction (Dispersive Liquid-Liquid Microextraction - DLLME):

  • Add an appropriate volume of a mixture of a disperser solvent (e.g., acetonitrile) and an extraction solvent (e.g., a chlorinated solvent) to the sample.

  • Vortex vigorously to form a cloudy solution.

  • Centrifuge to separate the phases.

  • Collect the sedimented phase (extraction solvent) and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 100 µL of 20% methanol in water).

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient:

    • Start with 20% B, hold for 1 min.

    • Linearly increase to 95% B over 5 min.

    • Hold at 95% B for 2 min.

    • Return to 20% B in 0.1 min and re-equilibrate for 2 min.

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
4,4'-Sulfonyldiphenol (BPS)	249.0	108.0	155.0
4,4'-Sulfonyldiphenol-¹³C₁₂	261.0	114.0	161.0

4. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of BPS to BPS-¹³C₁₂ against the concentration of the calibration standards.

• Quantify BPS in the samples by interpolating their peak area ratios from the calibration curve.

1. Sample Preparation (Protein Precipitation):

• To 50 µL of serum or plasma sample, add 10 µL of 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard working solution.

• Add 150 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Follow the LC-MS/MS conditions as described in Protocol 1.

Data Presentation: Quantitative Method Performance

The following table summarizes typical quantitative performance data for the analysis of BPS using a ¹³C-labeled internal standard.

Parameter	Value	Reference
Linear Range	0.05 - 50 µg/L	[2]
Limit of Detection (LOD)	0.02 µg/L	[2]
Limit of Quantification (LOQ)	0.05 µg/L	[2]
Recovery	91.7% - 97.2%	[2]
Within-day Precision (RSD)	2.8% - 8.2%	[2]
Day-to-day Precision (RSD)	6.6% - 14.0%	[2]

II. Application in Metabolomics: Uncovering BPS-Induced Metabolic Perturbations

Exposure to BPS has been shown to disrupt various metabolic pathways.[3][4] Untargeted and targeted metabolomics approaches, facilitated by the accurate quantification of BPS using 4,4'-Sulfonyldiphenol-¹³C₁₂, can reveal the systemic effects of this environmental contaminant.

Experimental Workflow for a BPS Metabolomics Study

The following diagram illustrates a typical workflow for a metabolomics study investigating the effects of BPS exposure.

Figure 1: Experimental workflow for a metabolomics study of BPS exposure.

Biotransformation of Bisphenol S

BPS undergoes Phase I and Phase II metabolism in the body. Phase I reactions, primarily hydroxylation, are followed by Phase II conjugation reactions, which are the dominant metabolic pathways for BPS.[5][6] The main metabolites are BPS-glucuronide (BPS-G) and BPS-sulfate (BPS-S).[6] These conjugated forms are generally considered less biologically active and are excreted, primarily in the urine.[6]

Figure 2: Metabolic pathway of Bisphenol S biotransformation.

Impact of BPS on Endogenous Metabolic Pathways

Metabolomics studies have revealed that BPS exposure can significantly alter endogenous metabolic pathways, particularly those related to amino acid metabolism and protein synthesis.[3]

Key Findings from Metabolomics Studies:

• Amino Acid Metabolism: Exposure to BPS has been shown to decrease the levels of several amino acids, including branched-chain amino acids (leucine, isoleucine, valine) and aromatic amino acids (phenylalanine, tryptophan, tyrosine).[3]

• Protein Synthesis: The perturbation of amino acid metabolism suggests an impairment of protein synthesis pathways.[3][7]

• Energy Metabolism: Changes in the levels of metabolites such as malic acid indicate potential effects on energy metabolism.[3]

The following diagram illustrates the logical relationship between BPS exposure and its downstream metabolic effects.

Figure 3: BPS exposure and its impact on metabolic pathways.

Conclusion

4,4'-Sulfonyldiphenol-¹³C₁₂ is an essential tool for the accurate quantification of BPS in metabolomics research. Its use enables reliable measurement of BPS exposure levels, which can then be correlated with changes in the metabolome. Metabolomics studies utilizing this internal standard have begun to shed light on the biochemical mechanisms underlying BPS toxicity, highlighting perturbations in key metabolic pathways such as amino acid and energy metabolism. These insights are crucial for assessing the health risks associated with BPS exposure and for the development of safer alternatives. The protocols and information provided herein serve as a valuable resource for researchers and scientists in the fields of toxicology, environmental health, and drug development.

References

• 1. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 2. series.publisso.de [series.publisso.de]
• 3. Metabolomics Reveals That Bisphenol Pollutants Impair Protein Synthesis-Related Pathways in Daphnia magna - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Metabolomics Profiling in BPA-Induced Impaired Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
• 6. Metabolism of bisphenol S in mice after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantification of Bisphenol S (BPS) by Isotope Dilution LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol S (BPS) is a chemical compound used in the manufacturing of polycarbonates and epoxy resins, often as a replacement for Bisphenol A (BPA). Due to its increasing prevalence in consumer products, there is a growing need for sensitive and accurate methods to quantify BPS in various matrices, including environmental, food, and biological samples. The isotope dilution method, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the gold standard for the quantitative analysis of organic micropollutants like BPS.[1][2][3][4][5] This technique offers high precision and accuracy by using a stable isotope-labeled internal standard (e.g., ¹³C₁₂-BPS or BPS-d₈) to correct for matrix effects and variations in sample preparation and instrument response.[1][2][3][4][5]

This application note provides a detailed protocol for the quantification of BPS using an isotope dilution LC-MS/MS method.

Principle of the Isotope Dilution Method

The isotope dilution method is a technique of internal standardization where a known amount of an isotopically enriched form of the analyte is added to the sample.[1][2][3] This "isotopic standard" is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ¹³C). Because the native analyte and the isotopic standard exhibit nearly identical chemical and physical properties, they behave similarly during sample extraction, cleanup, and chromatographic separation. Any loss of the analyte during sample processing will be accompanied by a proportional loss of the isotopic standard. The concentration of the native analyte is then determined by measuring the ratio of the mass spectrometric response of the native analyte to that of the isotopic standard.[1][2][3]

Figure 1: Principle of the Isotope Dilution Method for BPS Quantification.

Experimental Protocols

Materials and Reagents

• Bisphenol S (BPS), native analytical standard (>99% purity)

• ¹³C₁₂-Bisphenol S (¹³C₁₂-BPS), internal standard (>99% purity, all 12 carbons of the two phenol (B47542) rings are ¹³C)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• QuEChERS salts (e.g., magnesium sulfate, sodium chloride)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• β-glucuronidase/sulfatase from Helix pomatia (for biological samples)

Standard Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve BPS and ¹³C₁₂-BPS in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions of BPS by serially diluting the stock solution with methanol:water (50:50, v/v).

• Internal Standard Spiking Solution: Prepare a working solution of ¹³C₁₂-BPS at a concentration of 100 ng/mL in methanol:water (50:50, v/v).

• Calibration Curve Standards: Prepare a set of calibration standards by spiking appropriate amounts of the BPS working solutions into a blank matrix extract. Add a fixed amount of the ¹³C₁₂-BPS internal standard spiking solution to each calibration standard. A typical calibration range is 0.1 to 100 ng/mL.

Sample Preparation

• To a 100 mL water sample, add 100 µL of the 100 ng/mL ¹³C₁₂-BPS internal standard spiking solution.

• Condition an SPE cartridge (e.g., Oasis HLB, 60 mg) with 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of methanol:water (50:50, v/v) for LC-MS/MS analysis.

• Homogenize 10 g of the food sample.

• Add 10 mL of water and 100 µL of the 100 ng/mL ¹³C₁₂-BPS internal standard spiking solution.

• Add 10 mL of acetonitrile and the QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of a cleanup sorbent (e.g., PSA).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Transfer the supernatant to a clean vial, evaporate to dryness, and reconstitute in 1 mL of methanol:water (50:50, v/v).

• To 1 mL of urine, add 100 µL of the 100 ng/mL ¹³C₁₂-BPS internal standard spiking solution.

• Add 50 µL of β-glucuronidase/sulfatase solution in ammonium acetate buffer (pH 5) and incubate at 37°C for 2 hours to deconjugate BPS metabolites.

• Stop the reaction by adding 1 mL of cold acetonitrile to precipitate proteins.

• Vortex and centrifuge at 10000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

Table 1: LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-1 min, 10% B; 1-8 min, 10-90% B; 8-10 min, 90% B; 10-10.1 min, 90-10% B; 10.1-12 min, 10% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	ESI Negative
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
BPS	249.0	108.0	100	-30
BPS (Qualifier)	249.0	156.0	100	-25
¹³C₁₂-BPS	261.0	114.0	100	-30
¹³C₁₂-BPS (Qualifier)	261.0	162.0	100	-25

Data Analysis and Quantification

The concentration of BPS in the samples is calculated using the response ratio of the native BPS to the ¹³C₁₂-BPS internal standard and interpolating this ratio against the calibration curve.

Figure 2: Experimental Workflow for BPS Quantification by Isotope Dilution LC-MS/MS.

Method Performance

The performance of the method should be validated by assessing linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability and intermediate precision).

Table 3: Typical Method Performance Data

Parameter	Typical Value
Linearity (R²)	> 0.99
LOD	0.01 - 0.1 ng/mL
LOQ	0.05 - 0.5 ng/mL
Recovery	85 - 115%
Precision (RSD%)	< 15%

Note: These values are indicative and may vary depending on the matrix and instrumentation.

Conclusion

The isotope dilution LC-MS/MS method described provides a robust, sensitive, and accurate approach for the quantification of Bisphenol S in a variety of complex matrices. The use of a stable isotope-labeled internal standard is crucial for minimizing analytical errors and ensuring high-quality data, making this method highly suitable for research, regulatory monitoring, and drug development applications.

References

• 1. Isotope dilution - Wikipedia [en.wikipedia.org]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. osti.gov [osti.gov]
• 4. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 5. Isotope Dilution Mass Spectrometry (IDMS) for measurement of elemental concentration [inis.iaea.org]

Application Note: High-Throughput Analysis of Bisphenols in Aqueous Samples using Solid-Phase Extraction with ¹³C₁₂-BPS Internal Standard

Abstract

This application note details a robust and sensitive method for the simultaneous extraction and quantification of various bisphenols from aqueous samples. The protocol employs solid-phase extraction (SPE) for sample concentration and cleanup, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a ¹³C₁₂-labeled Bisphenol S (¹³C₁₂-BPS) internal standard ensures high accuracy and precision by correcting for matrix effects and variations in extraction recovery. This method is suitable for researchers, scientists, and professionals in environmental monitoring and drug development who require reliable analysis of endocrine-disrupting compounds.

Introduction

Bisphenols are a class of chemical compounds widely used in the production of polycarbonate plastics and epoxy resins, which are found in numerous consumer products, including food and beverage containers.[1] Growing evidence suggests that some bisphenols act as endocrine disruptors, potentially leading to adverse health effects.[1] Consequently, sensitive and accurate analytical methods are crucial for monitoring their presence in various matrices. Solid-phase extraction (SPE) is a widely adopted technique for the pre-concentration and purification of analytes from complex samples like environmental water.[2][3][4] The incorporation of a stable isotope-labeled internal standard, such as ¹³C₁₂-BPS, is critical for achieving accurate quantification by compensating for analyte loss during sample preparation and potential matrix-induced ion suppression or enhancement in LC-MS/MS analysis.[5][6]

Experimental Protocol

This protocol provides a generalized procedure for the solid-phase extraction of bisphenols from water samples. Optimization may be required for different sample matrices and specific bisphenols of interest.

Materials and Reagents

• SPE Cartridges: Reversed-phase SPE cartridges (e.g., C18, Oasis HLB) are commonly used for bisphenol extraction.[4][7][8] Molecularly Imprinted Polymer (MIP) cartridges specific for bisphenols can also offer higher selectivity.[6][9][10]

• Solvents: HPLC or LC-MS grade methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid or acetic acid for pH adjustment.

• Internal Standard (IS): ¹³C₁₂-Bisphenol S (¹³C₁₂-BPS) stock solution of known concentration.

• Standards: Analytical standards of target bisphenols.

• Sample Collection Containers: Glass or polypropylene (B1209903) containers.

• SPE Vacuum Manifold

• Nitrogen Evaporator

• LC-MS/MS System

Sample Preparation

• Collect the aqueous sample (e.g., drinking water, river water) in a clean container.

• For a 100 mL sample, add the ¹³C₁₂-BPS internal standard to a final concentration appropriate for the expected analyte concentration range and analytical sensitivity.

• Adjust the pH of the sample to approximately 7 using a dilute acid or base if necessary. Some protocols suggest a slightly acidic pH to ensure bisphenols are in their neutral form.[7]

Solid-Phase Extraction (SPE) Procedure

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Follow with 5 mL of deionized water. Do not allow the cartridge to go dry.[3][7]

• Sample Loading:

  • Load the prepared sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.[7]

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any interfering substances.[7]

  • Dry the cartridge under vacuum for 5-10 minutes to remove excess water.[3][7]

• Elution:

  • Elute the retained bisphenols from the cartridge with 6 mL of methanol into a clean collection tube.[3][7]

• Concentration:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at a temperature below 40°C.[7]

  • Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase for LC-MS/MS analysis.[6][7]

LC-MS/MS Analysis

• Column: A C18 reversed-phase column is typically used for the separation of bisphenols.[5][11]

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with a small amount of formic acid or ammonia, is employed.[5][11]

• Ionization: Electrospray ionization (ESI) in negative mode is commonly used for the detection of bisphenols.[5]

• Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification of the target bisphenols and the ¹³C₁₂-BPS internal standard.[5]

Data Presentation

The following table summarizes common bisphenols that can be analyzed using this type of method.

Bisphenol	Abbreviation	Chemical Formula	Molar Mass ( g/mol )
Bisphenol A	BPA	C₁₅H₁₆O₂	228.29
Bisphenol S	BPS	C₁₂H₁₀O₄S	250.27
Bisphenol F	BPF	C₁₃H₁₂O₂	200.23
Bisphenol B	BPB	C₁₆H₁₈O₂	242.31
Bisphenol E	BPE	C₁₄H₁₄O₂	214.26
Bisphenol AF	BPAF	C₁₅H₁₀F₆O₂	336.23
Bisphenol Z	BPZ	C₁₉H₂₂O₂	282.38

Note: This table includes a selection of common bisphenols and can be expanded based on analytical needs.

The use of an internal standard allows for the calculation of analyte concentration using the following formula:

Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / Response Factor)

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of bisphenols.

Conclusion

The described solid-phase extraction protocol, incorporating ¹³C₁₂-BPS as an internal standard, provides a reliable and high-throughput method for the analysis of bisphenols in aqueous samples. The detailed steps for sample preparation, SPE, and subsequent analysis ensure good recovery and accurate quantification. This method is a valuable tool for researchers and scientists in the fields of environmental science, food safety, and toxicology.

References

• 1. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 4. researchgate.net [researchgate.net]
• 5. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Extraction of bisphenol-A and 17β-estradiol from water samples via solid-phase extraction (SPE) | Semantic Scholar [semanticscholar.org]
• 9. HPLC Analysis of BPA (Bisphenol A) at 1 ng/mL in Milk on Ascentis® Express C18 after Solid Phase Extraction using SupelMIP® SPE - Bisphenol A application for HPLC, application for SPE | Sigma-Aldrich [sigmaaldrich.com]
• 10. library.dphen1.com [library.dphen1.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 4,4'-Sulfonyldiphenol-¹³C₁₂

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective use of 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard to mitigate matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4,4'-Sulfonyldiphenol-¹³C₁₂ and why is it used in our analytical assays?

A1: 4,4'-Sulfonyldiphenol-¹³C₁₂, also known as Bisphenol S-¹³C₁₂ (BPS-¹³C₁₂), is a stable isotope-labeled (SIL) internal standard. It is structurally identical to the analyte of interest, 4,4'-Sulfonyldiphenol (BPS), except that the twelve carbon atoms in its backbone have been replaced with the heavier ¹³C isotope. This subtle mass difference allows it to be distinguished from the native BPS by a mass spectrometer. BPS-¹³C₁₂ is used to improve the accuracy and precision of BPS quantification in complex biological matrices by compensating for variations in sample preparation and, most importantly, for matrix effects that can suppress or enhance the instrument's signal.

Q2: How does 4,4'-Sulfonyldiphenol-¹³C₁₂ help in overcoming matrix effects?

A2: Matrix effects are caused by co-eluting compounds from the sample matrix that can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate quantification. Since BPS-¹³C₁₂ is chemically and physically almost identical to the native BPS, it is assumed to experience the same matrix effects. By adding a known amount of BPS-¹³C₁₂ to each sample early in the workflow, any signal suppression or enhancement affecting the native BPS will also affect the internal standard to a similar degree. The ratio of the analyte signal to the internal standard signal is then used for quantification, which remains consistent even if the absolute signals fluctuate due to matrix effects.

Q3: What are the advantages of using a ¹³C-labeled internal standard over a deuterium-labeled (D-labeled) one?

A3: While both are stable isotope-labeled internal standards, ¹³C-labeled standards like BPS-¹³C₁₂ are often preferred over deuterium-labeled ones for several reasons. The primary advantage is the reduced likelihood of chromatographic separation from the native analyte. Deuterium labeling can sometimes alter the retention time of a compound, causing it to elute slightly earlier or later than the unlabeled analyte. This can lead to differential matrix effects if the interfering compounds are not present uniformly across the slightly separated peak elution times. ¹³C-labeling has a negligible effect on retention time, ensuring better co-elution and more accurate compensation for matrix effects.

Q4: Can 4,4'-Sulfonyldiphenol-¹³C₁₂ be used for the analysis of other bisphenols?

A4: It is not recommended to use BPS-¹³C₁₂ as an internal standard for the quantification of other bisphenols like Bisphenol A (BPA) or Bisphenol F (BPF). The fundamental principle of isotopic dilution is that the internal standard must be chemically identical to the analyte to ensure they behave the same way during sample preparation and analysis. Since other bisphenols have different chemical structures, their extraction efficiencies, chromatographic behavior, and ionization efficiencies will differ from BPS, and BPS-¹³C₁₂ would not be able to accurately compensate for variations in these parameters for other bisphenols.

Troubleshooting Guide

Issue 1: High variability in results between replicate injections of the same sample.

• Question: We are observing significant variability in the calculated concentrations of BPS in our quality control (QC) samples, even with the use of BPS-¹³C₁₂. What could be the cause?

• Answer:

  • Inconsistent Internal Standard Spiking: Ensure that the internal standard solution is being added precisely and consistently to every sample and standard. Use a calibrated pipette and add the internal standard at the very beginning of the sample preparation process to account for variability in all subsequent steps.

  • Poor Mixing: Inadequate vortexing or mixing after the addition of the internal standard can lead to a non-homogenous sample. Ensure thorough mixing at each stage of the sample preparation.

  • Sample Matrix Inhomogeneity: For solid or viscous biological samples, ensure the initial sample is homogenous before aliquoting.

  • LC System Issues: Check for leaks in the LC system, as this can cause pressure fluctuations and variable injection volumes. Ensure the autosampler is functioning correctly and drawing consistent volumes.

Issue 2: The peak area of the internal standard (BPS-¹³C₁₂) is very low or absent.

• Question: In some of our samples, the peak for BPS-¹³C₁₂ is extremely small or not detected at all. What should we investigate?

• Answer:

  • Forgetting to Add Internal Standard: Double-check your sample preparation workflow to ensure the internal standard was added to the affected samples.

  • Incorrect MRM Transition: Verify that the correct multiple reaction monitoring (MRM) transition for BPS-¹³C₁₂ is entered into the mass spectrometer's acquisition method.

  • Degradation of Internal Standard: While stable, prolonged exposure to harsh conditions (e.g., strong acids/bases, high temperatures) could potentially degrade the internal standard. Also, check the expiration date and storage conditions of your BPS-¹³C₁₂ stock solution.

  • Extreme Matrix Suppression: In very "dirty" samples, the matrix effect can be so severe that it suppresses the signal of both the analyte and the internal standard below the limit of detection. In such cases, further sample cleanup or dilution is necessary.

Issue 3: The retention times of BPS and BPS-¹³C₁₂ are not identical.

• Question: We are noticing a slight separation in the retention times of BPS and BPS-¹³C₁₂. Is this normal and how can we address it?

• Answer:

  • Minor Isotopic Effects: While ¹³C-labeling has a minimal impact on retention time, in some high-resolution chromatography systems, a very slight difference might be observable. If the separation is minor and consistent across all samples and standards, it may not significantly impact quantification as long as the peak integration is accurate for both.

  • Chromatographic Conditions: Changes in mobile phase composition, pH, or column temperature can sometimes exacerbate minor differences in retention. Re-equilibration of the column might be necessary. Ensure your LC method is robust and the system is fully equilibrated before starting a run.

  • Column Degradation: A deteriorating column can lead to peak shape issues and shifts in retention time. Consider replacing the column if performance continues to decline.

Issue 4: The calculated recovery is consistently low or high.

• Question: Our calculated recoveries for BPS are consistently below 70% or above 130%, even with the use of the internal standard. What does this indicate?

• Answer:

  • Extraction Inefficiency (Low Recovery): If the recovery is consistently low, your sample preparation method (e.g., solid-phase extraction, liquid-liquid extraction) may not be efficiently extracting BPS from the sample matrix. Re-evaluate the extraction solvent, pH, and elution conditions.

  • Significant Ion Enhancement (High Recovery): Consistently high recovery might indicate a significant and persistent matrix enhancement effect that is not being fully compensated for by the internal standard. This can happen in some complex matrices. Further sample cleanup or chromatographic separation from the interfering compounds is recommended.

  • Inaccurate Spiking Concentrations: Verify the concentrations of your spiking solutions for both the analyte and the internal standard. Errors in the preparation of these solutions will directly impact the accuracy of your recovery calculations.

Data Presentation

Table 1: Representative LC-MS/MS Parameters for BPS and BPS-¹³C₁₂ Analysis

Parameter	4,4'-Sulfonyldiphenol (BPS)	4,4'-Sulfonyldiphenol-¹³C₁₂ (BPS-¹³C₁₂)
Precursor Ion (m/z)	249.0	261.0
Product Ion (m/z)	108.0	114.0
Dwell Time (ms)	100	100
Collision Energy (eV)	-35	-35
Polarity	Negative	Negative

Note: These values are illustrative and should be optimized for your specific instrument and experimental conditions.

Table 2: Hypothetical Matrix Effect Evaluation in Human Serum

Sample Type	BPS Peak Area (without IS)	BPS-¹³C₁₂ Peak Area	BPS/BPS-¹³C₁₂ Ratio	Calculated Concentration (ng/mL)
Neat Solution (Standard)	1,200,000	1,250,000	0.96	10.0 (Expected)
Spiked Serum (Matrix A)	650,000 (Suppression)	680,000	0.956	9.96
Spiked Serum (Matrix B)	1,550,000 (Enhancement)	1,620,000	0.957	9.97

This table illustrates how the ratio of the analyte to the internal standard remains consistent despite significant variations in absolute peak areas due to matrix effects, leading to accurate quantification.

Experimental Protocols

Protocol 1: General Procedure for BPS Quantification in Human Serum using BPS-¹³C₁₂

• Sample Preparation:

  • Thaw human serum samples and quality control (QC) samples at room temperature.

  • Vortex to ensure homogeneity.

  • Pipette 100 µL of serum into a clean microcentrifuge tube.

• Internal Standard Spiking:

  • Add 10 µL of a 100 ng/mL BPS-¹³C₁₂ working solution in methanol (B129727) to each tube.

  • Vortex for 10 seconds.

• Protein Precipitation:

  • Add 400 µL of ice-cold acetonitrile (B52724) to each tube.

  • Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporation:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

  • Vortex for 30 seconds.

• Final Centrifugation:

  • Centrifuge at 14,000 rpm for 5 minutes at 4°C to pellet any remaining particulates.

• LC-MS/MS Analysis:

  • Transfer the final supernatant to an autosampler vial.

  • Inject a suitable volume (e.g., 5-10 µL) into the LC-MS/MS system.

Mandatory Visualizations

Caption: Workflow for BPS analysis in serum using BPS-¹³C₁₂.

Caption: Logic of matrix effect compensation with an isotopic internal standard.

Technical Support Center: 4,4'-Sulfonyldiphenol-13C12 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the poor recovery of the 4,4'-Sulfonyldiphenol-13C12 internal standard during experimental analysis.

Troubleshooting Guide: Poor Internal Standard Recovery

Low or inconsistent recovery of the 4,4'-Sulfonyldiphenol-13C12 internal standard can significantly impact the accuracy and reliability of quantitative analytical methods. This guide addresses common issues encountered during sample preparation and analysis.

Issue 1: Consistently Low Recovery of 4,4'-Sulfonyldiphenol-13C12

Question: My recovery for the 4,4'-Sulfonyldiphenol-13C12 internal standard is consistently below the acceptable range (e.g., <70%). What are the potential causes and how can I troubleshoot this?

Answer: Consistently low recovery suggests a systematic loss of the internal standard during your analytical workflow. The primary areas to investigate are the sample extraction and cleanup steps.

Probable Causes & Recommended Solutions

Probable Cause	Troubleshooting Steps
Suboptimal Solid-Phase Extraction (SPE) Conditions	1. Verify Sorbent Choice: Ensure the SPE sorbent is appropriate for the physicochemical properties of 4,4'-Sulfonyldiphenol, which is a polar compound.[1] Reverse-phase (e.g., C18) or mixed-mode anion exchange sorbents are often suitable. 2. Optimize pH: 4,4'-Sulfonyldiphenol has acidic phenolic groups.[2] Adjusting the sample pH to be 2-3 units below the pKa of the hydroxyl groups can improve retention on reverse-phase sorbents. 3. Evaluate Wash Solvents: A wash solvent that is too strong can prematurely elute the internal standard. Test less polar or weaker organic solvents in the wash step. 4. Ensure Complete Elution: An elution solvent that is too weak or used in an insufficient volume will result in incomplete recovery.[3] Increase the volume or the percentage of the strong organic solvent (e.g., methanol (B129727) or acetonitrile) in your elution step. Consider adding a small amount of base (e.g., ammonium (B1175870) hydroxide) to the elution solvent to ensure the phenolic groups are ionized and readily eluted.
Inappropriate Liquid-Liquid Extraction (LLE) Parameters	1. Solvent Polarity: Ensure the extraction solvent has an appropriate polarity to efficiently partition 4,4'-Sulfonyldiphenol-13C12 from the sample matrix. 2. pH Adjustment: As with SPE, adjusting the sample pH can significantly impact the extraction efficiency into the organic phase.
Degradation of the Internal Standard	1. Check Storage Conditions: Verify that the stock and working solutions of the internal standard are stored under the manufacturer's recommended conditions, typically protected from light and at a low temperature.[3] 2. Assess Stability in Matrix: The internal standard may be unstable in the sample matrix, especially at certain pH values or in the presence of specific enzymes.

Issue 2: High Variability in Internal Standard Recovery Across a Sample Batch

Question: The peak area of my 4,4'-Sulfonyldiphenol-13C12 internal standard is highly variable from sample to sample within the same batch. What could be causing this?

Answer: High variability points to inconsistencies in sample processing or matrix-induced effects that differ between samples.

Probable Causes & Recommended Solutions

Probable Cause	Troubleshooting Steps
Inconsistent Sample Preparation	1. Standardize Procedures: Ensure every step of your sample preparation workflow is performed consistently for all samples, including timing for vortexing, incubation, and evaporation steps.[3] 2. Pipetting Accuracy: Verify the accuracy and precision of all pipettes used for adding the internal standard and other reagents.
Matrix Effects	1. Differential Ion Suppression/Enhancement: The composition of the biological matrix can vary between samples, leading to different degrees of ion suppression or enhancement in the mass spectrometer source.[4][5][6] 2. Improve Sample Cleanup: Implement a more rigorous cleanup step (e.g., additional SPE wash steps or a different SPE sorbent) to remove interfering matrix components.[7] 3. Chromatographic Separation: Modify your LC gradient to better separate the internal standard from co-eluting matrix components.[5]
Autosampler/Injector Issues	1. Check for Air Bubbles: Visually inspect the autosampler syringe and tubing for air bubbles. 2. Perform Injection Precision Test: Repeatedly inject the same standard solution to assess the reproducibility of the autosampler.[3]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 4,4'-Sulfonyldiphenol

This protocol provides a general methodology for the extraction of 4,4'-Sulfonyldiphenol from an aqueous matrix (e.g., urine or plasma). Optimization may be required for different sample types.

Materials:

• SPE Cartridges (e.g., Mixed-mode anion exchange or C18)

• Sample pre-treated with β-glucuronidase (if analyzing conjugated forms)

• Internal Standard Spiking Solution (4,4'-Sulfonyldiphenol-13C12)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid or Acetic Acid

• Ammonium Hydroxide (B78521)

• SPE Vacuum Manifold

• Collection Tubes

Procedure:

• Sample Pre-treatment: To 1 mL of sample, add the 4,4'-Sulfonyldiphenol-13C12 internal standard. Acidify the sample with formic acid to a pH of approximately 4-5.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water through the sorbent. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic interferences. A second wash with a slightly stronger organic solvent may be necessary depending on the matrix.

• Elution: Elute the analyte and internal standard with 3 mL of methanol or acetonitrile. For anion exchange sorbents, elution is typically performed with a basic solvent (e.g., 5% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor internal standard recovery.

General Analytical Workflow

Caption: A typical workflow for sample preparation and analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my internal standard?

A1: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[8][9] This can lead to either suppression or enhancement of the signal for your analyte and internal standard.[6] Because stable isotope-labeled internal standards like 4,4'-Sulfonyldiphenol-13C12 are chemically identical to the native analyte, they are expected to experience the same matrix effects, thus providing accurate correction. However, severe and variable matrix effects can still lead to poor data quality if the signal is suppressed to a very low level.[4]

Q2: Can the 4,4'-Sulfonyldiphenol-13C12 internal standard degrade during sample processing?

A2: 4,4'-Sulfonyldiphenol is a stable compound.[2] However, like many phenolic compounds, it can be susceptible to degradation under harsh conditions, such as extreme pH or high temperatures for prolonged periods. It is crucial to follow the manufacturer's storage and handling instructions.[3]

Q3: Is it possible for the 13C labels to exchange?

A3: The carbon-13 isotopes in 4,4'-Sulfonyldiphenol-13C12 are stable and not subject to exchange under typical analytical conditions. This is a key advantage over deuterium-labeled standards, where back-exchange of deuterium (B1214612) for hydrogen can sometimes be an issue.

Q4: What is an acceptable recovery range for an internal standard?

A4: While there is no universally fixed range, many laboratories consider a recovery of 70-120% to be acceptable. The most critical factor is not the absolute recovery, but the consistency of the recovery across all samples in a batch (i.e., a low coefficient of variation).[4] Consistent recovery, even if it is on the lower side, can still yield accurate quantitative results.

Q5: I still have low recovery after optimizing my SPE method. What else can I try?

A5: If SPE optimization is unsuccessful, consider alternative sample preparation techniques. These could include:

• Liquid-Liquid Extraction (LLE): Experiment with different organic solvents and pH conditions.

• Dispersive Solid-Phase Extraction (d-SPE): This "QuEChERS-style" cleanup may be effective for complex matrices.[1][10]

• Immunoaffinity Chromatography: For highly complex matrices, this technique can provide very selective purification.[7]

References

• 1. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4,4'-Sulfonyldiphenol [chembk.com]
• 3. benchchem.com [benchchem.com]
• 4. myadlm.org [myadlm.org]
• 5. eijppr.com [eijppr.com]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. mdpi.com [mdpi.com]
• 9. waters.com [waters.com]
• 10. Application of d-SPE before SPE and HPLC-FLD to Analyze Bisphenols in Human Breast Milk Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 4,4'-Sulfonyldiphenol-¹³C₁₂ Concentration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of 4,4'-Sulfonyldiphenol-¹³C₁₂ in analytical samples.

Frequently Asked Questions (FAQs)

Q1: What is 4,4'-Sulfonyldiphenol-¹³C₁₂ and what is its primary application?

A1: 4,4'-Sulfonyldiphenol-¹³C₁₂ is a stable isotope-labeled (SIL) form of 4,4'-Sulfonyldiphenol, also known as Bisphenol S (BPS). Its primary application is as an internal standard (IS) in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] Using a SIL internal standard is crucial for correcting variations that can occur during sample preparation, injection, and analysis, thereby improving the accuracy and precision of quantification.

Q2: What are the ideal characteristics of a good internal standard like 4,4'-Sulfonyldiphenol-¹³C₁₂?

A2: An ideal internal standard should have chemical and physical properties very similar to the analyte of interest. Since 4,4'-Sulfonyldiphenol-¹³C₁₂ is structurally identical to BPS, differing only in isotopic composition, it co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement in the mass spectrometer. This allows for reliable correction of experimental variability. High chemical and isotopic purity are also essential for an effective internal standard.

Q3: What is a typical concentration range for an internal standard?

A3: There is no single optimal concentration for an internal standard as it is dependent on the specific analytical method, the matrix being analyzed, and the expected concentration range of the analyte. However, a common practice is to use a concentration that is in the mid-range of the calibration curve for the analyte. For example, in a validated method for Bisphenol A (a related compound) in tuna, the internal standard was used at fortification levels of 6 ng/g, 60 ng/g, and 120 ng/g.[2]

Q4: How do I prepare a stock solution of 4,4'-Sulfonyldiphenol-¹³C₁₂?

A4: 4,4'-Sulfonyldiphenol-¹³C₁₂ is generally soluble in organic solvents like methanol (B129727) and acetonitrile. A stock solution, for example at a concentration of 1 mg/mL, can be prepared by accurately weighing the solid standard and dissolving it in a known volume of the chosen solvent. Subsequent dilutions can be made to prepare working solutions at the desired concentrations for spiking into samples.

Troubleshooting Guides

This section provides solutions to common issues encountered during the optimization and use of 4,4'-Sulfonyldiphenol-¹³C₁₂ as an internal standard.

Issue 1: Low or No Signal from the Internal Standard

Potential Cause	Troubleshooting Step
Degradation of the Standard	Ensure the standard is stored correctly (typically at -20°C, protected from light). Prepare fresh working solutions from the stock solution.
Incorrect Spiking Volume or Concentration	Double-check all dilution calculations and ensure pipettes are properly calibrated.
Poor Ionization in the Mass Spectrometer	Optimize the mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature) for 4,4'-Sulfonyldiphenol-¹³C₁₂.
Loss During Sample Preparation	Evaluate each step of the sample preparation process (e.g., liquid-liquid extraction, solid-phase extraction) for potential loss of the internal standard.

Issue 2: High Variability in the Internal Standard Response

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure uniform treatment of all samples and standards. This includes consistent vortexing times, extraction volumes, and evaporation steps.
Matrix Effects	The presence of other components in the sample matrix can suppress or enhance the ionization of the internal standard. To mitigate this, improve sample cleanup, adjust chromatographic conditions to separate the internal standard from interfering compounds, or dilute the sample.
Autosampler Injection Inconsistency	Check the autosampler for air bubbles and ensure the injection volume is consistent. Perform a series of injections of the same standard to assess reproducibility.

Issue 3: Poor Peak Shape of the Internal Standard

Potential Cause	Troubleshooting Step
Column Overload	If the peak is fronting, the concentration of the internal standard may be too high. Try reducing the concentration.
Secondary Interactions with the Column	Peak tailing can occur due to interactions with the stationary phase. Adjusting the mobile phase pH or using a different column chemistry can help. For bisphenols, a C18 or phenyl-hexyl column is often used.
Inappropriate Injection Solvent	The solvent used to dissolve the final extract can affect peak shape. Ideally, the injection solvent should be weaker than the initial mobile phase.

Experimental Protocols

Protocol for Determining the Optimal Concentration of 4,4'-Sulfonyldiphenol-¹³C₁₂

This protocol outlines the steps to determine the appropriate concentration of 4,4'-Sulfonyldiphenol-¹³C₁₂ for a quantitative LC-MS/MS method.

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of 4,4'-Sulfonyldiphenol-¹³C₁₂ at 1 mg/mL in methanol.

• Prepare a series of working solutions by diluting the stock solution to concentrations such as 10 µg/mL, 1 µg/mL, and 100 ng/mL.

2. Preparation of Calibration Standards and Quality Control Samples:

• Prepare a calibration curve for the unlabeled 4,4'-Sulfonyldiphenol (Bisphenol S) in the matrix of interest (e.g., plasma, water, food extract) over the expected concentration range of the analyte in your samples.

• Prepare low, medium, and high concentration quality control (QC) samples.

3. Spiking the Internal Standard:

• Spike a consistent volume of a 4,4'-Sulfonyldiphenol-¹³C₁₂ working solution into all calibration standards, QC samples, and blank matrix samples. Start with a concentration that gives a robust signal in the mass spectrometer (e.g., a final concentration of 50 ng/mL in the sample).

4. Sample Preparation:

• Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) on all samples.

5. LC-MS/MS Analysis:

• Analyze the prepared samples using a validated LC-MS/MS method.

6. Data Evaluation:

• Signal Intensity: The peak area of the internal standard should be sufficient for reproducible integration (typically a signal-to-noise ratio > 20).

• Response Consistency: The peak area of the internal standard should be consistent across all samples (calibration standards, QCs, and blanks), typically within ±20% of the mean response.

• Linearity of Calibration Curve: The calibration curve for the analyte, when plotted as the ratio of the analyte peak area to the internal standard peak area versus the analyte concentration, should have a correlation coefficient (r²) of >0.99.

• Accuracy and Precision: The calculated concentrations of the QC samples should be within ±15% of their nominal values, and the precision (%CV) should be ≤15%.

7. Optimization:

• If the internal standard response is too low or too high, or if it shows high variability, adjust the spiking concentration and repeat the experiment. The goal is to find a concentration that provides a stable and reproducible signal without causing detector saturation or significant matrix effects.

Quantitative Data Summary

The following table provides an example of how to present data when evaluating the performance of the internal standard at different concentrations.

IS Concentration	Mean IS Peak Area	%CV of IS Peak Area	Calibration Curve r²	QC Low Accuracy (%)	QC Mid Accuracy (%)	QC High Accuracy (%)
10 ng/mL	50,000	25%	0.985	75	80	82
50 ng/mL	250,000	8%	0.998	98	102	99
100 ng/mL	500,000	12%	0.996	95	97	104

In this example, 50 ng/mL would be chosen as the optimal concentration.

Visualizations

Caption: Workflow for optimizing internal standard concentration.

Caption: Troubleshooting guide for common internal standard issues.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov [fda.gov]

Technical Support Center: Bisphenol S (BPS) Analysis

Welcome to the technical support center for troubleshooting interference issues in Bisphenol S (BPS) analysis. This guide is designed for researchers, scientists, and drug development professionals to identify and resolve common challenges encountered during the quantification of BPS and its analogues in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in BPS analysis?

A1: The primary sources of interference in BPS analysis are:

• Matrix Effects: Endogenous components in complex samples (e.g., salts, lipids, proteins in biological matrices) can suppress or enhance the ionization of BPS in the mass spectrometer, leading to inaccurate quantification.[1][2][3] Phospholipids, in particular, have been identified as significant contributors to matrix effects in the analysis of samples like aquatic products.[2]

• Co-eluting Structural Analogues: Bisphenols such as Bisphenol A (BPA) and Bisphenol F (BPF) are structurally similar to BPS and may co-elute during chromatographic separation if the method is not sufficiently optimized.[4][5][6]

• External Contamination: Bisphenols are ubiquitous in laboratory environments and can leach from plastic containers, pipette tips, and other lab materials, leading to artificially high readings or background noise.[1]

• Reagent Impurities: Solvents, reagents, and water used in sample preparation and analysis can contain trace levels of bisphenols.

Q2: How can I minimize matrix effects?

A2: Minimizing matrix effects is crucial for accurate analysis and can be achieved through several strategies:

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are considered the "golden standard" for cleaning up samples and removing interfering substances.[1][7]

• Advanced Extraction Techniques: For highly complex matrices, more selective methods like immunoaffinity chromatography (IAC) or the use of molecularly imprinted polymers (MIPs) can significantly reduce matrix interference.[1][8]

• Sample Dilution: A simple approach is to dilute the sample, which can reduce the concentration of interfering components. However, this may also lower the BPS concentration below the limit of detection.[3]

• Isotope-Labeled Internal Standards: Using an isotope-labeled internal standard (e.g., BPS-¹³C₁₂) is a highly effective strategy to compensate for signal suppression or enhancement caused by the matrix.[2][3]

Q3: What is the best analytical technique for BPS quantification?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most popular and reliable technique for the sensitive and selective quantification of BPS in various samples.[1][7] Gas chromatography-mass spectrometry (GC-MS) can also be used, but it typically requires a derivatization step.[4]

Troubleshooting Guide

This section addresses specific problems you may encounter during BPS analysis.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Recommended Solution
Column Overload	Reduce the injection volume or dilute the sample.
Column Contamination/Degradation	Flush the column with a strong solvent. If the problem persists, replace the column. Ensure the mobile phase pH is within the column's operating guidelines.[9]
Inappropriate Mobile Phase	Ensure the sample solvent is compatible with the mobile phase. Mismatches can cause peak distortion.
Instrument Issues	Check for blockages or leaks in the LC system, particularly in fittings and tubing. A dirty ion source can also contribute to poor peak shape.[9][10]

Problem 2: High Background Signal or Baseline Noise

Possible Cause	Recommended Solution
Contaminated Solvents/Reagents	Use high-purity solvents (LC-MS grade) and freshly prepared mobile phases. Check all reagents for potential contamination.[1]
LC System Contamination	Flush the entire LC system, including the injector and lines, to remove contaminants.[10] Run blank injections to confirm cleanliness.
External Contamination	Use glassware instead of plastic wherever possible. Pre-rinse all vials and containers with a solvent like methanol (B129727) to remove potential bisphenol residues.[1]
Mass Spectrometer Contamination	The ion source may be contaminated. Follow the manufacturer's protocol for cleaning the ion source components.[10]

Problem 3: Low or No BPS Signal/Recovery

Possible Cause	Recommended Solution
Significant Ion Suppression	This is a major matrix effect. Improve the sample cleanup procedure (e.g., optimize the SPE protocol) to better remove interfering compounds.[2][8] The use of an isotope-labeled internal standard is highly recommended to correct for this.[3]
Sample Degradation	Prepare fresh samples and standards. Ensure proper storage conditions to prevent degradation.
Incorrect MS/MS Parameters	Verify the MRM (Multiple Reaction Monitoring) transitions and collision energies for BPS are correctly set and optimized for your instrument.
Inefficient Extraction	Optimize the sample preparation protocol. For SPE, ensure the correct sorbent, conditioning, loading, washing, and elution steps are used. For LLE, check the solvent choice and pH.[1]

Problem 4: Retention Time Shifts

Possible Cause	Recommended Solution
Inconsistent Mobile Phase Composition	Prepare fresh mobile phase accurately. Ensure solvents are properly mixed if using an isocratic method or that the gradient pump is functioning correctly.
Column Equilibration	Ensure the column is fully equilibrated between injections, especially when running a gradient. A minimum of 10 column volumes is often recommended.[11]
Fluctuations in Temperature	Use a column oven to maintain a stable temperature, as temperature changes can affect retention time.[11]
LC Pump Issues or Leaks	Check for pressure fluctuations, which may indicate pump problems or a leak in the system.[9][12]

Data & Protocols

Table 1: Effectiveness of Different Cleanup Methods on Matrix Effect

Sample Matrix	Cleanup Method	Matrix Effect (ME) %	Recovery %	Reference
Aquatic Products	Standard SPE	Server Matrix Suppression	Not Specified	[8]
Aquatic Products	Immunoaffinity Column (IAC)	Within ±10%	74% - 106%	[8]

Note: Matrix Effect (ME) is often calculated as [(Peak area in matrix / Peak area in solvent) - 1] x 100. Values close to zero indicate minimal matrix effect.

Protocol: Example HPLC Method for Bisphenol Separation

This protocol provides a starting point for separating BPS from other common bisphenols. Optimization may be required for your specific instrument and matrix.

• Instrument: High-Performance Liquid Chromatography (HPLC) system with UV detection.[5]

• Column: Cogent Bidentate C18™, 2.2µm, 2.1 x 50mm.[5]

• Mobile Phase: 65:35 DI Water / Acetonitrile with 0.1% Formic Acid.[5]

• Flow Rate: 0.2 mL/min.[5]

• Injection Volume: 2.0 µL.[5]

• Detection: UV at 275 nm.[5]

• Expected Elution Order: 1. Bisphenol S (BPS), 2. Bisphenol F (BPF), 3. Bisphenol A (BPA).[5]

Visual Guides & Workflows

General Workflow for BPS Analysis

The following diagram illustrates a typical experimental workflow for the analysis of BPS in a complex matrix using LC-MS/MS.

Caption: Standard workflow for BPS quantification from sample preparation to final reporting.

Troubleshooting Decision Tree: Low BPS Signal

This logical diagram provides a step-by-step guide to diagnosing the cause of a weak or absent BPS signal.

Caption: A decision tree to diagnose the root cause of low analytical signal for BPS.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 4. researchgate.net [researchgate.net]
• 5. Bisphenol A, S, & F Analyzed with HPLC - AppNote [mtc-usa.com]
• 6. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. lcms.cz [lcms.cz]
• 10. zefsci.com [zefsci.com]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. myadlm.org [myadlm.org]

Technical Support Center: Chromatography of 4,4'-Sulfonyldiphenol-13C12

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 4,4'-Sulfonyldiphenol-13C12. Our goal is to help you achieve optimal chromatographic performance by addressing common issues related to peak shape.

Troubleshooting Guide: Improving Peak Shape

Poor peak shape, such as tailing, fronting, or broadening, can significantly impact the accuracy and sensitivity of your analysis. This guide provides a systematic approach to identifying and resolving these common chromatographic problems.

Diagram: Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow to diagnose and resolve common peak shape issues in HPLC.

Frequently Asked Questions (FAQs)

Q1: What causes peak tailing for 4,4'-Sulfonyldiphenol-13C12?

Peak tailing for phenolic compounds like 4,4'-Sulfonyldiphenol is often caused by secondary interactions between the analyte and the stationary phase.[1] The primary culprits are:

• Silanol (B1196071) Interactions: Residual silanol groups (Si-OH) on the surface of silica-based stationary phases (like C18) can interact with the polar hydroxyl groups of 4,4'-Sulfonyldiphenol through hydrogen bonding.[1][2][3] This secondary retention mechanism causes some molecules to lag behind the main peak, resulting in a "tail."

• Mobile Phase pH: The pH of the mobile phase affects the ionization state of both the phenolic analyte and the residual silanol groups.[1][4][5] If the pH is not optimized, it can lead to a mixture of ionized and unionized species, contributing to peak tailing.[5]

Other potential causes include:

• Column Overload: Injecting too much sample can lead to peak distortion.[6]

• Extra-column Volume: Excessive tubing length or poorly made connections can cause band broadening and tailing.[7]

• Column Contamination or Degradation: A worn-out or contaminated column can have active sites that cause tailing.[7]

Diagram: Analyte-Stationary Phase Interactions

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Determination of Bisphenol S in Kitchen Papers [qikan.cmes.org]
• 3. Bisphenol A, S, & F Analyzed with HPLC - AppNote [mtc-usa.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Signal Intensity of 13C12-BPS

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering low signal intensity issues during their experiments with 13C12-Bisphenol S (BPS). The following troubleshooting steps and frequently asked questions will help you identify and resolve common problems to achieve optimal signal for your analyses.

Troubleshooting Guide

Q1: I am seeing very weak or no signals in my 13C NMR spectrum of 13C12-BPS. What are the first things I should check?

When encountering weak or absent signals in your 13C NMR spectrum, it is crucial to first verify your sample preparation and the basic setup of the spectrometer.

• Sample Concentration: Ensure you have a sufficient concentration of your 13C12-BPS sample. While isotopic labeling enhances the signal compared to natural abundance 13C, a very dilute sample will still produce a weak signal.[1][2] If your sample is limited, consider using a smaller diameter NMR tube (e.g., Shigemi tube) to effectively increase the concentration.[2]

• Solvent: Use a high-quality deuterated solvent to minimize solvent signals that could obscure your compound's peaks.[3] Ensure the solvent fully dissolves your sample.

• NMR Tube: Use clean, high-quality NMR tubes. Contaminants can introduce noise and interfere with the signal.[1]

• Spectrometer Preparation: Before starting your experiment, ensure the spectrometer is properly locked on the deuterium (B1214612) signal of the solvent and that the probe is tuned and matched for the 13C frequency.[3][4] Proper shimming is also essential for good resolution and signal shape.[4]

Q2: My sample concentration is low. How can I maximize the signal for my 13C12-BPS sample?

For dilute samples, several strategies can be employed to enhance the signal-to-noise ratio.

• Increase the Number of Scans (NS): The signal-to-noise ratio increases with the square root of the number of scans.[3] For very dilute samples, a significantly higher number of scans may be necessary.

• Optimize Pulse Width: For carbons without directly attached protons, such as the quaternary carbons in BPS, using a shorter pulse width (e.g., a 30° or 45° flip angle instead of 90°) can lead to a substantial increase in signal intensity.[1][3] This is because a smaller flip angle allows for a shorter relaxation delay without saturating the signal.[3]

• Use a Cryoprobe: If available, using a cryogenically cooled probe can significantly boost the signal-to-noise ratio, typically by a factor of 3-4, by reducing thermal noise.[3]

Q3: I suspect the issue is with my NMR acquisition parameters. What are the optimal settings for 13C12-BPS?

Fine-tuning your acquisition parameters is critical for maximizing the signal of 13C-labeled compounds.[3] The following table summarizes recommended starting parameters for a 1D 13C NMR experiment of 13C12-BPS.

Parameter	Recommended Value	Rationale
Pulse Angle	30° - 45°	For carbons with long T1 relaxation times, like the quaternary carbons in BPS, a smaller flip angle allows for a shorter relaxation delay, enabling more scans in a given time.[3]
Relaxation Delay (D1)	1.0 - 2.0 s	A shorter relaxation delay can be used with a smaller pulse angle to increase the number of scans per unit time.[3][5]
Acquisition Time (AQ)	1.0 - 4.0 s	Longer acquisition times can improve resolution. A value of 1.0 s is often a good starting point.[3][4][5]
Number of Scans (NS)	≥ 1024	For dilute samples, a high number of scans is necessary to achieve a good signal-to-noise ratio.[3]
Decoupling	Proton broadband decoupling	This removes 13C-1H splitting, simplifying the spectrum and collapsing signal intensity into a single peak for each carbon.[6]

Q4: The quaternary carbon signals in my 13C12-BPS spectrum are particularly weak. How can I improve their intensity?

Quaternary carbons inherently produce weaker signals in proton-decoupled 13C NMR spectra because they lack directly attached protons, and therefore do not benefit from the Nuclear Overhauser Effect (NOE) enhancement.[1][7]

• Optimize Relaxation Delay: Quaternary carbons often have very long spin-lattice relaxation times (T1). To avoid signal saturation, a longer relaxation delay (D1) might be necessary if a larger pulse angle is used. Alternatively, using a smaller flip angle (e.g., 30°) allows for a shorter D1.[3]

• Use a Relaxation Agent: Adding a small amount of a paramagnetic relaxation agent, such as chromium(III) acetylacetonate (B107027) (Cr(acac)3), can shorten the T1 relaxation times of all carbons, including quaternaries, allowing for faster repetition of scans and improved signal intensity.[8]

Q5: Could the solvent I'm using affect the signal intensity of 13C12-BPS?

Yes, the choice of solvent can impact your results.

• Viscosity: Highly viscous solvents can lead to broader lines and reduced resolution. If you are using a viscous solvent like DMSO-d6, consider acquiring the spectrum at a slightly elevated temperature (e.g., 30-45 °C) to decrease the viscosity.[9]

• Solubility: Ensure your 13C12-BPS is fully dissolved in the chosen deuterated solvent to achieve the maximum possible concentration.[1]

Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting low signal intensity in 13C NMR experiments of 13C12-BPS.

Frequently Asked Questions (FAQs)

FAQ1: Why is the signal intensity in 13C NMR generally lower than in 1H NMR?

There are two primary reasons for the lower sensitivity of 13C NMR compared to 1H NMR:

• Natural Abundance: The natural abundance of the 13C isotope is only about 1.1%, while the 1H isotope is nearly 100% abundant.[2][10] Although using 13C12-BPS with 100% 13C enrichment overcomes this limitation, it is a crucial factor in natural abundance spectra.

• Gyromagnetic Ratio: The gyromagnetic ratio of 13C is about four times lower than that of 1H, which inherently leads to a weaker NMR signal.[2][6][10]

FAQ2: I've optimized all the parameters, but the signal is still low. What advanced techniques can I try?

If you are still struggling with low signal intensity after optimizing a standard 1D experiment, you can consider the following:

• 2D NMR Experiments: Techniques like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) can be very useful.[3] Since HSQC detects the more sensitive 1H nucleus, it is a more sensitive method than direct 13C detection for carbons with attached protons.[3] HMBC can help identify quaternary carbons by correlating them with protons that are two or three bonds away.

• Dynamic Nuclear Polarization (DNP): DNP is a technique that can enhance the signal by several orders of magnitude, but it requires specialized equipment.[3]

FAQ3: Is low signal intensity for 13C12-BPS also a problem in mass spectrometry?

In mass spectrometry (MS), the 13C labeling of BPS is generally advantageous. It is often used as an internal standard for the quantification of unlabeled BPS. The 13C12-BPS will have a distinct, higher mass than the unlabeled BPS, allowing for its clear detection and differentiation. Low signal intensity in MS would typically be related to factors such as poor ionization efficiency, low sample concentration, or issues with the mass spectrometer itself, rather than the isotopic labeling.

Experimental Protocols

Protocol 1: Standard 1D 13C NMR Experiment for 13C12-BPS

This protocol provides a starting point for acquiring a 1D 13C NMR spectrum of 13C12-BPS.

• Sample Preparation:

  • Dissolve an adequate amount of 13C12-BPS in a suitable deuterated solvent to the highest possible concentration.

  • Filter the sample into a clean 5 mm NMR tube.[3]

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock and shim the spectrometer on the deuterium signal of the solvent.[3]

  • Tune and match the 13C and 1H channels of the probe.[3]

• Acquisition Parameters (Bruker Example):

  • Load a standard 1D 13C experiment with proton decoupling (e.g., zgpg30).[3]

  • Set the spectral width (SW) to cover the expected chemical shift range (e.g., 220 ppm).

  • Set the transmitter frequency offset to the center of the spectrum.

  • Set the acquisition time (AQ) to 1.0 s.[5]

  • Set the relaxation delay (D1) to 2.0 s.[5]

  • Set the pulse angle to 30°.[3]

  • Set the number of scans (NS) to a minimum of 1024; increase as needed for your sample concentration.[3]

• Data Acquisition:

  • Start the acquisition.

• Data Processing:

  • Apply an exponential window function with a line broadening factor (LB) of 1-2 Hz to improve the signal-to-noise ratio.[5]

  • Perform a Fourier transform.

  • Phase and baseline correct the spectrum.

  • Reference the spectrum to an internal standard or the solvent peak.

References

• 1. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 2. nmr spectroscopy - 13C NMR spectrum only showing solvent - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. benchchem.com [benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 6. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. academics.su.edu.krd [academics.su.edu.krd]

Technical Support Center: Method Development for Bisphenol Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals developing methods for bisphenol analysis using labeled standards.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to use labeled internal standards in bisphenol analysis?

A1: Due to the complexity of biological and environmental samples, matrix effects can cause ion suppression or enhancement, leading to inaccurate quantification.[1][2] Isotopically labeled internal standards, such as BPA-d16, have nearly identical chemical and physical properties to the native analyte.[3] They co-elute with the target bisphenol and experience similar matrix effects, allowing them to compensate for variations in sample preparation, extraction recovery, and instrument response, which significantly improves the accuracy and precision of the analysis.[1][4] The use of external standard calibration is generally not recommended when using LC-MS or GC-MS for bisphenol quantification in complex matrices.[1]

Q2: What are the most common analytical techniques for bisphenol analysis?

A2: The most prevalent and powerful techniques are liquid chromatography (LC) or gas chromatography (GC) coupled with mass spectrometry (MS) or tandem mass spectrometry (MS/MS).[1] High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is widely recognized for its exceptional sensitivity and selectivity, enabling the detection of bisphenols at ultra-trace levels.[5][6] GC-MS is also frequently used but often requires a derivatization step to increase the volatility of the bisphenols.[4][6]

Q3: What are the primary sources of background contamination in bisphenol A (BPA) analysis?

A3: BPA is a high-production-volume chemical, and its widespread use leads to ubiquitous environmental contamination.[1][7] Common sources of background contamination in a laboratory setting include solvents (even LC-MS grade), reagents, plastic labware (e.g., pipette tips, centrifuge tubes), sample containers, and even the mobile phase of the chromatography system.[7][8][9] It is crucial to test all materials beforehand and use rigorous cleaning procedures, such as heating glassware to high temperatures, to minimize contamination.[3][9]

Q4: Which sample preparation technique is best for my matrix?

A4: The choice of technique depends heavily on the sample matrix. For liquid samples like water or urine, Solid-Phase Extraction (SPE) is the most commonly used method for cleanup and preconcentration.[1][10] For more complex matrices with high lipid content, such as fish or milk, more advanced techniques like Matrix Solid-Phase Dispersion (MSPD) or multi-step procedures combining Liquid-Liquid Extraction (LLE) and SPE may be necessary to remove interfering compounds like phospholipids.[2][5][11] Other methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) have also been adapted for bisphenol analysis in various food samples.[11]

Troubleshooting Guide

Issue 1: High Background Signal / Blank Contamination

Q: My blank samples show significant BPA peaks. How can I identify and eliminate the source of contamination?

A: High background is a notorious problem in ultra-trace bisphenol analysis.[9] A systematic approach is required to pinpoint the source.

• Workflow for Identifying Contamination:

  Caption: Troubleshooting workflow for identifying BPA background contamination.

• Recommended Actions:

  • Analyze the System: Start by performing a "void injection" without a vial to check for system carryover. If a peak appears, the contamination may be in the injection port, tubing, or mass spectrometer source.

  • Check Solvents: A common issue is the accumulation of BPA from a contaminated mobile phase onto the analytical column, especially during gradient elution.[7] This can be tested by injecting the mobile phase directly. Switching to isocratic elution with a higher percentage of organic solvent can sometimes solve this problem by preventing analyte enrichment on the column.[7][8]

  • Evaluate Labware: Avoid all contact with plastic materials where possible.[9] Use glassware that has been heated to at least 350-400°C for several hours.[3][12] Test different brands of pipette tips and syringe filters, as some can leach BPA.

  • Test Reagents: Prepare procedural blanks to test all reagents used during sample preparation. If contamination is detected, replace reagents one by one to find the source.

Issue 2: Poor Analyte Recovery

Q: My recovery for bisphenols is low and inconsistent, especially in fatty matrices. What can I do to improve it?

A: Low recovery is often due to inefficient extraction or matrix effects. Labeled internal standards can compensate for loss, but optimizing the extraction is key for robust method performance.

• Matrix-Specific Strategies:

  • High-Lipid Samples (e.g., fish, milk, adipose tissue): Lipids can interfere with extraction and cause significant ion suppression.[5] A defatting step is often necessary. Techniques like Matrix Solid-Phase Dispersion (MSPD) have proven effective by simultaneously extracting and purifying analytes from complex samples like gilthead sea bream.[11] Another approach involves a Liquid-Liquid Extraction (LLE) followed by a targeted SPE cleanup to remove phospholipids.[5]

  • Solid Samples (e.g., food, plastic): Efficient extraction from solid matrices is crucial. For plastics like polyethylene (B3416737) terephthalate (B1205515) (PET), a complete dissolution of the polymer followed by reprecipitation can be a critical step to release trapped BPA.[13][14] For solid foods, ultrasound-assisted extraction after sample disruption (e.g., with sand) can significantly improve extraction efficiency compared to ultrasound alone.[15]

  • Aqueous Samples (e.g., water, beverages): While often simpler, optimization is still required. Factors like sample pH, extraction time and temperature, and the addition of salt can significantly impact recovery in methods like headspace solid-phase microextraction (SPME).[16]

• Optimizing Extraction Parameters:

  • Solvent Choice: The choice of extraction solvent is critical. Acetonitrile (B52724) is commonly used in QuEChERS-based methods, while solvents like methyl tert-butyl ether are used in other SPE protocols.[11][17]

  • pH Adjustment: The ionization state of bisphenols can affect their extraction efficiency. Adjusting the sample pH can improve partitioning into the extraction solvent.[18][19] For example, one method adjusts the sample to pH 2 before SPE.[17]

  • Sorbent Selection: In SPE, the sorbent material must be carefully chosen. While C18 is common, specialized polymers like molecularly imprinted polymers (MIPs) or immunoaffinity columns can offer much higher selectivity and reduce matrix effects.[5][20][21]

Issue 3: Inconsistent Results and Poor Repeatability

Q: My results are not repeatable, even for the same sample. What could be the cause?

A: Poor repeatability at low concentration levels is a frequent challenge and can stem from several sources.

• Variable Background Contamination: If background BPA levels are unstable, it can lead to significant variation in results, especially near the limit of quantitation (LOQ).[7] Implementing the rigorous blank control measures described in Issue 1 is essential.

• Matrix Effects: Inconsistent matrix effects between samples can cause poor repeatability. The use of a co-eluting, isotopically labeled internal standard for every sample is the most effective way to correct for this variability.[1]

• Chromatographic Issues: Changes in column conditioning time during a gradient run can alter the amount of mobile-phase-borne BPA that elutes, affecting results.[7] Ensuring a consistent and adequate column equilibration time between injections is critical. Switching to an isocratic method can also eliminate this specific problem.[7]

• Sample Non-Homogeneity: For solid samples, ensuring the portion taken for analysis is representative of the whole is crucial. Proper homogenization, grinding, or mixing of the bulk sample before weighing is required.

Quantitative Data Summary

The following tables summarize the performance of various published methods for bisphenol analysis.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) in Various Matrices

Analyte(s)	Matrix	Technique	LOD	LOQ	Reference
BPA	Polyethylene Terephthalate (PET)	LC-MS/MS	1.0 ng/g	3.3 ng/g	[13][14]
BPA, ClxBPAs	Human Plasma	LC-MS/MS	-	0.005 - 0.1 ng/mL	[22]
BPA, E2, TT	Testis, Adipose Tissue	LC-MS/MS	0.03 - 0.08 ng/mL	0.12 - 0.3 ng/mL	[5]
BPA, BPS, BPF	Gilthead Seabream	HPLC-MS	0.11 - 0.68 µg/kg	0.37 - 2.28 µg/kg	[11]
8 Bisphenols	Bottled Water	UPLC-MS/MS	0.030 - 0.075 µg/L	0.10 - 0.25 µg/L	[6]
8 Bisphenols	PET/rPET	UPLC-MS/MS	0.00030 - 0.00075 mg/kg	0.0010 - 0.0025 mg/kg	[6]
11 Bisphenols	Ready-made Meals	LC-MS/MS	0.025 - 0.140 µg/kg	-	[15]
BPA	Water	GC/MS	0.5 µg/L	-	[16]

Table 2: Method Performance Metrics

Matrix	Method Highlights	Recovery (%)	RSD (%)	Reference
Polyethylene Terephthalate (PET)	Polymer Dissolution/Reprecipitation	89 - 107	< 7.6	[13][14]
Gilthead Seabream	Matrix Solid-Phase Dispersion (MSPD)	70 - 92	< 10	[11]
Aquatic Products	Immunoaffinity Cleanup	74 - 106	< 12	[21]
Ready-made Meals	Ultrasound-Assisted Extraction + SPE	-	≤ 10	[15]
Water	Headspace SPME	-	< 10	[16]

Experimental Protocols

Protocol 1: General Method for Bisphenol Analysis in Aqueous Samples by SPE and LC-MS/MS

This protocol provides a generalized workflow. Specific parameters such as sorbent type, solvent volumes, and gradient conditions should be optimized for the specific bisphenols and matrix of interest.

• Workflow Diagram:

  Caption: General workflow for bisphenol analysis using SPE and LC-MS/MS.

• Detailed Steps:

  • Sample Preparation:

    • Collect a 250 mL water sample in a pre-cleaned glass container.[17]

    • Add a known amount of isotopically labeled internal standard solution (e.g., BPA-d16).[23]

    • Adjust the sample pH to 2 using a suitable acid.[17]

  • Solid-Phase Extraction (SPE):

    • Condition an SPE cartridge (e.g., C18 or a specialized polymer) by passing 10 mL of methanol followed by 5 mL of water.[3]

    • Load the prepared sample onto the cartridge under a gentle vacuum.

    • Wash the cartridge with a solution designed to remove polar interferences without eluting the target analytes (e.g., 3 mL of 5% aqueous methanol).[4]

    • Dry the cartridge thoroughly under vacuum.

    • Elute the bisphenols with an appropriate organic solvent (e.g., 6 mL of methanol or methyl tert-butyl ether).[4][17]

  • Concentration and Analysis:

    • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of the initial mobile phase composition (e.g., 50:50 water:methanol).[17]

    • Transfer the final extract to an autosampler vial.

    • Inject the sample into the LC-MS/MS system.

  • LC-MS/MS Conditions:

    • Column: A C18 or F5 reversed-phase column is commonly used.[5][22]

    • Mobile Phase: A gradient of water (A) and an organic solvent like methanol or acetonitrile (B), often with a modifier like formic acid, is typical.[22][24]

    • Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with negative electrospray ionization (ESI).[5][22] At least two specific precursor-to-product ion transitions should be monitored for each analyte and labeled standard for confident identification and quantification.[5]

References

• 1. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 2. researchgate.net [researchgate.net]
• 3. nihs.go.jp [nihs.go.jp]
• 4. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Development and validation of a LC-MS/MS method for the analysis of bisphenol a in polyethylene terephthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development and validation of a LC–MS/MS method for the analysis of bisphenol a in polyethylene terephthalate [ricerca.unityfvg.it]
• 15. researchgate.net [researchgate.net]
• 16. Determination of bisphenol A in water by isotope dilution headspace solid-phase microextraction and gas chromatography/mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. infinitalab.com [infinitalab.com]
• 18. Efficient magnetic sorbent for extracting bisphenol A from aqueous samples - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. mdpi.com [mdpi.com]
• 20. Development of low matrix effects method for the analysis of bisphenol A and bisphenol S in aquatic products by immunoaffinity purification [agris.fao.org]
• 21. 2024.sci-hub.se [2024.sci-hub.se]
• 22. sciex.com [sciex.com]
• 23. academic.oup.com [academic.oup.com]
• 24. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]

reducing background contamination in bisphenol S quantification

Welcome to the technical support center for Bisphenol S (BPS) quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background contamination in their experiments.

Frequently Asked Questions (FAQs)

1. What are the primary sources of background BPS contamination in the laboratory?

Bisphenol S (BPS), a common substitute for Bisphenol A (BPA), is now ubiquitous in the environment and, consequently, in laboratory settings.[1] Background contamination can arise from various sources, significantly impacting the accuracy of trace-level quantification. The primary sources include:

• Laboratory Plastics: Many common laboratory plastics can leach BPS. This includes, but is not limited to, polycarbonate, polystyrene, and even some polypropylene (B1209903) products.[2][3] While "BPA-free" products are common, they may contain other bisphenols like BPS, which can also leach into solutions.[4][5]

• Solvents and Reagents: High-purity solvents and reagents are crucial, as even trace amounts of BPS can be present in lower-grade chemicals.[1]

• Water Purification Systems: Components within water purification systems, such as polysulfone ultrafilters, have been shown to leach bisphenols.[6] Unfiltered tap water can also be a source of contamination.[7][8]

• Sample Handling and Storage: Contamination can be introduced during sample preparation and storage through contact with contaminated surfaces, pipette tips, autosampler vials, and septa.[1][9][10]

• Laboratory Environment: Dust and airborne particles in the lab can contain BPS, which can settle into samples, solvents, or on labware.[1]

2. I am observing a persistent BPS peak in my blank injections. How can I troubleshoot this?

A persistent BPS peak in blank injections is a common issue indicating systemic contamination. The following troubleshooting guide can help identify and eliminate the source of the contamination.

Troubleshooting Workflow for Persistent BPS in Blanks

Caption: Troubleshooting workflow for identifying the source of persistent BPS background contamination.

Experimental Protocol: Isolating the Source of Contamination

• Solvent Check:

  • Acquire fresh, unopened bottles of high-purity, LC-MS grade water, acetonitrile, and methanol (B129727).

  • Directly inject each solvent into the LC-MS system.

  • If a BPS peak is observed, the solvent is contaminated. Discard and obtain a new lot from a different supplier.

• System Check (without column):

  • Remove the analytical column and replace it with a zero-dead-volume union.

  • Run your analytical gradient with fresh, verified clean solvents.

  • If a BPS peak persists, the contamination is within the LC system (tubing, pump, degasser). A thorough system flush with isopropanol (B130326) followed by methanol is recommended.

• Vial and Cap Check:

  • Fill a new, clean glass autosampler vial with verified clean solvent.

  • Use a new cap with a PTFE-lined septum.

  • Inject the sample.

  • If a BPS peak appears, the vials or caps are the source of contamination. Switch to a different brand of certified low-bleed vials and septa.

• Procedural Blank:

  • If the above checks are clear, the contamination is likely from the sample preparation process.

  • Perform a full procedural blank, including all steps, labware, and reagents used for actual samples, but without the sample matrix.

  • This will help pinpoint the specific step or piece of equipment introducing the contamination.

3. How much BPS can leach from different types of laboratory plastics?

While specific quantitative data for BPS leaching from various laboratory plastics is not extensively available, studies on the structurally similar compound BPA provide valuable insights. BPS has been shown to leach from polystyrene, with the rate influenced by temperature and particle size.[2] Given their structural similarities, it is reasonable to expect BPS to exhibit comparable leaching behavior to BPA from plastics like polycarbonate and polypropylene.

Table 1: Leaching of Bisphenol A (BPA) from Various Plastic Labware (as a proxy for BPS)

Plastic Type	Labware	Leaching Conditions	BPA Concentration Detected	Reference
Polycarbonate	Animal Cages (used)	Water at room temperature	Up to 310 µg/L	[11]
Polycarbonate	Drinking Bottles	Water at room temperature	0.20 to 0.79 ng/hour	[12]
Polycarbonate	Drinking Bottles	Boiling water (100°C)	Up to 55-fold increase in leaching rate	[12]
Polystyrene	Take-out Containers	-	Mean of 552 ng/g (in containers from China)	[3]
Polypropylene	Centrifuge Tube	Long-term storage	Potential for leaching of plastic additives	[13]

Note: These values should be considered as estimates for potential BPS leaching. It is always recommended to perform blank analysis with your specific labware to determine the actual background contribution.

4. What are the best practices for cleaning labware to minimize BPS contamination?

A rigorous cleaning protocol is essential for removing trace levels of BPS from laboratory glassware and other reusable items.

Recommended Labware Cleaning Protocol

Caption: A step-by-step protocol for cleaning laboratory equipment to minimize BPS contamination.

Detailed Experimental Protocol for Labware Cleaning:

• Pre-rinse: For glassware that contained organic solutions, rinse 2-3 times with a high-purity solvent like acetone or ethanol to remove the bulk of the residue.[14]

• Wash: Use a laboratory-grade, phosphate-free detergent and hot water.[15] Scrub all surfaces thoroughly with a brush dedicated to cleaning labware for trace analysis.

• Tap Water Rinse: Rinse the labware extensively with tap water (at least 3-5 times) to remove all detergent residues.

• Deionized Water Rinse: Rinse another 3-5 times with deionized (DI) water.

• High-Purity Solvent Rinse: Perform a final rinse with a high-purity, LC-MS grade solvent, such as methanol or acetonitrile, that is compatible with your subsequent analysis. This helps to remove any remaining organic contaminants.

• Drying: Dry glassware in an oven at a temperature appropriate for the material (e.g., 110-140°C for borosilicate glass).[16] Avoid using plastic drying racks that could be a source of contamination.

• Storage: Once cooled, immediately cover the openings of the labware with clean aluminum foil or store in a clean, closed cabinet to prevent contamination from laboratory air and dust.

5. What are the recommended sample handling practices to avoid BPS contamination?

Minimizing contact with potential sources of contamination is key during sample handling.

Best Practices for Sample Handling:

• Personal Protective Equipment (PPE): Always wear nitrile gloves and change them frequently, especially after touching any potentially contaminated surfaces.[17][18]

• Use of Glassware: Whenever possible, use glass volumetric flasks, pipettes, and vials instead of plastic.[1] If plasticware is unavoidable, choose polypropylene and pre-rinse it with a high-purity solvent.

• Dedicated Equipment: Use dedicated glassware and equipment for handling standards, samples, and blanks to prevent cross-contamination.[17]

• Minimize Exposure: Keep samples and solutions covered as much as possible to avoid contamination from the laboratory air.[17]

• Solvent and Reagent Purity: Use the highest purity solvents and reagents available (e.g., LC-MS grade).[19]

• Procedural Blanks: Regularly prepare and analyze procedural blanks alongside your samples to monitor for any background contamination introduced during the sample preparation workflow.[20]

By implementing these troubleshooting guides and best practices, researchers can significantly reduce background BPS contamination and improve the accuracy and reliability of their quantification results.

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding plasticiser leaching from polystyrene microplastics [researchonline.jcu.edu.au]
• 3. Twenty bisphenol analogues in take-out polystyrene-made food containers: concentration levels, simulated migration, and risk evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hydrocellusa.com [hydrocellusa.com]
• 5. hamiltoncompany.com [hamiltoncompany.com]
• 6. researchgate.net [researchgate.net]
• 7. Effects of Water Bottle Materials and Filtration on Bisphenol A Content in Laboratory Animal Drinking Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of Water Bottle Materials and Filtration on Bisphenol A Content in Laboratory Animal Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. waters.com [waters.com]
• 11. Bisphenol A is released from used polycarbonate animal cages into water at room temperature [pubs.usgs.gov]
• 12. Bisphenol A is released from polycarbonate drinking bottles and mimics the neurotoxic actions of estrogen in developing cerebellar neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 13. arxiv.org [arxiv.org]
• 14. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 15. nist.gov [nist.gov]
• 16. feedhaccp.org [feedhaccp.org]
• 17. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 18. aurorabiomed.com [aurorabiomed.com]
• 19. Bisphenol A leachate from polystyrene microplastics has species-specific impacts on scleractinian corals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. blog.omni-inc.com [blog.omni-inc.com]

stability of 4,4'-Sulfonyldiphenol-13C12 in different solvents

This technical support center provides guidance on the stability of 4,4'-Sulfonyldiphenol-¹³C₁₂ in various solvents, addressing common issues researchers, scientists, and drug development professionals may encounter during their experiments. The information presented is primarily based on the non-labeled analogue, 4,4'-Sulfonyldiphenol (Bisphenol S, BPS), as the isotopic labeling is not expected to significantly alter its chemical stability.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 4,4'-Sulfonyldiphenol-¹³C₁₂?

A1: 4,4'-Sulfonyldiphenol-¹³C₁₂ is a stable compound under standard laboratory conditions.[1] It is important to store it below +30°C. However, it is incompatible with strong bases, acid chlorides, acid anhydrides, and strong oxidizing agents, which can cause degradation.[1]

Q2: In which solvents is 4,4'-Sulfonyldiphenol-¹³C₁₂ soluble?

A2: Based on data for the unlabeled compound, it is easily soluble in alcohols, ethers, and dimethyl sulfoxide (B87167) (DMSO).[2] It is also soluble in hot water and alkali solutions, but only slightly soluble in cold water and aromatic hydrocarbons.

Q3: Are there any known degradation pathways for 4,4'-Sulfonyldiphenol?

A3: While specific degradation pathways in common organic solvents are not extensively detailed in the provided search results, degradation can be induced under stress conditions. Forced degradation studies, which are used to intentionally break down a molecule, can help establish degradation pathways.[3][4] Such studies often involve exposure to heat, light, varying pH, and oxidizing agents.[3] For instance, studies on the degradation of Bisphenol S in aqueous solutions by advanced oxidation processes have identified hydroxylation and electron transfer as potential degradation mechanisms.[5]

Q4: How can I test the stability of 4,4'-Sulfonyldiphenol-¹³C₁₂ in my specific solvent?

A4: A stability study can be conducted by dissolving the compound in the solvent of interest and monitoring its concentration over time using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6] It is recommended to perform this at different temperatures and time points to assess the stability under your experimental conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound appears to be degrading in the solvent.	The solvent may be incompatible (e.g., contains strong bases or oxidizing agents).	Check the purity of the solvent. If the solvent is inherently incompatible, consider using an alternative solvent from the solubility table.[1]
The solution may have been exposed to light or high temperatures.	Store the solution protected from light and at a controlled, cool temperature.
Inconsistent analytical results when measuring concentration.	The compound may not be fully dissolved.	Ensure the compound is completely dissolved by gentle heating or sonication, provided this does not induce degradation.[7]
The analytical method is not stability-indicating.	Develop and validate an analytical method (e.g., HPLC) that can separate the parent compound from any potential degradation products.[8]
Precipitation of the compound from the solution over time.	The concentration of the compound exceeds its solubility at a given temperature.	Prepare a solution at a concentration known to be below the solubility limit at the storage temperature. Refer to the solubility data.
The solvent is evaporating.	Ensure the container is properly sealed to prevent solvent evaporation.

Data Presentation

Table 1: Solubility of 4,4'-Sulfonyldiphenol

Solvent	Solubility	Reference
Alcohol	Easily Soluble
Ether	Easily Soluble
Dimethyl Sulfoxide (DMSO)	Easily Soluble	[2]
Hot Water	Easily Soluble
Alkali Solution	Easily Soluble
Cold Water	1.1 g/L (20 °C)	[1]
Aromatic Hydrocarbons	Slightly Soluble
Benzene	Slightly Soluble	[2]

Experimental Protocols

Protocol: Assessing the Stability of 4,4'-Sulfonyldiphenol-¹³C₁₂ in a Chosen Solvent

This protocol outlines a general procedure for a forced degradation study to evaluate the stability of 4,4'-Sulfonyldiphenol-¹³C₁₂.[3][4]

1. Preparation of Stock Solution:

• Accurately weigh a known amount of 4,4'-Sulfonyldiphenol-¹³C₁₂.

• Dissolve it in the chosen solvent to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

2. Application of Stress Conditions:

• Control: Store a portion of the stock solution at a reference condition (e.g., 4°C, protected from light).[8]

• Thermal Stress: Incubate a portion of the stock solution at an elevated temperature (e.g., 40°C, 60°C).

• Photostability: Expose a portion of the stock solution to a controlled light source (e.g., UV lamp).[8]

• Oxidative Stress: Add a controlled amount of an oxidizing agent (e.g., a small percentage of hydrogen peroxide) to a portion of the stock solution.[8]

3. Time Points:

• Withdraw aliquots from each condition at specified time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

4. Sample Analysis:

• Analyze the aliquots using a validated stability-indicating HPLC or LC-MS method. This method must be able to separate the parent compound from any degradation products.[6][8]

• Quantify the peak area of 4,4'-Sulfonyldiphenol-¹³C₁₂ at each time point.

5. Data Analysis:

• Calculate the percentage of the compound remaining at each time point relative to the initial concentration (time 0).

• Plot the percentage of the remaining compound against time for each stress condition to determine the degradation rate.

Mandatory Visualization

Caption: Experimental workflow for stability testing of 4,4'-Sulfonyldiphenol-¹³C₁₂.

Caption: Troubleshooting logic for stability issues.

References

• 1. 4,4'-Sulfonyldiphenol | CAS#:80-09-1 | Chemsrc [chemsrc.com]
• 2. Bisphenol S | C12H10O4S | CID 6626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. acdlabs.com [acdlabs.com]
• 5. mdpi.com [mdpi.com]
• 6. enamine.net [enamine.net]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Calibration Curve Issues with 13C Labeled Internal Standards

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered when using 13C labeled internal standards for quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: Why are 13C-labeled internal standards preferred for quantitative LC-MS/MS analysis?

A1: 13C-labeled internal standards (IS) are considered the gold standard for quantitative mass spectrometry for several reasons. They have nearly identical chemical and physical properties to the analyte of interest. This ensures they behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variations in extraction recovery, matrix effects, and instrument response.[1][2] Unlike deuterium-labeled standards, 13C-labeled IS are less likely to exhibit chromatographic separation from the analyte, which is crucial for accurate correction of matrix effects.[3][4]

Q2: What are the primary causes of non-linear calibration curves when using 13C-labeled internal standards?

A2: Non-linearity in calibration curves, even with 13C-labeled internal standards, can stem from several factors:

• Inherent Non-Linearity of Isotope Dilution: Isotope dilution mass spectrometry (IDMS) calibration curves are often inherently non-linear, and fitting them with a linear model can introduce inaccuracies, even with a high coefficient of determination (R² > 0.99).[5][6]

• Detector or Ion Source Saturation: At high concentrations, the mass spectrometer's detector or ion source can become saturated, leading to a plateau in the signal response.[7]

• Matrix Effects: Co-eluting matrix components can suppress or enhance the ionization of the analyte and/or the internal standard to different extents, causing a non-linear relationship between the concentration and the response ratio.[7]

• Isotopic Contribution (Cross-Talk): The natural isotopic abundance of the analyte can contribute to the signal of the 13C-labeled internal standard, and vice-versa. This becomes more pronounced for analytes with higher molecular weights or those containing elements with multiple isotopes.[8]

Q3: What are acceptable performance criteria for a calibration curve using a 13C-labeled internal standard?

A3: Regulatory agencies such as the FDA and EMA provide guidelines for the acceptance of calibration curves in bioanalytical method validation.[5][9][10] Key criteria are summarized in the table below.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues with calibration curves using 13C-labeled internal standards.

Issue 1: Poor Linearity of the Calibration Curve (R² < 0.99)

Question: My calibration curve has a low coefficient of determination (R² < 0.99) or shows a clear non-linear trend. What are the potential causes and how can I fix it?

Answer: A non-linear calibration curve can be indicative of several underlying issues. Follow the troubleshooting workflow below to identify and resolve the problem.

Troubleshooting Workflow for Non-Linear Calibration Curves

Caption: Troubleshooting workflow for non-linear calibration curves.

Step-by-Step Guide:

• Verify the Internal Standard (IS):

  • Purity: Ensure the purity of the 13C-labeled IS. Impurities can interfere with the analyte or the IS signal.

  • Concentration: Double-check the concentration of the IS spiking solution. An inaccurate concentration will lead to a systematic error in the response ratios.

  • Stability: Confirm the stability of the IS in the solvent and in prepared samples over the analysis time. Degradation of the IS will result in a changing response.

• Investigate Matrix Effects:

  • Prepare a calibration curve in a clean solvent (e.g., methanol (B129727) or acetonitrile) and compare it to the curve prepared in the biological matrix. A significant difference in the slopes indicates matrix effects.

  • Perform a post-extraction addition experiment (see Experimental Protocols) to quantify the extent of ion suppression or enhancement.

• Evaluate Detector and Ion Source Saturation:

  • Dilute the highest concentration standards and re-inject them. If the diluted standards now fall on the linear portion of the curve, saturation is likely occurring.

  • Examine the peak shapes of the high concentration standards. Flat-topped peaks are a clear sign of detector saturation.

• Optimize the LC-MS/MS Method:

  • IS Concentration: Adjust the concentration of the 13C-labeled IS to be in the middle of the analyte's expected concentration range.

  • Chromatography: Improve the chromatographic separation to remove co-eluting interferences.

  • Ionization Source: Optimize source parameters (e.g., gas flows, temperature, voltage) to improve ionization efficiency and reduce matrix effects.

• Re-prepare Calibration Standards:

  • If the above steps do not resolve the issue, re-prepare the calibration standards from fresh stock solutions, paying close attention to pipetting and dilution accuracy.

Issue 2: Poor Precision and/or Accuracy in Quality Control (QC) Samples

Question: My QC samples are failing to meet the acceptance criteria (e.g., >15% CV or >15% deviation from the nominal concentration), even though my calibration curve looks good. What should I do?

Answer: Inconsistent QC results often point to variability in sample preparation or matrix effects that differ between samples.

Troubleshooting Steps:

• Review Sample Preparation: Ensure that the sample preparation procedure is being followed consistently for all samples, including QCs and calibrators. Inconsistent extraction recovery can lead to high variability.

• Assess Matrix Effects Variability: Different lots of biological matrix can have varying compositions, leading to different degrees of ion suppression or enhancement.[9] It is advisable to test the method with multiple lots of the matrix during validation.

• Ensure Co-elution of Analyte and IS: Verify that the analyte and the 13C-labeled IS are co-eluting. Even small differences in retention time can expose them to different matrix effects, reducing the effectiveness of the IS.[3][11]

• Check for Analyte Stability: The analyte may be unstable in the biological matrix or during the sample preparation process. Conduct stability experiments to assess freeze-thaw, short-term, and long-term stability.

Data Presentation

The following tables summarize the typical acceptance criteria for calibration curves and quality control samples based on regulatory guidelines.

Table 1: Acceptance Criteria for Calibration Curve Performance

Parameter	Acceptance Criteria	Reference
Number of Standards	Minimum of 6 non-zero standards	[3][12]
Correlation Coefficient (r)	≥ 0.99 (or coefficient of determination R² ≥ 0.98)	[13]
Accuracy	Back-calculated concentrations should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ)	[5][12]
Curve Fit	At least 75% of the non-zero standards must meet the accuracy criteria	[12]

Table 2: Acceptance Criteria for Quality Control (QC) Samples

Parameter	Acceptance Criteria	Reference
Accuracy	The mean concentration should be within ±15% of the nominal value (±20% at LLOQ)	[5][11]
Precision (CV%)	Within-run and between-run CV should not exceed 15% (20% at LLOQ)	[5][11]
QC Sample Acceptance	At least 67% of the total QCs and at least 50% at each concentration level should meet the accuracy criteria	[12]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

This protocol describes a general procedure for preparing calibration standards and QC samples for a quantitative LC-MS/MS assay using a 13C-labeled internal standard.

• Prepare Stock Solutions:

  • Analyte Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of the analytical standard and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) in a Class A volumetric flask.

  • Internal Standard (IS) Stock Solution (e.g., 1 mg/mL): Prepare the 13C-labeled IS stock solution in the same manner as the analyte stock solution.

  • QC Stock Solution: It is highly recommended to prepare the QC stock solution from a separate weighing of the analytical standard to ensure an independent assessment of accuracy.[12]

• Prepare Working Solutions:

  • Analyte Working Solutions: Perform serial dilutions of the analyte stock solution to create a series of working solutions that will be used to spike the calibration standards.

  • QC Working Solutions: Similarly, prepare working solutions for the low, medium, and high QC samples from the QC stock solution.

  • IS Working Solution: Dilute the IS stock solution to a concentration that will result in a consistent and robust signal when added to all samples. A common target is a concentration in the mid-range of the calibration curve.

• Prepare Calibration Standards:

  • Aliquot the blank biological matrix (e.g., plasma, urine) into a series of tubes.

  • Spike each tube with a small volume (typically 1-5% of the total volume to avoid altering the matrix composition) of the appropriate analyte working solution to achieve the desired concentrations for the calibration curve.

  • Include a blank sample (matrix only) and a zero sample (matrix + IS).

• Prepare Quality Control Samples:

  • In a similar manner to the calibration standards, spike blank matrix with the QC working solutions to prepare low, medium, and high QC samples.

• Sample Processing:

  • Add a constant volume of the IS working solution to every sample, including calibration standards, QCs, and unknown samples (except for the blank).

  • Proceed with the sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

Protocol 2: Post-Extraction Addition Experiment to Evaluate Matrix Effects

This experiment quantifies the extent of ion suppression or enhancement caused by the sample matrix.

• Prepare Three Sets of Samples:

  • Set A (Analyte in Solvent): Spike the analyte and IS into a clean solvent that mimics the final composition of the extracted samples.

  • Set B (Analyte Spiked in Post-Extracted Matrix): Extract at least six different lots of blank biological matrix. After the final extraction step, spike the analyte and IS into the extracted matrix.

  • Set C (Analyte Spiked Pre-Extraction): Spike the analyte and IS into the blank biological matrix before the extraction process.

• Analyze the Samples: Analyze all three sets of samples using the LC-MS/MS method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%ME):

    • %ME = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

    • Values between 85% and 115% are often considered acceptable.

  • Recovery (%RE):

    • %RE = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (%PE):

    • %PE = (Peak Area in Set C / Peak Area in Set A) * 100 = (%ME * %RE) / 100

Mandatory Visualization

Caption: Experimental workflow for quantitative analysis using a 13C-labeled IS.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. youtube.com [youtube.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. pharmoutsource.com [pharmoutsource.com]
• 12. LC-MS/MS Quantitative Assays | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 13. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Bisphenol S Analysis: Isotope Dilution vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of bisphenol S (BPS) is critical for assessing its potential risks and understanding its metabolic fate. This guide provides a comprehensive comparison of an isotope dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, utilizing a stable isotope-labeled internal standard analogous to 4,4'-Sulfonyldiphenol-13C12, against alternative analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

The use of a stable isotope-labeled internal standard, such as 4,4'-Sulfonyldiphenol-13C12 or its deuterated analog (BPS-d8), in LC-MS/MS analysis is widely regarded as the gold standard for the quantification of small molecules like BPS. This approach offers superior accuracy and precision by compensating for variations in sample preparation, matrix effects, and instrument response. This guide presents supporting experimental data and detailed protocols to aid researchers in selecting the most appropriate method for their specific analytical needs.

Comparative Analysis of Method Performance

The following table summarizes the key performance parameters of the different analytical methods for the determination of bisphenol S. The data presented is a synthesis of findings from multiple studies.

Parameter	Isotope Dilution LC-MS/MS (using BPS-d8)	GC-MS (with Derivatization)	HPLC-UV
Linearity (Range)	5 – 1,000 ng/mL[1]	0.005 - 500 µg/L[2]	0.1 - 100.0 mg/L[3]
Correlation Coefficient (r²)	≥ 0.99[1]	≥ 0.997[2]	Not consistently reported
Limit of Detection (LOD)	0.862 ng/mL (total BPS)[1]	0.4 - 64 ng/L[2]	0.3 mg/kg[3]
Limit of Quantification (LOQ)	5.0 ng/mL[1]	1.3 - 194 ng/L[2]	Not consistently reported
Accuracy (Recovery)	≥ 93.1%[1]	85 - 122%[2]	79.1% - 104%[3]
Precision (RSD)	≤ 7.7%[1]	< 8%[2]	0.040% - 0.68%[3]

Experimental Protocols

Detailed methodologies for the three compared analytical techniques are provided below.

Method 1: Isotope Dilution Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method, adapted from a validated protocol for BPS in biological matrices, is highly specific and sensitive.[1] While the original study utilized BPS-d8, the protocol is directly applicable for 4,4'-Sulfonyldiphenol-13C12 as the internal standard due to their chemical similarities.

1. Sample Preparation (Plasma)

• To 100 µL of plasma sample, add the internal standard solution (e.g., 4,4'-Sulfonyldiphenol-13C12 in methanol).

• For total BPS measurement, incubate the sample with β-glucuronidase/sulfatase enzyme to deconjugate BPS metabolites.

• Precipitate proteins by adding acetonitrile.

• Vortex and centrifuge the sample.

• Transfer the supernatant for analysis.

2. UPLC-MS/MS Analysis

• Chromatographic Column: A suitable reversed-phase column, such as a C18, is used for separation.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, often with a modifier like formic acid or ammonium (B1175870) fluoride, is employed.[4]

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

• MRM Transitions:

  • BPS: Monitor the transition of the precursor ion (m/z 249) to a specific product ion.

  • 4,4'-Sulfonyldiphenol-13C12: Monitor the transition of the precursor ion (m/z 261) to its corresponding product ion.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This method is suitable for the analysis of BPS in various matrices but requires a derivatization step to increase the volatility of the analyte.

1. Sample Extraction and Derivatization

• Extract BPS from the sample matrix using a suitable solvent (e.g., dichloromethane).

• Evaporate the solvent and reconstitute the residue in a derivatization-compatible solvent like acetone.[5][6]

• Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), to the extract.[5][6][7]

• Heat the mixture to facilitate the derivatization reaction.

2. GC-MS Analysis

• GC Column: Use a non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injector: Operate in splitless mode.

• Oven Temperature Program: A programmed temperature ramp is used to separate the derivatized BPS from other components.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode, monitoring characteristic ions of the derivatized BPS.

Method 3: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is less sensitive and specific than mass spectrometry-based methods but can be a cost-effective option for screening or analyzing samples with higher concentrations of BPS.[3]

1. Sample Preparation

• Extract BPS from the sample using a suitable solvent such as methanol.[3]

• Concentrate the extract and reconstitute it in the mobile phase.

• Filter the sample through a 0.45 µm filter before injection.[3]

2. HPLC-UV Analysis

• Chromatographic Column: A C18 reversed-phase column is commonly used.[3]

• Mobile Phase: An isocratic or gradient mixture of water and methanol or acetonitrile.[3]

• UV Detector: Monitor the absorbance at the wavelength of maximum absorbance for BPS, which is around 259 nm.[3]

Visualizing the Method Validation Workflow

A crucial aspect of any analytical method is its validation, which ensures the reliability of the generated data. The following diagram illustrates a typical workflow for the validation of an analytical method for BPS.

Caption: Workflow for analytical method validation.

References

• 1. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. USAEME-GC/MS Method for Easy and Sensitive Determination of Nine Bisphenol Analogues in Water and Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Determination of Bisphenol S in Kitchen Papers [qikan.cmes.org]
• 4. Development and Interlaboratory Validation of Two Fast UPLC–MS-MS Methods Determining Urinary Bisphenols, Parabens and Phthalates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. library.dphen1.com [library.dphen1.com]

A Head-to-Head Comparison of Isotope-Labeled Internal Standards for Bisphenol S Analysis: 4,4'-Sulfonyldiphenol-¹³C₁₂ vs. Deuterated BPS

In the realm of quantitative analysis, particularly in bioanalytical and environmental studies, the use of stable isotope-labeled (SIL) internal standards is paramount for achieving accuracy and precision. When analyzing Bisphenol S (BPS), a common substitute for Bisphenol A, researchers are often faced with the choice between different isotopically labeled standards. This guide provides an objective comparison between two such standards: 4,4'-Sulfonyldiphenol-¹³C₁₂ and deuterated Bisphenol S (BPS-d₈).

This comparison is tailored for researchers, scientists, and drug development professionals who rely on robust analytical methodologies, such as liquid chromatography-mass spectrometry (LC-MS), for the quantification of BPS in various matrices.

Executive Summary

4,4'-Sulfonyldiphenol-¹³C₁₂ emerges as the superior choice for an internal standard in most applications due to the inherent stability of the ¹³C label, which eliminates the risk of isotopic exchange. This stability ensures greater accuracy and reliability in quantitative assays. While deuterated BPS is a more economical and commonly used alternative, it is susceptible to hydrogen-deuterium (H/D) exchange and can exhibit chromatographic shifts, potentially compromising data integrity. The choice between the two will ultimately depend on the specific requirements of the assay, including the need for the highest level of accuracy versus budgetary constraints.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative parameters for 4,4'-Sulfonyldiphenol-¹³C₁₂ and deuterated BPS.

Feature	4,4'-Sulfonyldiphenol-¹³C₁₂	Deuterated BPS (e.g., BPS-d₈)	References
Isotopic Purity	Typically >99%	Typically >98%	[1][2][3]
Chemical Purity	≥96.92%	≥98%	[1][2]
Mass Shift from Analyte	+12 Da	+8 Da	[1][2]
Risk of Isotopic Exchange	None	Possible under certain pH and temperature conditions	[4][5]
Chromatographic Behavior	Co-elutes with the analyte	Potential for slight retention time shifts	[6][7]
Relative Cost	Higher	Lower	[4][5]

Performance Characteristics

The ideal SIL internal standard should mimic the analyte's behavior throughout sample preparation and analysis without interfering with its measurement.[4][6] Here's a breakdown of how these two standards perform:

• Accuracy and Precision : Due to the stability of the ¹³C label, 4,4'-Sulfonyldiphenol-¹³C₁₂ generally provides higher accuracy and precision in quantitative bioanalysis.[8] Deuterated standards can sometimes introduce variability due to potential isotopic exchange and different recoveries compared to the analyte.[7]

• Matrix Effects : Both standards are effective in compensating for matrix effects, a common challenge in the analysis of complex samples like plasma or urine.[8][9] The SIL standard experiences similar ionization suppression or enhancement as the analyte, leading to a more accurate quantification.

• Stability : ¹³C-labeled compounds are not susceptible to back-exchange, making them chemically and isotopically stable under a wide range of experimental conditions.[4] Deuterium labels, particularly those on aromatic rings, can be prone to exchange with protons from the solvent, especially under acidic or basic conditions or at elevated temperatures.[5]

Experimental Protocols

A detailed methodology for the analysis of BPS in human urine using an isotope dilution LC-MS/MS method is provided below. This protocol can be adapted for use with either 4,4'-Sulfonyldiphenol-¹³C₁₂ or deuterated BPS as the internal standard.

Objective: To quantify the concentration of Bisphenol S in human urine samples.

Materials:

• Human urine samples

• Bisphenol S analytical standard

• 4,4'-Sulfonyldiphenol-¹³C₁₂ or Deuterated BPS (BPS-d₈) internal standard

• β-glucuronidase/arylsulfatase enzyme

• Ammonium (B1175870) acetate (B1210297) buffer

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Sample Preparation:

  • Thaw urine samples at room temperature.

  • To 1 mL of urine, add 50 µL of the internal standard solution (either 4,4'-Sulfonyldiphenol-¹³C₁₂ or deuterated BPS).

  • Add 250 µL of ammonium acetate buffer.

  • Add 10 µL of β-glucuronidase/arylsulfatase enzyme to hydrolyze conjugated BPS.

  • Incubate the mixture at 37°C for 4 hours.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge with methanol followed by water.

  • Load the incubated urine sample onto the cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the BPS and internal standard with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an HPLC system coupled to a tandem mass spectrometer.

  • Use a C18 column for chromatographic separation.

  • Employ a gradient elution with a mobile phase consisting of water and methanol with a suitable modifier like formic acid.

  • Detect the analyte and internal standard using multiple reaction monitoring (MRM) in negative ion mode.

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the quantification of BPS using a stable isotope-labeled internal standard.

Caption: A typical bioanalytical workflow for BPS quantification.

Logical Relationship: Choosing an Internal Standard

The decision-making process for selecting an appropriate internal standard involves balancing analytical performance with practical considerations.

Caption: Decision tree for internal standard selection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bisphenol S (2,2′,3,3′,5,5′,6,6′-D₈, 98%) 100 µg/mL in methanol-OD- Cambridge Isotope Laboratories, DLM-10923-1.2 [isotope.com]
• 3. Bisphenol A, Bisphenol S, and 4-Hydro​xyphenyl 4-Isopro​oxyphenyl​sulfone (BPSIP) in Urine and Blood of Cashiers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. scispace.com [scispace.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Edge: Evaluating 13C12-BPS as an Internal Standard for Accurate Bisphenol S Quantification

For researchers, scientists, and drug development professionals engaged in the precise quantification of Bisphenol S (BPS), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of the performance of 13C12-Bisphenol S (13C12-BPS) as an internal standard against other common alternatives, supported by experimental data from various studies.

The increasing replacement of Bisphenol A (BPA) with BPS in consumer products necessitates robust analytical methods to monitor its presence and potential health effects. Isotope-labeled internal standards are the gold standard in quantitative mass spectrometry-based methods, as they effectively compensate for variations in sample preparation and instrument response. Among the available options, 13C12-BPS has emerged as a reliable choice. This guide delves into its accuracy, precision, and overall performance, drawing comparisons with the commonly used deuterated analogue, BPS-d8.

Performance Deep Dive: 13C12-BPS in Action

Recent studies have demonstrated the utility of 13C12-BPS in achieving sensitive and accurate quantification of BPS in complex matrices. For instance, in the analysis of hemodialyzers, a targeted liquid chromatography-mass spectrometry (LC-MS) method utilizing 13C12-BPS as an internal standard reported reliable quantification with limits of quantitation (LOQ) for BPS ranging from 0.08 to 0.24 ppb[1]. This highlights its suitability for trace-level analysis in materials that may come into contact with biological systems.

While direct head-to-head comparative studies are limited, the performance of 13C12-BPS can be assessed by examining validation data from methods employing it and comparing this with data from methods using other internal standards under similar analytical conditions.

The Alternative: Deuterated Internal Standards

Deuterated internal standards, such as BPS-d8, are frequently employed for BPS quantification. A comprehensive study on the determination of BPS in rodent plasma, amniotic fluid, and fetuses using BPS-d8 as the internal standard showcased excellent method performance[2]. The validation data from this study provides a strong benchmark for comparison.

Quantitative Performance Comparison

To facilitate a clear comparison, the following tables summarize the quantitative performance data for analytical methods utilizing 13C12-BPS and BPS-d8 as internal standards, as reported in various studies. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions, matrices, and instrumentation across different studies.

Table 1: Performance Data for 13C12-BPS as an Internal Standard

Parameter	Matrix	Value	Reference
Limit of Quantitation (LOQ)	Hemodialyzer Leachables	0.08 - 0.24 ppb	[1]

Table 2: Performance Data for BPS-d8 as an Internal Standard

Parameter	Matrix	Value	Reference
Accuracy (Mean Relative Error)	Rodent Plasma	≤ ±10.5%	[2]
Precision (Relative Standard Deviation)	Rodent Plasma	≤ 7.7%	[2]
Mean Recovery	Rodent Plasma	≥ 93.1%	[2]
Limit of Detection (LOD)	Rodent Plasma	0.862 ng/mL (total BPS)	[2]
Limit of Quantitation (LOQ)	Rodent Plasma	5.0 ng/mL	[2]
Recovery	Animal Feed	82.6% - 112%	[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of the experimental protocols from the cited studies.

Protocol 1: Quantification of BPS in Hemodialyzers using 13C12-BPS

This method utilized a targeted liquid chromatography-mass spectrometry (LC-MS) approach with the standard addition method for quantification.[1]

• Sample Preparation: Not detailed in the provided search results.

• Internal Standard: [13C12]-Bisphenol S.

• Instrumentation: Liquid Chromatograph coupled to a Mass Spectrometer (details not specified).

• Quantification: Standard Addition Method.

Protocol 2: Quantification of BPS in Rodent Biological Matrices using BPS-d8

This study developed and validated a UPLC-MS/MS method to quantify free and total BPS in rodent plasma, amniotic fluid, and fetuses.[2]

• Sample Preparation:

  • For total BPS: Incubation with a deconjugating enzyme.

  • Protein precipitation.

• Internal Standard: BPS-d8.

• Instrumentation:

  • Ultra-Performance Liquid Chromatography (UPLC) system.

  • Tandem Mass Spectrometer (MS/MS).

• LC Conditions:

  • Mobile Phases: (A) Water, (B) Acetonitrile.

  • Gradient: 5% B for 1 min, ramp to 95% B in 5 min, hold at 95% B for 2 min.

• MS/MS Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Ion Spray Voltage: -3,000 V.

  • Source Temperature: 650°C.

  • MRM Transitions:

    • BPS: 248.9 → 107.9 (quantifier), 248.9 → 155.9 (qualifier).

    • BPS-d8: 257.0 → 112.0.

Visualizing the Workflow

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the experimental workflows.

Experimental workflow for BPS analysis using 13C12-BPS.

Experimental workflow for BPS analysis using BPS-d8.

Conclusion

Both 13C12-BPS and BPS-d8 serve as effective internal standards for the quantification of Bisphenol S. The choice between them may depend on commercial availability, cost, and the specific requirements of the analytical method. The data presented in this guide, compiled from various studies, indicates that methods utilizing either internal standard can achieve high levels of accuracy, precision, and sensitivity.

For researchers developing new methods for BPS analysis, the validation data for the BPS-d8 method in rodent plasma provides a robust set of performance characteristics to aim for. The successful use of 13C12-BPS in a trace-level application demonstrates its capability in challenging analytical scenarios. Ultimately, the selection of an internal standard should be based on a thorough method validation process within the specific matrix of interest to ensure the highest quality data.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Bisphenols

This guide provides a comprehensive comparison of commonly employed analytical methods for the quantification of bisphenols in various matrices. Tailored for researchers, scientists, and drug development professionals, this document outlines key performance indicators, detailed experimental protocols, and a generalized workflow for method cross-validation, ensuring accurate and reliable analytical data.

Data Presentation: A Comparative Analysis of Analytical Method Performance

The selection of an appropriate analytical method for bisphenol analysis is contingent on factors such as the sample matrix, the target bisphenol congeners, and the required sensitivity. The following table summarizes the quantitative performance of High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Analytical Method	Bisphenol Analyte(s)	Sample Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)
HPLC-FLD	Bisphenol A (BPA)	Canned Vegetables	Solvent Extraction	0.005 mg/kg[1][2]	0.01 mg/kg[1][2]	72-90[1][2]
7 Bisphenols (BPA, BPF, etc.)	Human Breast Milk	DLLME	0.5-2.1 ng/mL[3]	1.4-6.3 ng/mL[3]	67-110[3]
GC-MS	Bisphenol A (BPA)	Powdered Milk	Solvent Extraction & Derivatization (BSTFA)	57 ppb[4][5]	Not Reported	Not Reported
10 Bisphenols	Wastewater, Surface Water	SPE & Derivatization (TMS)	1-50 ng/L[6]	1-50 ng/L (MQL)[6]	87-133[6]
Bisphenol A (BPA)	Beverage Samples	USAEME-ISD (Acetic Anhydride)	38 ng/L[7]	100 ng/L (start of linear range)[7]	≥82[7]
LC-MS/MS	Bisphenol A (BPA)	Infant Formula	QuEChERS & SPE	7.80 µg/kg (dry powder)[8]	31.3 µg/kg (dry powder)[8]	Not Reported
4 Bisphenols (BPA, BPB, BPF, BPS)	Water	SPE	0.75-1.0 ng/L[9]	Not Reported	87.0-106.9[9]
12 Bisphenols	Animal Feed	QuEChERS	0.02-0.75 µg/kg[8]	0.04-0.95 µg/kg[8]	Not Reported
17 Bisphenols	Milk, Water, Feed	Affinity Chromatography	0.01-1.0 ng/mL (Water), 0.1-2.0 ng/mL (Milk)	Not Reported	77.0-119.4[10]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols represent typical procedures and may require optimization based on specific laboratory conditions and sample characteristics.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) for Bisphenol A in Canned Vegetables

This method is suitable for the determination of BPA in canned vegetable matrices.[1][2]

• Sample Preparation (Solvent Extraction):

  • Homogenize the canned vegetable sample.

  • Weigh a representative portion of the homogenized sample.

  • Extract the sample with a suitable organic solvent, such as acetonitrile (B52724), using vortexing or ultrasonication.

  • Centrifuge the mixture to separate the solid and liquid phases.

  • Collect the supernatant and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for HPLC analysis.

• HPLC-FLD Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 3 mm, 5 µm particle size).[2]

  • Mobile Phase: A gradient of Milli-Q water (A) and acetonitrile (B).

  • Flow Rate: 0.5 mL/min.[2]

  • Injection Volume: 20 µL.[2]

  • Fluorescence Detection: Excitation wavelength (λex) of 225 nm and an emission wavelength (λem) of 305 nm.[2]

Gas Chromatography-Mass Spectrometry (GC-MS) for Bisphenols in Water Samples

This protocol is designed for the analysis of a wide range of bisphenols in water matrices and requires a derivatization step to enhance volatility.[6]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Acidify the water sample.

  • Condition a C18 SPE cartridge sequentially with methanol (B129727) and deionized water.

  • Load the water sample onto the conditioned SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Dry the cartridge thoroughly under a stream of nitrogen.

  • Elute the bisphenols from the cartridge with an appropriate solvent (e.g., acetonitrile).

  • Evaporate the eluate to dryness.

• Derivatization (Silylation):

  • To the dried residue, add a silylating reagent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the mixture to facilitate the derivatization reaction (e.g., 70°C for 15 minutes).[11]

  • After cooling, the derivatized sample is ready for GC-MS analysis.

• GC-MS Conditions:

  • Column: A low-polarity capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).[6]

  • Carrier Gas: Helium.[6]

  • Injection Mode: Splitless.[6]

  • Temperature Program: An optimized temperature gradient to separate the derivatized bisphenols.

  • Mass Spectrometry: Electron Ionization (EI) source with Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Bisphenols in Food Matrices

LC-MS/MS offers high sensitivity and selectivity for the analysis of bisphenols in complex food matrices. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular sample preparation approach.[12][13][14][15][16]

• Sample Preparation (QuEChERS):

  • Homogenize the food sample.

  • To a portion of the homogenized sample, add water (if necessary) and acetonitrile.

  • Add a QuEChERS salt packet (containing MgSO₄ and NaCl or other citrate (B86180) buffering salts) and shake vigorously for partitioning.[14][16]

  • Centrifuge the sample.

  • Take an aliquot of the upper acetonitrile layer and subject it to dispersive SPE (d-SPE) for cleanup. This involves adding a sorbent mixture (e.g., PSA, C18, MgSO₄) and vortexing.[12][13][16]

  • Centrifuge and filter the supernatant before LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Column: A suitable reversed-phase column (e.g., C18 or biphenyl).[10]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like ammonium (B1175870) acetate.[8]

  • Ionization Source: Electrospray Ionization (ESI) in negative mode is common for bisphenols.[12][13][17]

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[10][17]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the cross-validation of analytical methods for bisphenols. This process ensures the reliability and comparability of results obtained from different analytical techniques.

Caption: General workflow for cross-validation of analytical methods for bisphenols.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A Fast Method for Determination of Seven Bisphenols in Human Breast Milk Samples with the Use of HPLC-FLD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. besjournal.com [besjournal.com]
• 10. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 11. mdpi.com [mdpi.com]
• 12. waters.com [waters.com]
• 13. waters.com [waters.com]
• 14. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]

Data Presentation: Performance of Analytical Methods

An Inter-laboratory Comparison of Bisphenol S Analysis: A Guide for Researchers

This guide provides a comprehensive comparison of analytical methodologies for the determination of bisphenol S (BPS), a common substitute for bisphenol A (BPA). The data and protocols presented are compiled from various inter-laboratory studies and method validation reports to assist researchers, scientists, and drug development professionals in selecting and implementing robust analytical techniques for BPS quantification in diverse matrices.

The following tables summarize the performance of different analytical methods for BPS analysis as reported in peer-reviewed literature and proficiency testing programs. These data facilitate a direct comparison of key analytical parameters across various techniques and sample matrices.

Table 1: Performance of Laboratories in an Inter-laboratory Comparison for BPS in Water Extracts of Food Contact Materials [1]

Parameter	Hot Water Extract	Cold Water Extract
Participating Laboratories	Not Specified	Not Specified
Acceptable z-scores	>70%	>70%
Assigned Value	Not Specified	Not Specified
Consensus Standard Deviation	Not Specified	Not Specified

An inter-laboratory comparison exercise organized by the German National Reference Laboratory for Food Contact Materials showed that a majority of participating laboratories performed well in the analysis of BPS in both hot and cold water extracts from recycled paper and cardboard.[1]

Table 2: Performance Data for UPLC-ESI-MS/MS Method for BPS in Urine [2]

Parameter	Value
Limit of Quantification (LOQ)	0.05 µg/L
Limit of Detection (LOD)	0.02 µg/L
Within-day Precision (RSD)	6.6% - 14.0% (at 0.4 - 40.0 µg/L)
Day-to-day Precision (RSD)	2.8% - 8.2% (at 0.4 - 40.0 µg/L)
Recovery Rate	91.7% - 97.2% (at 2.0 - 40.0 µg/L)

A validated method using Ultra-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (UPLC-ESI-MS/MS) for the determination of BPS in urine demonstrated good precision and accuracy.[2]

Table 3: Comparison of Derivatization-Based SPME-GC-MS Methods for BPS in Canned Food Simulants [3]

Parameter	Acetic Anhydride (B1165640) (AA) Derivatization	Bis-(trimethylsilyl)trifluoroacetamide (BSTFA) Derivatization
Limit of Detection (LOD)	3 - 16 pg/mL	3 - 16 pg/mL
**Linearity (R²) **	>0.99	>0.99
Recovery	Satisfactory	Satisfactory

A study comparing two derivatization methods for Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (SPME-GC-MS) found that both acetic anhydride and BSTFA derivatization provided sensitive and accurate determination of BPS migrated from food cans.[3]

Table 4: Method Detection Limits for LC-MS/MS Analysis of BPS in Various Food Matrices [4][5]

Food Matrix	Method Detection Limit (ng/g)
Various Food Composites	0.0017 - 3.1
Meat and Meat Products	1.2 - 35 (detected concentrations)

An LC-MS/MS method developed for the analysis of BPS in a Canadian total diet study showed that detection limits varied depending on the food matrix.[4][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The following sections outline the key experimental protocols for BPS analysis.

UPLC-ESI-MS/MS for BPS in Urine[2]

This method is designed for the selective and sensitive determination of BPS in human urine.

• Sample Preparation:

  • Internal standards are added to buffered urine samples.

  • Enzymatic hydrolysis is performed to deconjugate BPS metabolites.

  • Dispersive liquid-liquid microextraction (DLLME) is used for sample cleanup and concentration.

• Chromatographic Separation:

  • Instrument: Ultra-Performance Liquid Chromatography (UPLC) system.

  • Column: A suitable reversed-phase column.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a suitable modifier (e.g., formic acid).

• Mass Spectrometric Detection:

  • Instrument: Tandem mass spectrometer with an electrospray ionization (ESI) source.

  • Mode: Multiple Reaction Monitoring (MRM) for selective detection of precursor and product ions of BPS.

• Quantification:

  • External calibration in water is used for quantification.

SPME-GC-MS for BPS in Canned Food Simulants[3][4][7]

This protocol compares two derivatization approaches for the analysis of BPS using SPME-GC-MS.

• Sample Preparation and Extraction (Direct Immersion SPME):

  • A solid-phase microextraction (SPME) fiber (e.g., polyacrylate) is immersed in the liquid sample (food simulant).

  • Extraction is performed at an elevated temperature with stirring for a specified time.

• Derivatization:

  • Method A: In-situ Derivatization with Acetic Anhydride (AA):

    • Derivatization is performed directly in the sample solution buffered with sodium carbonate/bicarbonate.

  • Method B: Headspace Derivatization with BSTFA:

    • After extraction, the SPME fiber is dried and then exposed to the headspace of bis-(trimethylsilyl)trifluoroacetamide (BSTFA) at an elevated temperature.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Injection: Thermal desorption of the derivatized analytes from the SPME fiber in the GC injection port.

  • Separation: A capillary column suitable for the separation of bisphenol derivatives.

  • Detection: Mass spectrometer operating in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

LC-MS/MS for BPS in Food Samples[5][6]

This method is suitable for the analysis of BPS in a wide variety of food matrices.

• Sample Preparation:

  • Homogenization of the food sample.

  • Extraction with an appropriate organic solvent (e.g., acetonitrile).

  • Sample cleanup using techniques such as solid-phase extraction (SPE) to remove matrix interferences.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Chromatographic conditions: Similar to the UPLC-ESI-MS/MS method for urine, employing a reversed-phase column and gradient elution.

  • Mass Spectrometric Detection: ESI in negative ion mode with MRM is typically used for the detection of BPS.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the analysis of Bisphenol S.

Caption: Workflow for BPS analysis in urine by UPLC-ESI-MS/MS.

References

• 1. m.bfr-meal-studie.de [m.bfr-meal-studie.de]
• 2. series.publisso.de [series.publisso.de]
• 3. Comparison of two derivatization-based methods for solid-phase microextraction–gas chromatography–mass spectrometric determination of bisphenol A, bisphenol S and biphenol migrated from food cans | Scilit [scilit.com]
• 4. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples | Semantic Scholar [semanticscholar.org]

Validating a Novel Method for Bisphenol S (BPS) Quantification Using ¹³C₁₂-BPS Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a new, validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of Bisphenol S (BPS) utilizing a ¹³C₁₂-BPS internal standard, against a conventional method. Detailed experimental protocols, supporting data, and visual representations of the analytical workflow and a relevant biological pathway are presented to aid researchers in making informed decisions for their analytical needs.

Comparative Analysis of BPS Quantification Methods

The presented UPLC-MS/MS method offers significant advantages in terms of sensitivity, specificity, and throughput for the analysis of BPS in biological matrices. The use of a stable isotope-labeled internal standard, ¹³C₁₂-BPS, is crucial for correcting for matrix effects and variations in sample preparation and instrument response, leading to higher accuracy and precision.

Parameter	New UPLC-MS/MS Method with ¹³C₁₂-BPS	Conventional HPLC-UV Method
Principle	Liquid chromatography separation followed by mass spectrometric detection of specific parent-daughter ion transitions for BPS and ¹³C₁₂-BPS.	Liquid chromatography separation with detection based on the absorption of UV light by BPS.
Internal Standard	¹³C₁₂-BPS (Isotope-labeled)	Not always utilized, or a structurally similar compound (e.g., Bisphenol A)
Limit of Detection (LOD)	0.862 ng/mL (total BPS in plasma)[1]	Typically in the low µg/mL range
Limit of Quantification (LOQ)	5.0 ng/mL (in plasma)[1]	Typically in the mid to high µg/mL range
Linearity (r²)	≥ 0.99 over 5–1,000 ng/mL[2]	Typically ≥ 0.99, but over a higher concentration range
Accuracy (RE %)	≤ ±10.5%[2]	Generally within ±15%
Precision (RSD %)	≤ 7.7%[2]	Can be higher, often >10%
Sample Throughput	High, with rapid analysis times	Moderate
Specificity	High, based on specific mass transitions	Lower, susceptible to interference from co-eluting compounds with similar UV absorbance
Matrix Effect	Effectively compensated by ¹³C₁₂-BPS	Significant, can lead to inaccurate quantification

Experimental Protocols

New UPLC-MS/MS Method with ¹³C₁₂-BPS Internal Standard

This protocol is adapted from a validated method for the determination of free and total BPS in rodent plasma.[1][2]

1. Materials and Reagents:

• Bisphenol S (BPS) standard (>99% purity)

• ¹³C₁₂-Bisphenol S (¹³C₁₂-BPS) internal standard solution

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• β-glucuronidase/sulfatase from Helix pomatia

• Ammonium (B1175870) acetate (B1210297) buffer

2. Sample Preparation:

• For Total BPS: To 100 µL of plasma, add 10 µL of ¹³C₁₂-BPS internal standard solution and 25 µL of β-glucuronidase/sulfatase in ammonium acetate buffer. Incubate at 37°C for 2 hours.

• For Free BPS: To 100 µL of plasma, add 10 µL of ¹³C₁₂-BPS internal standard solution and 25 µL of ammonium acetate buffer (without enzyme).

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for UPLC-MS/MS analysis.

3. UPLC-MS/MS Conditions:

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: Waters ACQUITY UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate BPS from matrix components (e.g., 5-95% B over 3 minutes)

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)

• Ionization Mode: Electrospray Ionization (ESI), Negative ion mode

• MRM Transitions:

  • BPS: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 249 > 108)

  • ¹³C₁₂-BPS: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 261 > 113)

4. Data Analysis:

• Quantify BPS concentration using a calibration curve prepared in the same biological matrix. The ratio of the peak area of BPS to the peak area of ¹³C₁₂-BPS is plotted against the concentration of the calibration standards.

Conventional HPLC-UV Method

1. Materials and Reagents:

• Bisphenol S (BPS) standard

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Phosphoric acid

2. Sample Preparation:

• Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate BPS from the sample matrix.

• Evaporate the extraction solvent and reconstitute the residue in the mobile phase.

• Filter the sample through a 0.45 µm filter before injection.

3. HPLC-UV Conditions:

• HPLC System: Standard HPLC system with a UV detector

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Isocratic or gradient mixture of acetonitrile and water with a small amount of phosphoric acid (e.g., 60:40 ACN:Water).

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• UV Detection Wavelength: 254 nm

Visualizing the Workflow and Biological Impact

To better understand the analytical process and the biological relevance of BPS, the following diagrams are provided.

Caption: Experimental workflow for the UPLC-MS/MS analysis of BPS.

Caption: Simplified signaling pathway of BPS-induced cellular disruption.[3][4]

Conclusion

The validation of a new UPLC-MS/MS method using ¹³C₁₂-BPS as an internal standard demonstrates a superior analytical approach for the quantification of BPS in biological samples compared to conventional methods. Its high sensitivity, specificity, and accuracy make it an invaluable tool for researchers investigating the pharmacokinetics, toxicology, and biological effects of BPS. The provided experimental protocol and workflow diagram offer a clear guide for the implementation of this advanced analytical technique. Furthermore, understanding the signaling pathways disrupted by BPS, as depicted in the diagram, is crucial for assessing its potential health risks.

References

• 1. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 4. Bisphenol S Disrupts Estradiol-Induced Nongenomic Signaling in a Rat Pituitary Cell Line: Effects on Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]

Linearity in Focus: A Comparative Guide to Bisphenol S Quantification Using ¹³C₁₂-BPS Isotope Dilution

For researchers, scientists, and drug development professionals, achieving accurate and reliable quantification of Bisphenol S (BPS) is paramount. This guide provides a comprehensive comparison of linearity assessment for BPS quantification, with a focus on the robust ¹³C₁₂-labeled BPS internal standard method, and offers insights into alternative approaches.

The use of a stable isotope-labeled internal standard, such as ¹³C₁₂-Bisphenol S, is a cornerstone of high-quality analytical methods, particularly in complex matrices. This isotope dilution mass spectrometry (IDMS) approach is considered a gold standard as it effectively compensates for matrix effects and variations in sample preparation and instrument response, leading to enhanced precision and accuracy.[1][2]

Comparative Analysis of Linearity Parameters

The linearity of an analytical method demonstrates its ability to produce results that are directly proportional to the concentration of the analyte over a specified range.[3][4] The following table summarizes key linearity and performance parameters for BPS quantification from various studies, highlighting the effectiveness of methods employing isotopically labeled internal standards.

Method/Internal Standard	Matrix	Linear Range	Correlation Coefficient (R²)	LOD	LOQ	Reference
UPLC-MS/MS with BPS-d₈	Rodent Plasma	5–1,000 ng/mL	≥ 0.99	0.862 ng/mL (total)	5.0 ng/mL	[5][6]
LC-MS/MS with ¹³C₁₂-BPA	Total Diet Food Samples	0–5 µg/kg	> 0.99	0.001–0.030 µg/kg	0.002–0.050 µg/kg	[7]
UPLC-MS/MS with various BPs-d₈	Animal Feed	Not specified	> 0.99	0.02–0.75 µg/kg	0.04–0.95 µg/kg	[8]
HPLC-FLD (No Internal Standard)	Human Breast Milk	0.5–25 ng/mL	> 0.99	0.5–2.1 ng/mL	1.4–6.3 ng/mL	[9]
UPLC-MS/MS (Internal Standard not specified)	Aqueous Humor	0.25–20.0 ng/mL	> 0.98	Not specified	0.25 ng/mL	[10]

Experimental Workflow for Linearity Assessment

The following diagram illustrates a typical experimental workflow for assessing the linearity of BPS quantification using a ¹³C₁₂-BPS internal standard.

Figure 1. Workflow for Linearity Assessment of BPS Quantification.

Detailed Experimental Protocols

A robust linearity assessment is underpinned by a well-defined experimental protocol. Below are typical methodologies employed for BPS quantification using LC-MS/MS with an isotopically labeled internal standard.

Sample Preparation (Based on Rodent Plasma Analysis)

• Enzyme Incubation: For the analysis of total BPS (free and conjugated forms), samples are incubated with a deconjugating enzyme.[5]

• Protein Precipitation: A simple protein precipitation is performed to remove larger molecules.[5]

• Internal Standard Spiking: A known and constant amount of the ¹³C₁₂-BPS internal standard is added to all calibration standards, quality control samples, and unknown samples at the beginning of the sample preparation process.

• Extraction: While a simple protein precipitation may suffice, more complex matrices might require solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[11]

LC-MS/MS Analysis

• Chromatography: Ultra-performance liquid chromatography (UPLC) is often employed for rapid and efficient separation of BPS from other matrix components.[5] A C18 column is commonly used.

• Mobile Phases: A typical mobile phase combination consists of water and acetonitrile (B52724) or methanol, often with a small amount of formic acid to improve ionization.[12]

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of bisphenols.[5]

• Mass Spectrometry: A tandem mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both BPS and the ¹³C₁₂-BPS internal standard.[5]

Alternative Internal Standards and Methods

While ¹³C₁₂-BPS represents an ideal internal standard due to its chemical and physical similarity to the analyte, other isotopically labeled analogs are also effective. BPS-d₈ (deuterated BPS) is a commonly used alternative that provides similar benefits in compensating for analytical variability.[5]

For some applications, particularly in less complex matrices or when the highest level of accuracy is not required, other quantification strategies may be considered. However, these methods are more susceptible to matrix effects and may exhibit lower precision.

• External Standard Calibration: This method relies on a calibration curve generated from standards prepared in a clean solvent. It is the simplest method but does not account for matrix effects or variations in sample preparation.

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix that is similar to the samples being analyzed. This can help to compensate for some matrix effects but may not account for sample-to-sample variations.

• High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD): This technique offers good sensitivity for bisphenols but may lack the selectivity of mass spectrometry, potentially leading to interferences from co-eluting compounds.[9]

Conclusion

For the accurate and reliable quantification of Bisphenol S, the use of an isotopically labeled internal standard, such as ¹³C₁₂-BPS, coupled with LC-MS/MS is the recommended approach. This method provides excellent linearity over a wide concentration range and effectively mitigates the impact of matrix interferences. While alternative methods exist, they often compromise on the level of accuracy and precision that can be achieved, particularly in complex biological and environmental samples. The detailed protocols and comparative data presented in this guide serve as a valuable resource for researchers in the development and validation of robust analytical methods for BPS quantification.

References

• 1. Validation of New Instrumentation for Isotope Dilution Mass Spectrometric Determination of Organic Serum Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 4. resolian.com [resolian.com]
• 5. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in Rodent Plasma, Amniotic Fluid and Fetuses by UPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of an analytical method for quantitation of bisphenol S in rodent plasma, amniotic fluid and fetuses by UPLC-MS-MS | RTI [rti.org]
• 7. researchgate.net [researchgate.net]
• 8. library.dphen1.com [library.dphen1.com]
• 9. A Fast Method for Determination of Seven Bisphenols in Human Breast Milk Samples with the Use of HPLC-FLD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 12. lcms.cz [lcms.cz]

A Head-to-Head Battle: GC-MS vs. LC-MS for the Analysis of Bisphenol S

A comprehensive guide for researchers on the analytical methodologies for Bisphenol S (BPS) detection, featuring a direct comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) techniques, with the use of 13C12-BPS as an internal standard.

In the realm of analytical chemistry, the accurate quantification of emerging contaminants is paramount. Bisphenol S (BPS), a common substitute for Bisphenol A (BPA), has come under scrutiny due to its potential endocrine-disrupting properties. Consequently, robust and reliable analytical methods are crucial for monitoring its presence in various matrices. This guide provides a detailed comparison of two powerful techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the determination of BPS, with a focus on the use of its stable isotope-labeled internal standard, 13C12-BPS, to ensure accuracy and precision.

At a Glance: Key Differences Between GC-MS and LC-MS for BPS Analysis

Feature	GC-MS	LC-MS
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase based on their interactions with a stationary phase.
Derivatization	Mandatory for BPS to increase volatility and thermal stability. Typically silylation.	Not required . BPS can be analyzed directly.
Sample Throughput	Generally lower due to the additional derivatization step.	Generally higher due to simpler sample preparation.
Sensitivity	Can achieve high sensitivity, often in the picogram range.	High sensitivity, particularly with tandem MS (MS/MS), reaching picogram or even femtogram levels.
Matrix Effects	Can be significant, but derivatization can sometimes mitigate them.	A primary challenge, often addressed by effective sample cleanup and the use of internal standards.
Instrumentation Cost	Generally lower initial investment compared to high-end LC-MS/MS systems.	Can be higher, especially for high-resolution mass spectrometers.
Typical Applications	Environmental samples (water, soil), food packaging, consumer products.	Biological fluids (urine, blood), complex food matrices, environmental samples.

Deep Dive: Experimental Protocols

GC-MS Method with Derivatization

The analysis of BPS by GC-MS necessitates a derivatization step to convert the polar and non-volatile BPS molecule into a more volatile and thermally stable derivative. Silylation is the most common approach.

1. Sample Preparation (General Workflow)

• Extraction: Solid-phase extraction (SPE) is frequently employed to isolate BPS and 13C12-BPS from the sample matrix. A typical SPE protocol involves conditioning the cartridge, loading the sample, washing away interferences, and eluting the analytes with an organic solvent.

• Internal Standard Spiking: A known amount of 13C12-BPS is added to the sample at the beginning of the preparation process to correct for analyte losses during extraction and derivatization, as well as for matrix effects.

• Solvent Evaporation: The eluate from the SPE is evaporated to dryness under a gentle stream of nitrogen.

• Derivatization: The dried extract is reconstituted in a suitable solvent (e.g., acetone, acetonitrile), and a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), is added.[1] The reaction is typically carried out at a specific temperature (e.g., 60-70°C) for a defined period (e.g., 30-60 minutes) to ensure complete derivatization.[1]

• Reconstitution: After derivatization, the sample is reconstituted in a solvent suitable for GC injection (e.g., hexane, ethyl acetate).

2. GC-MS Instrumental Parameters

• Gas Chromatograph (GC):

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[1]

  • Injection: Splitless injection is preferred for trace analysis to maximize the transfer of analytes to the column.[1]

  • Oven Temperature Program: A temperature gradient is used to separate the derivatized BPS from other components. A typical program might start at a lower temperature (e.g., 80°C), ramp up to a higher temperature (e.g., 280-300°C), and hold for a few minutes.[1]

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV is standard.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for quantitative analysis to enhance sensitivity and selectivity by monitoring specific ions corresponding to the derivatized BPS and its internal standard.

Diagram: GC-MS Workflow for BPS Analysis

References

• 1. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]

Assessment of 4,4'-Sulfonyldiphenol-¹³C₁₂ as a Surrogate Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of bisphenol S (BPS) in complex matrices is critical for toxicological studies and human exposure assessment. The use of a reliable surrogate standard is paramount to correct for analyte losses during sample preparation and to compensate for matrix effects in instrumental analysis. This guide provides a comprehensive assessment of 4,4'-Sulfonyldiphenol-¹³C₁₂ (BPS-¹³C₁₂) as a surrogate standard for BPS analysis, comparing its performance with a common alternative, deuterated Bisphenol S (BPS-d₈).

Introduction to Surrogate Standards in Bisphenol S Analysis

Bisphenol S is a structural analog of Bisphenol A (BPA) and is increasingly used as its replacement in various consumer products. Due to its potential endocrine-disrupting properties, sensitive and accurate methods for its detection are essential. Isotopically labeled internal standards are the gold standard in quantitative mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), as they closely mimic the chemical and physical properties of the native analyte.

4,4'-Sulfonyldiphenol-¹³C₁₂ is a stable isotope-labeled form of BPS where all twelve carbon atoms are replaced with the ¹³C isotope. This results in a mass shift of +12 Da compared to the native BPS, allowing for its distinct detection by a mass spectrometer while ensuring nearly identical chromatographic behavior and extraction efficiency.

An alternative commonly used surrogate standard is Bisphenol S-d₈ , where eight hydrogen atoms on the phenyl rings are replaced with deuterium (B1214612). This also provides a significant mass shift for mass spectrometric detection.

Comparative Performance Data

The ideal surrogate standard should exhibit similar recovery and matrix effect profiles to the target analyte. The following tables summarize the performance characteristics of 4,4'-Sulfonyldiphenol-¹³C₁₂ and its deuterated alternative based on available literature.

Table 1: Comparison of Key Properties of Surrogate Standards

Property	4,4'-Sulfonyldiphenol-¹³C₁₂ (BPS-¹³C₁₂)	Bisphenol S-d₈	Rationale for Superiority
Isotopic Labeling	¹³C	²H (Deuterium)	¹³C labeling is generally considered more stable and less prone to isotopic exchange than deuterium labeling.
Chromatographic Co-elution	Excellent co-elution with native BPS.	Potential for slight chromatographic shift relative to native BPS due to the kinetic isotope effect.	Closer co-elution of ¹³C-labeled standards with the native analyte provides more accurate compensation for matrix effects that can vary across the chromatographic peak.
Mass Spectrometric Stability	High stability, no back-exchange.	Deuterium atoms, especially on aromatic rings, are generally stable, but the possibility of exchange under certain analytical conditions, though low, exists.	The carbon-carbon bonds of the ¹³C label are exceptionally stable throughout the analytical process.

Table 2: Experimental Performance Data for Bisphenol S Surrogate Standards

Surrogate Standard	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Matrix Effect (%)	Citation
Bisphenol S-d₈	Urine	Not explicitly stated, but corrected recoveries were consistent	Not explicitly stated	Average: 32% (suppression), Range: 17-60%	[1]
General Bisphenol Analysis	Animal Feed	95-105 (for BPS using BPS-d₈)	<10	Not explicitly stated	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the analysis of Bisphenol S in human serum using a surrogate standard like 4,4'-Sulfonyldiphenol-¹³C₁₂.

Protocol 1: Solid-Phase Extraction (SPE) for Bisphenol S from Human Serum

This protocol is adapted from methodologies described for the extraction of bisphenols from biological matrices.[3][4]

1. Sample Preparation: a. To 1 mL of human serum, add 10 µL of the 4,4'-Sulfonyldiphenol-¹³C₁₂ internal standard solution (concentration to be optimized based on expected analyte levels). b. Add 1 mL of 0.1 M acetate (B1210297) buffer (pH 5.0). c. For the analysis of total BPS (free and conjugated), add 20 µL of β-glucuronidase/sulfatase and incubate at 37°C for 16 hours to deconjugate the metabolites. For free BPS analysis, omit this step.

2. Solid-Phase Extraction: a. Condition an Oasis HLB SPE cartridge (or equivalent) with 3 mL of methanol (B129727) followed by 3 mL of ultrapure water. b. Load the pre-treated serum sample onto the SPE cartridge. c. Wash the cartridge with 3 mL of 10% methanol in water to remove interferences. d. Dry the cartridge under vacuum for 10 minutes. e. Elute the analytes with 5 mL of methanol.

3. Eluate Processing: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. b. Reconstitute the residue in 100 µL of the mobile phase starting composition for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This is a general protocol and should be optimized for the specific instrumentation used.[2][5]

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase A: 5 mM ammonium (B1175870) acetate in water.

• Mobile Phase B: Methanol.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode is typically used. The transitions for BPS and 4,4'-Sulfonyldiphenol-¹³C₁₂ would be monitored in Multiple Reaction Monitoring (MRM) mode.

Visualizations

Logical Workflow for Surrogate Standard Selection

Caption: Decision workflow for selecting an optimal surrogate standard.

Experimental Workflow for BPS Analysis

Caption: General experimental workflow for the analysis of BPS in serum.

Conclusion

4,4'-Sulfonyldiphenol-¹³C₁₂ stands as a superior surrogate standard for the quantification of Bisphenol S. Its key advantages over deuterated alternatives like Bisphenol S-d₈ include exceptional isotopic stability and near-perfect co-elution with the native analyte. These characteristics lead to more reliable correction for matrix effects and extraction losses, ultimately resulting in higher accuracy and precision in analytical measurements. While the initial cost of ¹³C-labeled standards may be higher, the enhanced data quality and reliability justify their use in critical research and regulated environments. For any quantitative bioanalytical study of BPS, the use of 4,4'-Sulfonyldiphenol-¹³C₁₂ is highly recommended to ensure the integrity and accuracy of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Preparation of core-shell structured magnetic covalent organic framework nanocomposites for magnetic solid-phase extraction of bisphenols from human serum sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]
• 5. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4,4'-Sulfonyldiphenol-13C12

This guide provides immediate and essential safety protocols and logistical information for the handling and disposal of 4,4'-Sulfonyldiphenol-13C12 in a laboratory setting. Researchers, scientists, and drug development professionals should adhere to these procedures to minimize exposure and ensure a safe working environment. The isotopic labeling with Carbon-13 does not alter the chemical's hazardous properties, so precautions for the unlabeled parent compound, 4,4'-Sulfonyldiphenol (Bisphenol S), are directly applicable.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent contact with 4,4'-Sulfonyldiphenol-13C12. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Specification/Notes
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield is recommended when there is a splash hazard.[1][2][3][4]	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]
Hand Protection	Chemical-resistant gloves.	For incidental contact, nitrile gloves may be suitable, but for direct or prolonged contact, more robust gloves like butyl rubber or neoprene are recommended.[1][2] Always inspect gloves for integrity before use and change them frequently.[2]
Skin and Body Protection	A fully buttoned laboratory coat, long pants, and closed-toe shoes.	A chemically resistant apron should be worn over the lab coat if there is a significant risk of splashing.[1][2]
Respiratory Protection	Work should be conducted in a well-ventilated area or a chemical fume hood.[1][2]	If engineering controls are insufficient, a NIOSH/MSHA-approved respirator with an organic vapor cartridge may be necessary.[2][3][4]

Operational Plan: Handling and Storage

Engineering Controls:

• All work with 4,4'-Sulfonyldiphenol-13C12 must be performed in a properly functioning chemical fume hood to minimize inhalation exposure.[1][5]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[6]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the work area within the chemical fume hood by covering the surface with an absorbent, disposable liner.[2]

• Weighing and Transfer: Handle the solid compound carefully to minimize dust generation.[3][6] Use appropriate tools for transfer.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly.

• Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][6] Decontaminate all surfaces that may have come into contact with the chemical.[2]

Storage:

• Store 4,4'-Sulfonyldiphenol-13C12 in a tightly sealed, properly labeled container.[3][4]

• Keep the container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][4]

• Store containers at or below eye level.[1][2]

Disposal Plan

Waste Collection:

• All waste materials contaminated with 4,4'-Sulfonyldiphenol-13C12, including empty containers, disposable labware (e.g., pipette tips, tubes), and contaminated PPE, must be collected as hazardous chemical waste.[1][2]

• Collect solid and liquid waste in separate, designated, and clearly labeled, sealable containers.[7]

Labeling and Storage of Waste:

• Waste containers must be labeled with "Hazardous Waste," the chemical name ("4,4'-Sulfonyldiphenol-13C12"), and associated hazards (e.g., "Toxic," "Corrosive").[7]

• Store hazardous waste in a designated, secure area away from incompatible materials, pending pickup by a licensed waste disposal contractor.[5][7]

Experimental Workflow

Caption: A stepwise workflow for the safe handling of 4,4'-Sulfonyldiphenol-13C12.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. benchchem.com [benchchem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. westliberty.edu [westliberty.edu]
• 5. monash.edu [monash.edu]
• 6. westliberty.edu [westliberty.edu]
• 7. benchchem.com [benchchem.com]